Boc-Hyp(Bzl)-OH

• CAS: 54631-81-1

Core Science & Biosynthesis

Physicochemical Properties of Boc-Hyp(Bzl)-OH: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of N-tert-Butoxycarbonyl-O-benzyl-L-hydroxyproline, commonly abbreviated as Boc-Hyp(Bzl)-OH. This compound is a crucial derivative of the amino acid hydroxyproline, widely utilized as a fundamental building block in the solid-phase peptide synthesis (SPPS) of complex peptides and peptidomimetics. Understanding its physicochemical characteristics is paramount for its effective handling, storage, and application in synthetic methodologies.

Core Physicochemical Data

The quantitative physicochemical properties of Boc-Hyp(Bzl)-OH are summarized in the table below for easy reference and comparison. These values have been compiled from various chemical suppliers and databases.

Property	Value	Reference(s)
Chemical Structure	(2S,4R)-1-(tert-butoxycarbonyl)-4-(benzyloxy)pyrrolidine-2-carboxylic acid
Molecular Formula	C₁₇H₂₃NO₅	[1][2]
Molecular Weight	321.37 g/mol	[1]
CAS Number	54631-81-1	[1][2]
Appearance	White to off-white solid
Melting Point	~70 °C	[1]
Optical Rotation	[α]²⁰/D: -40 ± 2° (c = 2% in ethanol)
Purity (Assay)	≥95.0% (HPLC)
Predicted Density	1.2 ± 0.1 g/cm³	[1]
Predicted Boiling Point	461.3 ± 45.0 °C at 760 mmHg	[1]
Predicted Flash Point	232.8 ± 28.7 °C	[1]
Solubility	Soluble in organic solvents such as ethanol, DMF, and DCM. Quantitative data is not readily available.	[3]
Storage Conditions	Store at 0-4°C in a dry, well-ventilated place. Keep container tightly closed.	[1]

Experimental Protocols

Detailed experimental protocols for determining the key physicochemical properties of organic compounds like Boc-Hyp(Bzl)-OH are provided below. These are generalized methods that represent standard laboratory practices.

Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of purity. A sharp melting range close to the literature value suggests high purity, whereas a broad melting range at a lower temperature indicates the presence of impurities.[4]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of Boc-Hyp(Bzl)-OH is finely powdered using a mortar and pestle.[4]

• Capillary Packing: The open end of a capillary tube is tapped into the powdered sample, and the tube is inverted and tapped gently to pack the solid into the sealed end. A sample height of 1-2 mm is sufficient.[5][6]

• Measurement: The packed capillary tube is placed in the heating block of the melting point apparatus alongside a calibrated thermometer.[4]

• Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the expected melting point (~70°C). The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

• Observation: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The melting range is reported as T₁ - T₂.[7]

Determination of Specific Optical Rotation

Optical rotation is a measure of the extent to which a chiral compound rotates plane-polarized light. It is a fundamental property for enantiomerically pure substances.[8][9]

Apparatus:

• Polarimeter

• Sodium D-line light source (589 nm)

• Polarimeter cell (sample tube), typically 1.00 dm in length

• Volumetric flask (e.g., 10 mL)

• Analytical balance

Procedure:

• Solution Preparation: An accurately weighed sample of Boc-Hyp(Bzl)-OH (e.g., 0.200 g) is dissolved in a suitable solvent (ethanol, as specified) in a volumetric flask, and the volume is made up to the mark (e.g., 10.0 mL) to achieve a precise concentration (c = 0.02 g/mL or 2%). The solution must be homogeneous and free of bubbles.[8][9]

• Instrument Calibration: The polarimeter is calibrated by measuring the rotation of the pure solvent in the sample cell. This "zero" reading is subtracted from the sample reading.[10]

• Sample Measurement: The polarimeter cell is rinsed and filled with the prepared sample solution, ensuring no air bubbles are present in the light path. The observed angle of rotation (α_obs) is measured.[8]

• Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following formula:[8]

  [α]ᵀλ = α_obs / (l × c)

  Where:

  • T is the temperature in degrees Celsius (e.g., 20°C).

  • λ is the wavelength of the light source (e.g., D for sodium D-line).

  • α_obs is the observed rotation in degrees.

  • l is the path length of the polarimeter cell in decimeters (dm).

  • c is the concentration of the solution in g/mL.

Application in Peptide Synthesis: A Workflow Visualization

Boc-Hyp(Bzl)-OH is not involved in signaling pathways; its primary role is as a protected amino acid monomer in Boc-based Solid-Phase Peptide Synthesis (SPPS). The following diagram illustrates the logical workflow of a single cycle of Boc-SPPS, showcasing the incorporation of an amino acid like Boc-Hyp(Bzl)-OH into a growing peptide chain.

Caption: Workflow for Boc Solid-Phase Peptide Synthesis (SPPS).

This cyclical process begins with the deprotection of the N-terminal Boc group on the resin-bound peptide, followed by neutralization of the resulting ammonium salt.[11] The next Boc-protected amino acid, such as Boc-Hyp(Bzl)-OH, is then activated and coupled to the free amine.[12] This cycle of deprotection, neutralization, and coupling is repeated until the desired peptide sequence is assembled.[13] Finally, the completed peptide is cleaved from the resin support, and the side-chain protecting groups (like the benzyl group on Hyp) are removed, typically with a strong acid like hydrogen fluoride (HF).[14]

References

• 1. echemi.com [echemi.com]
• 2. peptide.com [peptide.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. byjus.com [byjus.com]
• 7. pennwest.edu [pennwest.edu]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. digicollections.net [digicollections.net]
• 11. benchchem.com [benchchem.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. chempep.com [chempep.com]

A Technical Guide to Boc-Hyp(Bzl)-OH: A Key Building Block in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline, commonly abbreviated as Boc-Hyp(Bzl)-OH. It is a crucial protected amino acid derivative utilized extensively in solid-phase peptide synthesis (SPPS), particularly in the construction of collagen-like peptides and other proline-rich sequences. This document details its chemical and physical properties, provides a comprehensive experimental protocol for its use in peptide synthesis, and outlines its applications in research and drug development.

Core Properties of Boc-Hyp(Bzl)-OH

Boc-Hyp(Bzl)-OH is a derivative of the non-essential amino acid L-hydroxyproline. It features a tert-butyloxycarbonyl (Boc) protecting group on the α-amino group and a benzyl (Bzl) protecting group on the hydroxyl side chain. This strategic protection scheme is central to the Boc/Bzl strategy in SPPS, allowing for the selective deprotection of the N-terminus for peptide chain elongation while the side chain remains protected.

Physicochemical and Structural Data

A summary of the key quantitative data for Boc-Hyp(Bzl)-OH is presented in the table below for easy reference.

Property	Value
Molecular Formula	C₁₇H₂₃NO₅[1]
Molecular Weight	321.37 g/mol [2]
Appearance	White to off-white solid
Melting Point	~70 °C[2]
Optical Rotation	[α]²⁰/D −40±2°, c = 2% in ethanol[2]
CAS Number	54631-81-1[1][2]
Solubility	Soluble in Dimethylformamide (DMF), Dichloromethane (DCM)
Storage Conditions	2-8°C

Role in Solid-Phase Peptide Synthesis (SPPS)

Boc-Hyp(Bzl)-OH is a cornerstone of the Boc/Bzl strategy for SPPS. This methodology relies on a graded acid lability for the removal of protecting groups. The temporary N-α-Boc group is cleaved using a moderate acid, typically trifluoroacetic acid (TFA), while the more stable benzyl ether protecting the hydroxyproline side chain requires a much stronger acid, such as anhydrous hydrogen fluoride (HF), for removal during the final cleavage step.

The incorporation of hydroxyproline is critical for the structural integrity of collagen, where it plays a vital role in stabilizing the characteristic triple helix. The use of Boc-Hyp(Bzl)-OH allows for the precise insertion of this modified amino acid into synthetic peptide chains, enabling the study of collagen structure, function, and the development of collagen-mimetic biomaterials.

Boc/Bzl Solid-Phase Peptide Synthesis Workflow

The following diagram illustrates the cyclical process of solid-phase peptide synthesis using the Boc/Bzl strategy, highlighting the key steps of deprotection, neutralization, and coupling.

Caption: General workflow for Boc/Bzl solid-phase peptide synthesis.

Experimental Protocols

The following is a representative protocol for the incorporation of Boc-Hyp(Bzl)-OH into a peptide sequence on a solid support. This protocol is based on established methods for Boc-SPPS.

Materials and Reagents

• Boc-Hyp(Bzl)-OH

• Merrifield resin (or other suitable resin for Boc chemistry)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagent, e.g., HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Anhydrous Hydrogen Fluoride (HF) and a specialized HF cleavage apparatus

• Scavengers (e.g., anisole)

• Diethyl ether, cold

• Solvents for RP-HPLC (e.g., acetonitrile, water, TFA)

Synthesis Cycle: Incorporation of Boc-Hyp(Bzl)-OH

This protocol outlines a single coupling cycle for adding Boc-Hyp(Bzl)-OH to a growing peptide chain attached to a resin.

• Resin Preparation:

  • Swell the peptide-resin in DCM for at least 30 minutes in a reaction vessel.

  • Drain the solvent.

• Boc Deprotection:

  • Add a solution of 50% TFA in DCM to the resin.

  • Agitate for 2 minutes, then drain.

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

  • Drain the TFA solution and wash the resin thoroughly with DCM (3x), followed by isopropanol (2x), and again with DCM (3x).

• Neutralization:

  • Add a solution of 10% DIEA in DCM to the resin and agitate for 2 minutes. Repeat this step.

  • Wash the resin thoroughly with DCM (3x) to remove excess base.

• Coupling of Boc-Hyp(Bzl)-OH:

  • In a separate vessel, pre-activate Boc-Hyp(Bzl)-OH (2-3 equivalents relative to resin substitution) with HBTU (2-3 equivalents) and DIEA (4-6 equivalents) in a minimal amount of DMF.

  • Add the activated amino acid solution to the neutralized peptide-resin.

  • Agitate the reaction mixture at room temperature for 1-2 hours.

  • Monitor the reaction completion using a qualitative method such as the Kaiser (ninhydrin) test. A negative test indicates the successful coupling.

• Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

The synthesis cycle (steps 2-5) is repeated for each subsequent amino acid to be added to the peptide chain.

Cleavage and Deprotection

Caution: This step involves the use of highly hazardous anhydrous Hydrogen Fluoride and must be performed in a specialized apparatus within a certified fume hood by trained personnel.

• After the final synthesis cycle, perform a final Boc deprotection (step 2).

• Dry the peptide-resin under vacuum.

• Place the dried resin in the reaction vessel of an HF apparatus.

• Add a scavenger such as anisole.

• Cool the vessel in a dry ice/acetone bath and condense anhydrous HF into the vessel.

• Allow the reaction to proceed at 0°C for 1 hour.

• Evaporate the HF under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Collect the precipitated peptide by filtration or centrifugation and wash with cold diethyl ether.

• Dry the crude peptide under vacuum.

Purification

The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC) to obtain the final product with high purity.

• Column: A C18 stationary phase is commonly used.

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% TFA, is typically employed.

• Detection: UV absorbance is monitored, usually at 210-220 nm.

Fractions containing the pure peptide are collected, pooled, and lyophilized to yield the final product as a white, fluffy powder.

Applications in Drug Discovery and Development

Boc-Hyp(Bzl)-OH is a valuable tool for medicinal chemists and drug development professionals. Its primary application lies in the synthesis of peptide-based therapeutics and peptidomimetics.

• Collagen-Mimetic Peptides: The synthesis of peptides with repeating (Pro-Hyp-Gly)n sequences is crucial for studying collagen folding, stability, and its interactions with other biomolecules.[3][4] These synthetic peptides are instrumental in developing biomaterials for tissue engineering and wound healing.

• Peptidomimetics: By incorporating hydroxyproline derivatives like Boc-Hyp(Bzl)-OH, researchers can design peptidomimetics with enhanced structural constraints and improved pharmacological properties, such as increased resistance to enzymatic degradation.

• Structure-Activity Relationship (SAR) Studies: The ability to precisely place hydroxyproline within a peptide sequence allows for detailed SAR studies to understand the role of this specific amino acid in the biological activity of a peptide.

The logical workflow for utilizing Boc-Hyp(Bzl)-OH in peptidomimetic or drug design is outlined in the diagram below.

Caption: Conceptual workflow for drug development using Boc-Hyp(Bzl)-OH.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of poly(Pro-Hyp-Gly)(n) by direct poly-condensation of (Pro-Hyp-Gly)(n), where n=1, 5, and 10, and stability of the triple-helical structure - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Boc-O-benzyl-L-hydroxyproline: Structure, Stereochemistry, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-α-(tert-butoxycarbonyl)-O-benzyl-L-hydroxyproline, a critical protected amino acid derivative used extensively in peptide synthesis and medicinal chemistry. The document details its structural and stereochemical features, physicochemical properties, and standard experimental protocols for its synthesis and characterization.

Core Structure and Stereochemistry

Boc-O-benzyl-L-hydroxyproline is a derivative of the non-essential amino acid L-hydroxyproline, where the amine and hydroxyl functional groups are masked with protecting groups to prevent unwanted side reactions during peptide synthesis.

• IUPAC Name: (2S,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxypyrrolidine-2-carboxylic acid[].

• Protecting Groups:

  • Boc (tert-butoxycarbonyl): An acid-labile protecting group attached to the α-amino group of the proline ring. It is stable under basic and nucleophilic conditions but can be removed using moderate acids like trifluoroacetic acid (TFA)[2][3].

  • Benzyl (Bzl): A protecting group attached to the hydroxyl group via an ether linkage. The benzyl group is stable to the acidic conditions used to remove the Boc group and requires stronger acids, such as hydrogen fluoride (HF), or hydrogenolysis for cleavage[4].

• Stereochemistry: The "L" designation refers to the stereochemistry at the α-carbon (C-2), which is (S). The term "trans" indicates that the hydroxyl group at C-4 and the carboxyl group at C-2 are on opposite faces of the pyrrolidine ring. This corresponds to a (2S, 4R) absolute configuration[]. The gauche effect from the 4R-hydroxyl group stabilizes a Cγ-exo ring pucker, which is crucial for the stability of structures like the collagen triple helix[5].

Caption: 2D structure of Boc-O-benzyl-L-hydroxyproline.

Physicochemical Properties

The quantitative data for Boc-O-benzyl-L-hydroxyproline are summarized in the table below for easy reference.

Property	Value	References
CAS Number	54631-81-1	[][6][7][8]
Molecular Formula	C₁₇H₂₃NO₅	[][6][7][9][10]
Molecular Weight	321.38 g/mol	[][7][8][9]
Appearance	White to off-white powder	[][8][9]
Melting Point	64-78 °C	[][8]
Optical Rotation	[α]D²⁵ = -40 ± 2° (c=2 in EtOH)	[9]
Density	1.22 g/cm³	[]
Purity	≥98% (HPLC)	[8][9]
Storage	0-8 °C	[][9][10]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Boc-O-benzyl-L-hydroxyproline are crucial for its effective use in research and development.

The synthesis of Boc-O-benzyl-L-hydroxyproline is typically a two-step process starting from L-hydroxyproline.

Caption: Synthetic pathway for Boc-O-benzyl-L-hydroxyproline.

Step 1: Synthesis of N-Boc-L-hydroxyproline [11]

• Dissolve L-hydroxyproline in water in a reaction vessel.

• While stirring, add di-tert-butyl dicarbonate ((Boc)₂O) dropwise to the solution.

• Concurrently, add an aqueous solution of a base, such as sodium hydroxide, to maintain a pH greater than 7.

• Heat the reaction mixture to 40-45 °C and stir until the reaction is complete (monitored by TLC).

• After completion, cool the mixture to 0-5 °C.

• Adjust the pH to 2.0-2.5 with a suitable acid (e.g., citric acid or dilute HCl) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield N-Boc-L-hydroxyproline.

Step 2: Synthesis of Boc-O-benzyl-L-hydroxyproline

• Suspend sodium hydride (NaH) in an anhydrous aprotic solvent like dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C.

• Slowly add a solution of N-Boc-L-hydroxyproline in DMF to the suspension.

• Allow the mixture to stir for 30-60 minutes at 0 °C.

• Add benzyl bromide (BnBr) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction carefully by adding water.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final product.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy [12]

• Sample Preparation: Dissolve 10-20 mg of the purified product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Parameters: Standard single-pulse sequence, 16-64 scans, relaxation delay of 1-2 seconds.

  • Expected Signals: Aromatic protons (benzyl): ~7.3 ppm; α-proton: ~4.5 ppm; Benzyl CH₂: ~4.5 ppm; Proline ring protons: 1.8-4.0 ppm; Boc group protons: ~1.4 ppm (singlet, 9H).

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Parameters: Proton-decoupled pulse sequence, 1024+ scans, relaxation delay of 2-5 seconds.

  • Expected Signals: Carbonyl carbons: 170-175 ppm; Aromatic carbons: 127-138 ppm; Boc quaternary carbon: ~80 ppm; Boc methyl carbons: ~28 ppm.

B. High-Performance Liquid Chromatography (HPLC) [13][14]

• Objective: To determine the purity of the synthesized compound.

• System: A standard HPLC system with a UV detector.

• Column: Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% trifluoroacetic acid (TFA).

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 220 nm or 254 nm.

• Procedure: Dissolve a small amount of the sample in the mobile phase, inject onto the column, and analyze the resulting chromatogram for a single major peak. Purity is typically reported as the area percentage of the main peak.

C. Mass Spectrometry (MS) [15][16]

• Objective: To confirm the molecular weight of the compound.

• Technique: Electrospray Ionization (ESI) is commonly used.

• Procedure:

  • Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the solution directly into the mass spectrometer or analyze via LC-MS.

  • Acquire the spectrum in positive ion mode.

• Expected Result: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 322.4 or the sodium adduct [M+Na]⁺ at m/z 344.4.

Application in Peptide Synthesis

Boc-O-benzyl-L-hydroxyproline is a key building block in Boc-chemistry solid-phase peptide synthesis (SPPS). The orthogonal nature of the Boc and Benzyl protecting groups allows for the selective deprotection and elongation of the peptide chain.

Caption: Workflow of Boc-chemistry SPPS using the subject compound.

The workflow involves sequential deprotection of the N-terminal Boc group, neutralization, and coupling of the next protected amino acid until the desired peptide sequence is assembled. The final step involves treatment with a strong acid like HF to simultaneously cleave the peptide from the resin and remove the side-chain benzyl protecting groups[2][3].

References

• 2. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. The Aberrance of the 4S Diastereomer of 4-Hydroxyproline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. store.p212121.com [store.p212121.com]
• 8. BOC-O-BENZYL-L-4-trans-HYDROXYPROLINE | 54631-81-1 | INDOFINE Chemical Company [indofinechemical.com]
• 9. chemimpex.com [chemimpex.com]
• 10. chemimpex.com [chemimpex.com]
• 11. CN114436930A - Synthesis method of Boc-L-hydroxyproline - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of hydroxyproline by high performance liquid chromatography and its application to collagen turnover studies in bone cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Systematic characterization of site-specific proline hydroxylation using hydrophilic interaction chromatography and mass spectrometry [elifesciences.org]
• 16. Determination of hydroxyproline in plasma and tissue using electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Boc-Hyp(Bzl)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification protocol for N-α-(tert-Butoxycarbonyl)-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH), a crucial building block in peptide synthesis. This document outlines the synthetic pathway, details experimental procedures, and presents purification techniques to ensure high-purity material for drug development and research applications.

Introduction

Boc-Hyp(Bzl)-OH is a derivative of the amino acid L-hydroxyproline, where the amino group is protected by a tert-butoxycarbonyl (Boc) group and the hydroxyl group of the side chain is protected by a benzyl (Bzl) group. This dual-protection strategy is essential in solid-phase peptide synthesis (SPPS) to facilitate controlled peptide chain elongation by preventing unwanted side reactions at the nitrogen terminus and the hydroxyproline side chain. The purity of Boc-Hyp(Bzl)-OH is critical for the successful synthesis of complex peptides and peptidomimetics.

Physicochemical Properties

A summary of the key physicochemical properties of Boc-Hyp(Bzl)-OH is presented in the table below.

Property	Value	Reference
CAS Number	54631-81-1	[1][2][3][4]
Molecular Formula	C₁₇H₂₃NO₅	[1][2][3][4][5]
Molecular Weight	321.37 g/mol	[3]
Melting Point	~70 °C	[2][3]
Appearance	White to off-white powder/solid	[]
Purity	≥95.0% (HPLC)	[3]
Optical Activity	[α]20/D −40±2°, c = 2% in ethanol	[3]

Synthesis of Boc-Hyp(Bzl)-OH

The synthesis of Boc-Hyp(Bzl)-OH is typically achieved through a two-step process starting from L-hydroxyproline. The first step involves the protection of the amino group with a tert-butoxycarbonyl (Boc) group to yield Boc-Hyp-OH. The second step is the benzylation of the hydroxyl group on the pyrrolidine ring.

The overall synthetic workflow is depicted in the diagram below.

Caption: General workflow for the synthesis of Boc-Hyp(Bzl)-OH.

This step involves the protection of the amino group of L-hydroxyproline using di-tert-butyl dicarbonate ((Boc)₂O).

Experimental Protocol:

• Dissolve L-hydroxyproline in a suitable solvent such as a mixture of dioxane and water or dichloromethane.[7][8]

• Add a base, for instance, sodium hydroxide or triethylamine, to create an alkaline environment.[7][8]

• Introduce di-tert-butyl dicarbonate ((Boc)₂O) to the solution.

• Stir the reaction mixture at room temperature until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).[9]

• Upon completion, perform an acid-base extraction to isolate the product. Acidify the aqueous layer to a pH of approximately 3 using a dilute acid like hydrochloric acid.

• Extract the product, Boc-Hyp-OH, using an organic solvent such as ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

The hydroxyl group of the synthesized Boc-Hyp-OH is then protected with a benzyl group.

Experimental Protocol:

• Dissolve the synthesized Boc-Hyp-OH in a suitable solvent, such as methanol or a mixture of dioxane and DMF.[7][10]

• Add a base, for example, sodium methoxide solution or sodium bicarbonate, to deprotonate the hydroxyl group.[7][10]

• Add benzyl bromide to the reaction mixture.

• Heat the reaction mixture, for instance, to 40°C or 90°C, and stir for several hours to overnight.[7][10]

• Monitor the reaction progress using a technique like high-performance liquid chromatography (HPLC).

• Upon completion, the desired product, Boc-Hyp(Bzl)-OH, can be isolated and purified.

Purification of Boc-Hyp(Bzl)-OH

Purification of the crude Boc-Hyp(Bzl)-OH is crucial to achieve the high purity required for peptide synthesis. Common purification methods include acid-base extraction and crystallization.

The general workflow for the purification of Boc-Hyp(Bzl)-OH is outlined below.

Caption: General workflow for the purification of Boc-Hyp(Bzl)-OH.

• Dissolve the crude product in an organic solvent like ethyl acetate.

• Wash the organic layer with a basic solution (e.g., saturated sodium bicarbonate) to remove any unreacted acidic starting materials.

• Wash the organic layer with a dilute acid (e.g., 1 M HCl) to protonate the desired product, followed by water and brine washes.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the purified product.

Crystallization is an effective method for obtaining high-purity Boc-Hyp(Bzl)-OH.[10]

• Solvent Selection : A common approach is to dissolve the crude product in a minimal amount of a "good" solvent and then add an "anti-solvent" to induce crystallization.[10]

  • Good solvents : Ethyl acetate, Dichloromethane, Methanol.[10]

  • Anti-solvents : Hexane, Heptane, Petroleum ether.[10]

• General Procedure :

  • Dissolve the crude Boc-Hyp(Bzl)-OH in a minimal amount of a warm "good solvent" (e.g., ethyl acetate).[10]

  • Slowly add an "anti-solvent" (e.g., hexane) until the solution becomes cloudy.[10]

  • Allow the solution to cool slowly to room temperature and then to 0-4°C to promote crystal formation.[10]

  • Collect the crystals by filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.[10]

Role in Peptide Synthesis

Boc-Hyp(Bzl)-OH is a key building block in Boc-chemistry-based solid-phase peptide synthesis (SPPS).[11] The Boc group serves as a temporary protecting group for the α-amino group, while the benzyl group provides semi-permanent protection for the hydroxyproline side chain.[7]

The general cycle for incorporating a Boc-protected amino acid in SPPS is illustrated below.

Caption: A single cycle of the Boc-SPPS methodology.

Conclusion

This technical guide provides a detailed protocol for the synthesis and purification of Boc-Hyp(Bzl)-OH. The successful synthesis of high-purity Boc-Hyp(Bzl)-OH is fundamental for its application in the production of peptides for research and pharmaceutical development. Adherence to the outlined procedures will enable researchers to obtain a final product with the desired quality for their specific applications.

References

• 1. peptide.com [peptide.com]
• 2. echemi.com [echemi.com]
• 3. Boc-Hyp(Bzl)-OH ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. BOC-O-BENZYL-L-4-trans-HYDROXYPROLINE | 54631-81-1 | INDOFINE Chemical Company [indofinechemical.com]
• 5. Boc-Hyp(Bzl)-OH | C17H23NO5 | CID 11860409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. Boc-Hyp-OH = 98.0 TLC 13726-69-7 [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]

Navigating the Solubility Landscape of Boc-Hyp(Bzl)-OH: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,4R)-1-(tert-butoxycarbonyl)-4-(benzyloxy)pyrrolidine-2-carboxylic acid, commonly known as Boc-Hyp(Bzl)-OH, is a pivotal protected amino acid derivative extensively utilized in the solid-phase peptide synthesis (SPPS) of complex peptides and peptidomimetics. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group on the amine and a benzyl (Bzl) group protecting the hydroxyl function of hydroxyproline, makes it a valuable building block in the development of novel therapeutics. However, a critical and often under-documented aspect of its utility is its solubility profile in various organic solvents. This guide provides an in-depth overview of the known solubility characteristics of Boc-Hyp(Bzl)-OH, a detailed experimental protocol for determining its solubility, and logical workflows relevant to its application.

Core Compound Profile

Property	Value	Reference
CAS Number	54631-81-1	[1][2][3]
Molecular Formula	C17H23NO5	[1][2][3]
Molecular Weight	321.37 g/mol	[1]
Appearance	White to off-white powder/solid	[1]
Melting Point	~70 °C	[1][3]

Data Presentation: Solubility of Boc-Hyp(Bzl)-OH

Quantitative solubility data for Boc-Hyp(Bzl)-OH in various organic solvents is not extensively documented in publicly available literature. However, based on general principles of "like dissolves like" and qualitative information for similar Boc-protected amino acids, a general solubility profile can be inferred. The polarity of the solvent plays a crucial role; polar aprotic solvents are generally good solvents for protected amino acids.[4][]

The following table summarizes the expected qualitative solubility of Boc-Hyp(Bzl)-OH. It is important to note that this information is predictive and should be confirmed experimentally.

Solvent	Chemical Class	Expected Qualitative Solubility	Rationale
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Commonly used and effective solvent for peptide synthesis and for dissolving protected amino acids.[][6][7]
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	Soluble	Similar to DMF, it is a strong solvent for polar organic molecules.[]
Dimethyl sulfoxide (DMSO)	Polar Aprotic	Soluble	A powerful solvent capable of dissolving a wide range of organic compounds, including those with low solubility.[6]
Dichloromethane (DCM)	Chlorinated	Soluble to Sparingly Soluble	Often used in peptide synthesis, but solubility can be lower compared to more polar aprotic solvents.
Tetrahydrofuran (THF)	Ether	Sparingly Soluble	Moderately polar ether, may require co-solvents or heating to achieve significant solubility.
Acetonitrile (ACN)	Nitrile	Sparingly Soluble	Polar aprotic solvent, but generally less effective for large protected amino acids compared to DMF or DMSO.
Ethyl Acetate (EtOAc)	Ester	Sparingly Soluble to Insoluble	Lower polarity compared to the solvents listed above.
Methanol (MeOH)	Polar Protic	Sparingly Soluble to Insoluble	The presence of the hydroxyl group can interact with the solute, but the non-polar protecting groups may limit solubility.
Ethanol (EtOH)	Polar Protic	Sparingly Soluble to Insoluble	Similar to methanol, with slightly lower polarity. A Sigma-Aldrich product page mentions using ethanol for optical activity measurements, suggesting some degree of solubility.[1]
Water	Polar Protic	Insoluble	The large non-polar Boc and Bzl groups make it insoluble in water.
Hexane/Heptane	Non-polar	Insoluble	The overall polarity of Boc-Hyp(Bzl)-OH is too high for it to be soluble in non-polar alkane solvents.

Experimental Protocols: Determination of Thermodynamic (Equilibrium) Solubility

For precise quantitative solubility data, the isothermal equilibrium method, often referred to as the "shake-flask method," is the gold standard.[8][9] This method determines the thermodynamic solubility, which is the concentration of a solute in a saturated solution at equilibrium at a given temperature.

Principle

An excess amount of the solid compound (solute) is added to a known volume of the solvent. The mixture is agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium. At equilibrium, the concentration of the dissolved solute in the solvent is constant. The solid and liquid phases are then separated, and the concentration of the solute in the clear supernatant is determined by a suitable analytical method.

Materials and Equipment

• Boc-Hyp(Bzl)-OH (solid)

• Selected organic solvents (high purity)

• Analytical balance

• Vials with screw caps

• Thermostatic shaker or orbital incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or another quantitative analytical instrument.

Procedure

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of Boc-Hyp(Bzl)-OH and dissolve it in a solvent in which it is freely soluble (e.g., DMF or DMSO) to prepare a stock solution of known concentration.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution. These will be used to generate a calibration curve.

• Sample Preparation and Equilibration:

  • Add an excess amount of Boc-Hyp(Bzl)-OH to a series of vials. A general guideline is to add 2-3 times the expected amount needed for saturation.

  • Add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials and place them in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time to reach equilibrium should be determined empirically by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration remains constant.[8][10]

• Sample Analysis:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved solid particles.

  • Immediately dilute the filtered sample with a suitable solvent to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted samples using a validated analytical method (e.g., HPLC) to determine the concentration of Boc-Hyp(Bzl)-OH.

• Data Analysis:

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area from HPLC) versus the concentration of the standard solutions.

  • Use the calibration curve to determine the concentration of Boc-Hyp(Bzl)-OH in the diluted samples.

  • Calculate the solubility of Boc-Hyp(Bzl)-OH in the original solvent by taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Mandatory Visualizations

Caption: Experimental workflow for determining the thermodynamic solubility of Boc-Hyp(Bzl)-OH.

Caption: General workflow of solid-phase peptide synthesis (SPPS) utilizing Boc-Hyp(Bzl)-OH.

References

• 1. Boc-Hyp(Bzl)-OH ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. An effective organic solvent system for the dissolution of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. dissolutiontech.com [dissolutiontech.com]

Proper Storage and Handling of Boc-Hyp(Bzl)-OH: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the proper storage and handling conditions for (2S,4R)-1-((tert-butoxy)carbonyl)-4-(benzyloxy)pyrrolidine-2-carboxylic acid, commonly known as Boc-Hyp(Bzl)-OH. Adherence to these guidelines is crucial for maintaining the integrity and purity of the compound, ensuring experimental reproducibility, and safeguarding laboratory personnel.

Compound Properties

Boc-Hyp(Bzl)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). Understanding its physical and chemical properties is fundamental to its proper handling.

Property	Value	Source
Molecular Formula	C17H23NO5	[1]
Molecular Weight	321.37 g/mol	[2][3]
Appearance	Solid	[2]
Melting Point	~70 °C	[2][3]
Optical Activity	[α]20/D −40±2°, c = 2% in ethanol	[2]
Storage Temperature	0°C	[3]

Storage Conditions

Proper storage is critical to prevent the degradation of Boc-Hyp(Bzl)-OH. The primary recommendations are based on maintaining a cold, dry, and inert environment.

Parameter	Recommendation	Rationale
Temperature	Store at 0°C.	To minimize thermal degradation and maintain long-term stability.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidation.
Moisture	Keep in a tightly sealed container in a dry place.	The compound may be sensitive to hydrolysis.
Light	Store in a light-resistant container.	To prevent potential photolytic degradation.

Handling and Safety Precautions

Due to the limited availability of specific toxicity data for Boc-Hyp(Bzl)-OH, it is prudent to handle it with the standard precautions for laboratory chemicals of unknown toxicity.

Precaution	Guideline
Ventilation	Handle in a well-ventilated area or in a chemical fume hood.
Personal Protective Equipment (PPE)	Wear appropriate PPE, including safety glasses, gloves, and a lab coat. A type N95 (US) dust mask is also recommended.[2]
Hygiene	Avoid contact with skin and eyes. Wash hands thoroughly after handling.
Spills	In case of a spill, avoid dust formation. Sweep up the solid material carefully and place it in a sealed container for disposal.
Disposal	Dispose of in accordance with local, state, and federal regulations.

Experimental Protocol: Use in Solid-Phase Peptide Synthesis (SPPS)

The following is a generalized protocol for the incorporation of Boc-Hyp(Bzl)-OH into a peptide chain using Boc-chemistry SPPS.

Materials:

• Boc-Hyp(Bzl)-OH

• Peptide synthesis resin (e.g., Merrifield resin)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., DCC/HOBt or HBTU/HOBt)

• Dimethylformamide (DMF)

Procedure:

• Resin Swelling: Swell the resin in DCM in a reaction vessel.

• Boc Deprotection: Remove the Boc protecting group from the N-terminus of the resin-bound peptide by treating it with a solution of TFA in DCM.

• Washing: Wash the resin thoroughly with DCM and then DMF to remove residual TFA and prepare for coupling.

• Neutralization: Neutralize the resin with a solution of DIEA in DMF.

• Coupling:

  • In a separate vial, dissolve Boc-Hyp(Bzl)-OH and a coupling agent (e.g., HBTU/HOBt) in DMF.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for the recommended time (typically 1-2 hours).

• Washing: Wash the resin with DMF and DCM to remove excess reagents.

• Repeat: Repeat the deprotection, washing, neutralization, and coupling steps for the subsequent amino acids in the peptide sequence.

Logical Workflow for Handling Boc-Hyp(Bzl)-OH

The following diagram illustrates the key decision points and actions for the proper handling of Boc-Hyp(Bzl)-OH from receipt to disposal.

Caption: Logical workflow for the proper handling of Boc-Hyp(Bzl)-OH.

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for a comprehensive safety data sheet (SDS) or professional safety training. Always consult the SDS provided by the manufacturer and follow all institutional safety protocols.

References

• 1. peptide.com [peptide.com]
• 2. Boc-Hyp(Bzl)-OH = 95.0 HPLC 54631-81-1 [sigmaaldrich.com]
• 3. echemi.com [echemi.com]

Technical Guide: Boc-L-Hyp(Bzl)-OH (CAS 54631-81-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound with CAS number 54631-81-1 is identified as N-alpha-t-Butyloxycarbonyl-4-O-benzyl-trans-L-hydroxyproline , commonly abbreviated as Boc-Hyp(Bzl)-OH . This molecule is a protected amino acid derivative that serves as a crucial building block in synthetic peptide chemistry. Its primary application lies in the solid-phase peptide synthesis (SPPS) of peptides containing hydroxyproline residues, which are fundamental components of collagen. This guide provides a comprehensive overview of its chemical properties, its application in peptide synthesis, and the biological significance of the peptides synthesized using this reagent.

Chemical Information

Boc-Hyp(Bzl)-OH is a derivative of the non-essential amino acid L-hydroxyproline. It features two key protecting groups: a tert-butyloxycarbonyl (Boc) group on the alpha-amino group and a benzyl (Bzl) group on the hydroxyl side chain. These protecting groups are essential for directing the chemical reactions during peptide synthesis, preventing unwanted side reactions.

Chemical Properties

Property	Value	Reference(s)
CAS Number	54631-81-1	[1]
Molecular Formula	C₁₇H₂₃NO₅	[1]
Molecular Weight	321.37 g/mol	[1]
Appearance	White to off-white powder	N/A
Melting Point	~70 °C	N/A
Solubility	Soluble in organic solvents like dichloromethane (DCM) and dimethylformamide (DMF)	N/A

Application in Solid-Phase Peptide Synthesis (SPPS)

Boc-Hyp(Bzl)-OH is a cornerstone reagent for the Boc/Bzl strategy in SPPS. This method involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid resin support. The Boc group serves as a temporary protecting group for the N-terminus, while the benzyl group provides more robust, "permanent" protection for the hydroxyproline side chain throughout the synthesis.

The Boc/Bzl SPPS Workflow

The synthesis of a peptide using Boc-Hyp(Bzl)-OH follows a cyclical process, as illustrated in the workflow diagram below. Each cycle results in the addition of one amino acid residue to the peptide chain.

References

• 1. peptide.com [peptide.com]

The Strategic Divide: A Senior Application Scientist’s Guide to Boc-Hyp(Bzl)-OH and Fmoc-Hyp(Bzl)-OH in Peptide Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative of Protecting Groups

In the precise world of synthetic peptide chemistry, the ultimate success of assembling a target sequence hinges on a series of strategic decisions made before the first amino acid is ever coupled. At the heart of this strategy lies the choice of protecting groups. These are not mere chemical appendages; they are the directors of the synthetic orchestra, dictating the reaction conditions, the sequence of events, and ultimately, the purity and yield of the final product. Two methodologies, built around the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) Nα-protecting groups, have come to dominate the landscape of Solid-Phase Peptide Synthesis (SPPS).[1]

This guide focuses on a specific, yet crucial, building block: Benzyl-protected Hydroxyproline, available in both Boc- and Fmoc-protected forms. Hydroxyproline (Hyp) is a non-standard amino acid renowned for its critical role in stabilizing the triple-helical structure of collagen and other proteins.[2][3][4] The choice between Boc-Hyp(Bzl)-OH and Fmoc-Hyp(Bzl)-OH is not a simple substitution. It represents a commitment to a distinct chemical philosophy that has profound implications for the entire synthesis workflow, from resin selection to the final cleavage and deprotection. This document will dissect these differences, providing the causal reasoning and field-proven protocols necessary to make an informed, strategic choice.

Deconstructing the Building Blocks: Core Components and Their Chemical Logic

To understand the key differences, we must first appreciate the function of each component of the molecules.

The Amino Acid Core: (2S, 4R)-4-Hydroxyproline (Hyp)

Hydroxyproline is a post-translationally modified amino acid that is fundamental to the structural integrity of many proteins in the extracellular matrix.[5] Its defining feature is the hydroxyl group on the Cγ position of the proline ring. This hydroxyl group is not a passive spectator; it actively participates in hydrogen bonding networks that significantly increase the thermal stability of protein structures, most famously the collagen triple helix.[4] When incorporating Hyp into a synthetic peptide, this hydroxyl group must be protected to prevent unwanted side reactions, such as acylation, during the coupling steps.

The Side-Chain Protection: Benzyl (Bzl) Group

The Benzyl (Bzl) ether is employed to mask the reactive hydroxyl group of the hydroxyproline side chain. The stability of the Bzl group is a critical factor in the overall synthetic strategy. It is stable to the conditions used for both Boc removal (moderate acid) and Fmoc removal (base). However, its own removal requires more forceful conditions: typically very strong acids like liquid hydrogen fluoride (HF) or catalytic hydrogenation.[6][7][8] This robustness dictates how and when the final, fully deprotected peptide can be liberated.

The Nα-Terminus Directors: Boc vs. Fmoc

The fundamental divergence between the two building blocks lies in the chemistry of the Nα-protecting group. This choice establishes the entire deprotection strategy for the peptide synthesis.

• Boc (tert-butyloxycarbonyl) Group: This group is acid-labile. It is removed from the Nα-terminus using a moderately strong acid, typically Trifluoroacetic Acid (TFA), often in a 50% solution with Dichloromethane (DCM).[9][10][][12] The mechanism involves protonation of the carbonyl, leading to the formation of a stable tert-butyl cation and a carbamic acid, which spontaneously decarboxylates to yield the free amine.[10]

• Fmoc (9-fluorenylmethyloxycarbonyl) Group: In stark contrast, the Fmoc group is base-labile.[13] It is rapidly cleaved by a mild base, most commonly a 20% solution of piperidine in Dimethylformamide (DMF).[14][15][16] The mechanism is a β-elimination, initiated by the abstraction of the acidic proton on the fluorenyl ring system.[15]

This difference in lability—acid vs. base—is the cornerstone of orthogonality in peptide synthesis, a concept that allows for the selective removal of one type of protecting group while others remain intact.[13][17]

A Tale of Two Strategies: Comparative Analysis in SPPS

The selection of either Boc-Hyp(Bzl)-OH or Fmoc-Hyp(Bzl)-OH locks the researcher into a specific synthetic pathway. The table below summarizes the core differences, which are then explored in greater detail.

Feature	Boc-Hyp(Bzl)-OH	Fmoc-Hyp(Bzl)-OH
SPPS Strategy	Boc/Bzl Chemistry	Fmoc/tBu Chemistry (with a Bzl side-chain)
Nα-Deprotection	Acid-Labile: 50% TFA in DCM[9][12]	Base-Labile: 20% Piperidine in DMF[14][15][16]
Side-Chain (Bzl) Deprotection	Strong Acid: HF, TFMSA (concurrent with final cleavage)[7][8][18]	Strong Acid (HF) or Catalytic Hydrogenation (separate from standard TFA cleavage)[6]
Orthogonality Scheme	Graded Lability: Moderate acid vs. strong acid[7][13]	Fully Orthogonal: Base vs. acid/hydrogenation[13][19]
Process Conditions	Harsher; requires specialized equipment for HF handling.[17][20]	Milder cyclical deprotection; compatible with a wider range of sensitive moieties.[1][21]
Aggregation Handling	Often superior for long or hydrophobic sequences. The protonated N-terminus after TFA deprotection can disrupt interchain aggregation.[1][13]	Can be more susceptible to aggregation as the N-terminus is a free amine after deprotection.
Resin Compatibility	Merrifield, PAM Resins[9][12]	Wang, Rink Amide, 2-Chlorotrityl Resins[14][22]
Final Cleavage Logic	Single, harsh step for simultaneous resin cleavage and side-chain deprotection.	Multi-step potential: Mild acid cleavage from resin (leaving Bzl intact) followed by a separate Bzl-deprotection step.

The Boc/Bzl Strategy: A Robust, Classic Approach

When using Boc-Hyp(Bzl)-OH, you are operating within the classic Boc/Bzl protection scheme. This is considered a "quasi-orthogonal" or "graded lability" system because both the temporary (Boc) and permanent (Bzl) protecting groups are removed by acid, just of different strengths.[7][13]

• Causality: The repeated Nα-deprotection cycles use moderate TFA, which is strong enough to cleave the Boc group but leaves the more robust Bzl ether on the Hyp side chain and the benzyl ester linkage to a Merrifield resin largely intact.[12] The process culminates in a single, powerful step using a hazardous but highly effective strong acid like liquid HF. This final step simultaneously cleaves the peptide from the resin and removes all benzyl-based side-chain protecting groups.[7][18] The requirement for specialized HF apparatus is a significant consideration for lab setup and safety.[17]

The Fmoc Strategy: A Milder, More Orthogonal Path

Choosing Fmoc-Hyp(Bzl)-OH places it within the context of an Fmoc-based synthesis. The primary Nα-deprotection is achieved with piperidine, which is completely orthogonal to the acid-labile Bzl side-chain group.[13][19]

• Causality: The key strategic consideration here is the final cleavage. The standard Fmoc/tBu strategy is designed for a global final deprotection using a TFA "cocktail" (e.g., TFA/TIS/Water).[14][23] However, the Bzl group on Hyp is stable to TFA.[6] This means a standard TFA cleavage will release the peptide from a resin like Wang or Rink Amide and remove tBu-based protecting groups, but the Hyp side chain will remain protected as a benzyl ether.

This is not a disadvantage but a strategic branch point:

• Peptide for Further Modification: If the goal is to create a peptide with a selectively protected Hyp for subsequent solution-phase chemistry, this is a perfect strategy.

• Fully Deprotected Peptide: To obtain the fully deprotected peptide, a second, distinct deprotection step is required after the initial TFA cleavage and purification. This would involve either strong acid treatment (HF) or, more commonly in a modern lab, catalytic hydrogenation (e.g., H₂/Pd-C), which is highly effective for Bzl group removal.[6]

Visualizing the Workflows

The logical flow of each synthetic strategy can be visualized to better understand the key decision points and cyclical nature of the processes.

Caption: The cyclical workflow of Boc-SPPS, culminating in a single harsh acid cleavage step.

Caption: The Fmoc-SPPS workflow using Hyp(Bzl), highlighting the two-stage final deprotection.

Field-Proven Methodologies: Experimental Protocols

The following protocols are self-validating systems, providing detailed steps for the successful incorporation of each building block.

Protocol: Incorporation of Boc-Hyp(Bzl)-OH via Boc-SPPS

Objective: To perform one full cycle of deprotection, neutralization, and coupling for Boc-Hyp(Bzl)-OH onto a growing peptide chain attached to a Merrifield resin.

Materials:

• Peptide-resin (e.g., on Merrifield resin) in a reaction vessel.

• Boc-Hyp(Bzl)-OH

• Deprotection Solution: 50% (v/v) TFA in DCM.[9]

• Neutralization Solution: 10% (v/v) Diisopropylethylamine (DIEA) in DCM.[17]

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), DIEA.

• Solvents: DCM, DMF.

Methodology:

• Resin Swelling: Swell the peptide-resin in DCM for 30-60 minutes with gentle agitation. Drain the solvent.[9]

• Nα-Boc Deprotection:

  • Add the Deprotection Solution to the resin and agitate for 2-3 minutes (pre-wash). Drain.

  • Add a fresh aliquot of Deprotection Solution and agitate for 20-30 minutes.[9][12]

  • Drain the solution and wash the resin thoroughly with DCM (3x) and then DMF (2x).

• Neutralization:

  • Add the Neutralization Solution and agitate for 2 minutes. Drain.

  • Repeat the neutralization step one more time.[17]

  • Wash the resin thoroughly with DCM (3x) to remove excess base.

• Coupling Reaction:

  • In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 eq.) and HBTU (2.9 eq.) in a minimal amount of DMF.

  • Add this solution to the neutralized peptide-resin.

  • Add DIEA (6 eq.) to initiate the coupling reaction.[9]

  • Agitate the mixture at room temperature for 1-2 hours.

• Monitoring and Washing:

  • Perform a qualitative Kaiser (ninhydrin) test to confirm the absence of free primary amines, indicating reaction completion.[9]

  • Once complete, drain the coupling solution and wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next cycle.

• Final Cleavage and Bzl-Deprotection (End of Synthesis):

  • Dry the final peptide-resin under vacuum.

  • Place the dried resin in a specialized HF cleavage apparatus.

  • Add scavengers (e.g., anisole, p-cresol) to trap reactive cations.

  • Carefully condense liquid HF into the reaction vessel at -78°C.

  • Stir the reaction at 0°C for 1-2 hours.[7]

  • Evaporate the HF under vacuum. Precipitate the crude peptide with cold diethyl ether and collect by filtration.

Protocol: Incorporation of Fmoc-Hyp(Bzl)-OH via Fmoc-SPPS

Objective: To perform one full cycle of deprotection and coupling for Fmoc-Hyp(Bzl)-OH onto a growing peptide chain attached to a Wang resin.

Materials:

• Peptide-resin (e.g., on Wang resin) in a reaction vessel.

• Fmoc-Hyp(Bzl)-OH

• Deprotection Solution: 20% (v/v) piperidine in DMF.[15]

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIEA.

• Solvents: DMF, DCM.

Methodology:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes with gentle agitation. Drain the solvent.[15]

• Nα-Fmoc Deprotection:

  • Add the Deprotection Solution to the resin and agitate for 3 minutes. Drain.

  • Add a fresh aliquot of Deprotection Solution and agitate for 10-15 minutes to ensure complete removal of the Fmoc group.[15]

  • Drain the solution.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to completely remove piperidine and the dibenzofulvene-piperidine adduct.[15]

• Coupling Reaction:

  • In a separate vessel, dissolve Fmoc-Hyp(Bzl)-OH (3 eq.) and HATU (2.9 eq.) in DMF.

  • Add DIEA (6 eq.) to the activation mixture.

  • Immediately add the activated amino acid solution to the deprotected peptide-resin.[23]

  • Agitate the mixture at room temperature for 1-2 hours.

• Monitoring and Washing:

  • Perform a Kaiser test to confirm reaction completion.

  • Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x). The resin is ready for the next cycle.

• Final Cleavage and Deprotection (Two-Stage Process):

  • Stage 1: TFA Cleavage from Resin:

    • After the final Fmoc deprotection, wash the resin with DMF, then DCM, and dry under vacuum.

    • Add a cleavage cocktail (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT - 82.5:5:5:5:2.5) to the resin and react for 2-4 hours at room temperature.[23]

    • Filter to separate the resin and precipitate the Bzl-protected peptide with cold diethyl ether. Purify this intermediate if necessary.

  • Stage 2: Benzyl Group Removal:

    • Dissolve the purified Hyp(Bzl)-containing peptide in a suitable solvent (e.g., MeOH, AcOH).

    • Add a Palladium on carbon catalyst (Pd/C, 10% w/w).

    • Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir until reaction completion (monitored by HPLC/MS).

    • Filter through celite to remove the catalyst and lyophilize to obtain the final, fully deprotected peptide.

Conclusion: A Strategic Choice, Not a Simple Substitution

The decision between Boc-Hyp(Bzl)-OH and Fmoc-Hyp(Bzl)-OH extends far beyond the first coupling cycle; it defines the chemical environment of the entire synthesis and the strategy for final product isolation.

• Choose Boc-Hyp(Bzl)-OH for its integration into the robust, well-established Boc/Bzl strategy. This approach excels in synthesizing long or aggregation-prone peptides, though it necessitates specialized equipment and handling procedures for its harsh final cleavage step.[13][17]

• Choose Fmoc-Hyp(Bzl)-OH when leveraging the milder conditions of Fmoc chemistry. This choice offers greater compatibility with sensitive peptide modifications. Critically, it provides strategic flexibility, allowing for the isolation of a side-chain protected peptide for further derivatization or requiring a deliberate, secondary deprotection step (e.g., hydrogenation) to yield the final product.

Ultimately, a deep understanding of the causality behind each protecting group's lability and its interaction with the overall synthetic scheme empowers the researcher to move beyond simply following steps, and instead, to intelligently design a synthesis that is optimized for the unique challenges of their target peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. Structural aspects of hydroxyproline-containing proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydroxyproline - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Benzyl Ethers [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 12. chempep.com [chempep.com]
• 13. benchchem.com [benchchem.com]
• 14. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 15. benchchem.com [benchchem.com]
• 16. genscript.com [genscript.com]
• 17. peptide.com [peptide.com]
• 18. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 19. chemistry.du.ac.in [chemistry.du.ac.in]
• 20. researchgate.net [researchgate.net]
• 21. lifetein.com [lifetein.com]
• 22. chem.uci.edu [chem.uci.edu]
• 23. benchchem.com [benchchem.com]

A Technical Guide to Boc-Hyp(Bzl)-OH: From Commercial Sourcing to Synthetic Applications and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH), a crucial protected amino acid derivative for peptide synthesis. This document details commercial suppliers and pricing, provides a detailed experimental protocol for its application in solid-phase peptide synthesis (SPPS), and explores the biological significance of the resulting hydroxyproline-containing peptides, including their involvement in cellular signaling.

Commercial Availability and Pricing

Boc-Hyp(Bzl)-OH is readily available from a variety of reputable chemical suppliers. The pricing is dependent on the quantity and purity of the product. Below is a summary of representative commercial sources.

Supplier	Product Name	Purity	Quantity	Price (USD)
MyBioSource	Boc-Hyp(Bzl)-OH Amino Acid	Research Grade	5 g	$505
25 g	$885
XIAMEN EQUATION CHEMICAL CO.,LTD	BOC-HYP(BZL)-OH	Industrial Grade	Inquiry
P212121 Store	Boc-O-benzyl-L-trans-4-hydroxyproline	> 98.0 % + (HPLC)	1 g	$51.00
5 g	Inquiry
25 g	Inquiry
INDOFINE Chemical Company, Inc.	BOC-O-BENZYL-L-4-trans-HYDROXYPROLINE	>98% by HPLC	1 gm	$98.00
5 gm	$245.00
BOC Sciences	Boc-O-benzyl-L-trans-4-hydroxyproline	High Purity	Inquiry
Amerigo Scientific	Boc-O-benzyl-L-trans-4-hydroxyproline	Inquiry
Chem-Impex International	Boc-O-benzyl-L-trans-4-hydroxyproline	Inquiry
Sigma-Aldrich	Boc-Hyp(Bzl)-OH	≥95.0% (HPLC)	Discontinued

Note: Prices are subject to change and may vary based on current market conditions. It is recommended to contact the suppliers directly for the most up-to-date pricing and availability.

Application in Solid-Phase Peptide Synthesis: A Detailed Protocol

Boc-Hyp(Bzl)-OH is a key building block in the Boc/Bzl strategy of solid-phase peptide synthesis (SPPS), particularly for the synthesis of peptides containing hydroxyproline, such as collagen-model peptides. The Boc group serves as a temporary protecting group for the α-amino group, while the benzyl (Bzl) group provides semi-permanent protection for the hydroxyl group of hydroxyproline.

Representative Experimental Protocol: Synthesis of a Collagen-Model Tripeptide (Pro-Hyp-Gly)

This protocol outlines the manual synthesis of the tripeptide Pro-Hyp-Gly on a Merrifield resin.

1. Resin Preparation and First Amino Acid Attachment:

• Swell Merrifield resin (1 g, 1 mmol/g substitution) in dichloromethane (DCM, 10 mL) for 1 hour in a peptide synthesis vessel.

• Prepare the cesium salt of Boc-Gly-OH by reacting Boc-Gly-OH (3 mmol) with cesium carbonate (1.5 mmol) in a mixture of methanol and water, followed by evaporation to dryness.

• Dissolve the Boc-Gly-cesium salt in dimethylformamide (DMF, 5 mL) and add it to the swollen resin.

• Heat the mixture at 50°C for 12-24 hours.

• Wash the resin with DMF (3 x 10 mL), DMF/water (1:1, 3 x 10 mL), DMF (3 x 10 mL), and DCM (3 x 10 mL).

• Dry the resin under vacuum.

2. Peptide Chain Elongation (One Coupling Cycle for Boc-Hyp(Bzl)-OH):

• Deprotection:

  • Wash the resin with DCM (3 x 10 mL).

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM (10 mL) to the resin and agitate for 30 minutes.

  • Wash the resin with DCM (3 x 10 mL), isopropanol (IPA, 2 x 10 mL), and DCM (3 x 10 mL).

• Neutralization:

  • Add a solution of 10% diisopropylethylamine (DIEA) in DCM (10 mL) and agitate for 10 minutes.

  • Wash the resin with DCM (5 x 10 mL).

• Coupling:

  • In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 mmol) and 1-hydroxybenzotriazole (HOBt) (3 mmol) in DMF (5 mL).

  • Add N,N'-diisopropylcarbodiimide (DIC) (3 mmol) to the solution and allow it to pre-activate for 10 minutes.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Monitor the coupling reaction using the Kaiser (ninhydrin) test. A negative test indicates complete coupling.

  • Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

3. Repeat Elongation Cycle for Boc-Pro-OH.

4. Final Cleavage and Deprotection:

• Dry the fully synthesized peptide-resin under vacuum.

• Place the dried resin in a specialized HF cleavage apparatus.

• Add anisole (1 mL per gram of resin) as a scavenger.

• Cool the reaction vessel to -5 to 0°C.

• Carefully distill anhydrous hydrogen fluoride (HF) into the vessel.

• Stir the mixture at 0°C for 1 hour.

• Remove the HF by vacuum distillation.

• Wash the resin with cold diethyl ether to precipitate the crude peptide.

• Extract the crude peptide with 10% aqueous acetic acid and lyophilize to obtain the final product.

Experimental Workflow Diagram

Caption: Boc/Bzl Solid-Phase Peptide Synthesis Workflow.

Biological Significance and Signaling Pathways of Hydroxyproline-Containing Peptides

While Boc-Hyp(Bzl)-OH itself is a synthetic building block and not directly involved in biological signaling, the peptides synthesized using it, particularly those mimicking collagen, can have significant biological activities. Hydroxyproline is a critical component of collagen, providing stability to its triple-helical structure. Peptides containing hydroxyproline can influence cellular behavior by interacting with cell surface receptors and modulating signaling pathways.

Proline-rich peptides (PRPs) and collagen-derived peptides are known to play roles in various cellular processes, including cell adhesion, proliferation, and differentiation, often through interactions with integrin receptors.

Integrin-Mediated Signaling Pathway for Collagen-Mimetic Peptides

Integrins are transmembrane receptors that mediate cell-matrix adhesion. Upon binding to extracellular matrix components like collagen or collagen-mimetic peptides, integrins cluster and activate intracellular signaling cascades.

Caption: Integrin-Mediated Signaling Pathway.

This guide provides a foundational understanding of Boc-Hyp(Bzl)-OH, from its commercial acquisition to its critical role in the synthesis of biologically relevant peptides. The provided protocols and pathway diagrams serve as a valuable resource for researchers in the fields of peptide chemistry, drug discovery, and molecular biology.

Interpreting NMR and HPLC Data for Boc-Hyp(Bzl)-OH: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive framework for the interpretation of Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC) data for the protected amino acid Boc-Hyp(Bzl)-OH. The structural confirmation and purity assessment of such reagents are critical for the successful synthesis of peptides and other pharmaceutical compounds. This document outlines detailed experimental protocols and presents illustrative data to guide researchers in their analytical workflows.

Data Presentation

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, and HPLC analyses of Boc-Hyp(Bzl)-OH. These values are based on established chemical shift ranges for analogous structures and typical results from chromatographic separation of protected amino acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: Representative ¹H NMR Data for Boc-Hyp(Bzl)-OH (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.35	m	5H	Ar-H (Phenyl)
~4.50	s	2H	-O-CH₂ -Ph
~4.30	m	1H	α-H
~4.05	m	1H	γ-H
~3.60	m	2H	δ-CH₂
~2.20	m	2H	β-CH₂
~1.45	s	9H	-C(CH₃ )₃

Table 2: Representative ¹³C NMR Data for Boc-Hyp(Bzl)-OH (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~174	C =O (Carboxylic Acid)
~154	C =O (Boc)
~138	Ar-C (Quaternary)
~128.5	Ar-C H
~127.8	Ar-C H
~127.6	Ar-C H
~80	-C (CH₃)₃
~76	γ-C H
~70	-O-C H₂-Ph
~58	α-C H
~54	δ-C H₂
~38	β-C H₂
~28.5	-C(C H₃)₃

High-Performance Liquid Chromatography (HPLC) Data

Table 3: Typical Reversed-Phase HPLC Data for Purity Analysis of Boc-Hyp(Bzl)-OH

Parameter	Value
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 95% B over 20 min
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Expected Retention Time	10-15 min
Purity Specification	≥95.0%[1]

Table 4: Typical Chiral HPLC Data for Enantiomeric Purity Analysis of Boc-Hyp(Bzl)-OH

Parameter	Value
Column	Chiral Stationary Phase (e.g., polysaccharide-based)
Mobile Phase	Hexane/Isopropanol with a modifier (e.g., TFA)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at 220 nm
Expected Result	Baseline separation of L- and D-enantiomers
Enantiomeric Purity	Specification dependent on application

Experimental Protocols

Detailed methodologies for acquiring and interpreting the analytical data for Boc-Hyp(Bzl)-OH are provided below.

NMR Spectroscopy Protocol

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation and confirmation of Boc-Hyp(Bzl)-OH.

Materials:

• Boc-Hyp(Bzl)-OH sample

• Deuterated chloroform (CDCl₃)

• 5 mm NMR tubes

• NMR Spectrometer (e.g., 400 MHz)

Procedure:

• Sample Preparation: Accurately weigh 10-20 mg of Boc-Hyp(Bzl)-OH and dissolve it in approximately 0.7 mL of CDCl₃ in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock and shim the instrument to optimize the magnetic field homogeneity.

  • Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 1024-4096 scans.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Perform baseline correction.

  • Reference the ¹H spectrum to the residual CHCl₃ peak at 7.26 ppm and the ¹³C spectrum to the CDCl₃ peak at 77.16 ppm.

• Interpretation:

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to assign the signals to the respective protons in the molecule.

  • Assign the peaks in the ¹³C spectrum based on their chemical shifts and comparison with predicted values.

HPLC Protocol

Objective: To assess the chemical and enantiomeric purity of a Boc-Hyp(Bzl)-OH sample.

2.2.1. Reversed-Phase HPLC for Chemical Purity

Materials:

• Boc-Hyp(Bzl)-OH sample

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA)

• HPLC system with a UV detector

• C18 reversed-phase column

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 0.1% (v/v) solution of TFA in HPLC-grade water.

  • Mobile Phase B: Prepare a 0.1% (v/v) solution of TFA in HPLC-grade acetonitrile.

  • Degas both mobile phases.

• Sample Preparation: Prepare a stock solution of Boc-Hyp(Bzl)-OH at a concentration of approximately 1 mg/mL in a 1:1 mixture of acetonitrile and water.

• Chromatographic Conditions:

  • Set the column temperature to 25-30 °C.

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 15 minutes.

  • Inject 5-10 µL of the sample solution.

  • Run the gradient as specified in Table 3.

  • Monitor the elution profile at 220 nm.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the area percentage of the main peak to determine the chemical purity.

2.2.2. Chiral HPLC for Enantiomeric Purity

Materials:

• Boc-Hyp(Bzl)-OH sample

• HPLC-grade hexane and isopropanol

• Trifluoroacetic acid (TFA)

• HPLC system with a UV detector

• Chiral column

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of hexane and isopropanol (e.g., 90:10 v/v) with a small amount of TFA (e.g., 0.1%). The exact ratio may need to be optimized for the specific chiral column used. Degas the mobile phase.

• Sample Preparation: Prepare a stock solution of Boc-Hyp(Bzl)-OH at a concentration of approximately 1 mg/mL in the mobile phase.

• Chromatographic Conditions:

  • Equilibrate the chiral column with the mobile phase.

  • Inject 5-10 µL of the sample solution.

  • Run the analysis in isocratic mode.

  • Monitor the elution profile at 220 nm.

• Data Analysis:

  • Identify the peaks corresponding to the L- and D-enantiomers.

  • Calculate the enantiomeric excess (ee%) based on the peak areas.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the analysis of Boc-Hyp(Bzl)-OH.

Caption: Overall analytical workflow for Boc-Hyp(Bzl)-OH.

Caption: Logical pathway for NMR data interpretation.

References

• 1. Boc-Hyp(Bzl)-OH ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Navigating the Safety Profile of Boc-Hyp(Bzl)-OH: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS) information for Boc-Hyp(Bzl)-OH (CAS No. 54631-81-1), a key building block in peptide synthesis. Understanding the safety and handling requirements of this compound is paramount for ensuring laboratory safety and maintaining the integrity of research outcomes. This document compiles available data on its physical and chemical properties, hazard identification, and recommended handling procedures.

Physicochemical Properties

A clear understanding of the physicochemical properties of Boc-Hyp(Bzl)-OH is the foundation of its safe handling and storage. The following table summarizes key quantitative data for this compound.

Property	Value	Source(s)
CAS Number	54631-81-1	[ChemScene, Sigma-Aldrich]
Molecular Formula	C₁₇H₂₃NO₅	[ChemScene]
Molecular Weight	321.37 g/mol	[Sigma-Aldrich]
Appearance	Solid	[Sigma-Aldrich]
Melting Point	~70 °C	[Sigma-Aldrich, XIAMEN EQUATION CHEMICAL CO.,LTD]
Boiling Point	461.342 °C at 760 mmHg	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Density	1.2 ± 0.1 g/cm³	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Flash Point	232.8 ± 28.7 °C	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Refractive Index	1.557	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Storage Temperature	0°C to 4°C	[ChemScene, XIAMEN EQUATION CHEMICAL CO.,LTD]

Hazard Identification and Safety Precautions

Based on available safety data sheets, Boc-Hyp(Bzl)-OH is not classified as a hazardous substance according to GHS criteria. However, as with any chemical reagent, caution should be exercised. The toxicological properties of this compound have not been thoroughly investigated.

Hazard Information	Details	Source(s)
GHS Pictogram(s)	No data available	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Signal Word	No data available	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Hazard Statement(s)	No data available	[XIAMEN EQUATION CHEMICAL CO.,LTD]
Precautionary Statement(s)	No data available	[XIAMEN EQUATION CHEMICAL CO.,LTD]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment is recommended when handling Boc-Hyp(Bzl)-OH:

PPE	Specification	Source(s)
Eye Protection	Eyeshields / Safety Glasses	[Sigma-Aldrich]
Hand Protection	Protective Gloves	[Sigma-Aldrich]
Respiratory Protection	Type N95 (US) Respirator	[Sigma-Aldrich]

Experimental Protocols: Best Practices for Handling

General Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling and storage of Boc-Hyp(Bzl)-OH in a laboratory setting.

Caption: Workflow for Safe Handling of Boc-Hyp(Bzl)-OH.

Detailed Methodologies

1. Receiving and Storage:

• Upon receipt, verify the integrity of the container.

• Store the compound in a tightly sealed container in a refrigerator at 0-4°C.

• Ensure the storage area is dry and well-ventilated.

2. Preparation for Use:

• Before opening, allow the container to equilibrate to room temperature to prevent moisture condensation, which can degrade the compound.

• Don appropriate personal protective equipment (PPE), including safety glasses, gloves, and a respirator.

3. Weighing and Dispensing:

• Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any fine particles.

• Use clean, dry spatulas and weighing instruments to prevent contamination.

• Promptly and securely reseal the container after dispensing the desired amount.

4. Use in Peptide Synthesis:

• When using Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis (SPPS), follow established protocols for amino acid activation and coupling.

• Ensure that all reactions are carried out in a well-ventilated fume hood.

5. Spill and Waste Disposal:

• In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in a designated, sealed container for disposal.

• Dispose of unused material and any contaminated waste in accordance with institutional and local environmental regulations.

This guide is intended to provide a summary of the available safety information for Boc-Hyp(Bzl)-OH. It is essential for all users to consult the original Safety Data Sheet from their supplier and to be familiar with their institution's safety protocols before handling this chemical.

Protocols & Analytical Methods

Standard Protocol for the Incorporation of Boc-Hyp(Bzl)-OH in Solid-Phase Peptide Synthesis

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the incorporation of N-α-tert-butyloxycarbonyl-O-benzyl-hydroxyproline (Boc-Hyp(Bzl)-OH) into peptide sequences using Boc-based Solid-Phase Peptide Synthesis (SPPS). The Boc/Bzl strategy is a well-established and robust method, particularly suited for the synthesis of complex and hydrophobic peptides.[1]

The core principle of the Boc/Bzl strategy involves the use of the acid-labile Boc group for the temporary protection of the α-amino group and more acid-stable benzyl-based protecting groups for the semi-permanent protection of amino acid side chains.[2][3] Graduated acid lability allows for the selective removal of the Boc group at each cycle with a moderate acid like trifluoroacetic acid (TFA), while the benzyl ether protecting the hydroxyproline side chain, along with other benzyl-based side-chain protecting groups and the resin linkage, are cleaved in the final step with a strong acid, such as anhydrous hydrogen fluoride (HF).[1][2][4]

Data Presentation: Reagents and Reaction Conditions

The successful incorporation of Boc-Hyp(Bzl)-OH relies on carefully controlled reaction conditions throughout the SPPS cycle. The following tables summarize the key quantitative data for each major step.

Table 1: Nα-Boc Deprotection

Parameter	Condition	Duration	Notes
Reagent	25-50% TFA in DCM	1-2 min (pre-wash)	A short pre-wash is followed by a longer deprotection step.[5][6]
25-50% TFA in DCM	20-30 min (deprotection)	[6]
Scavengers	0.5% Dithiothreitol (DTE)	During deprotection	Recommended if the sequence contains sensitive residues like Cys, Met, or Trp to prevent alkylation by the tert-butyl cation.[5][7]

Table 2: Neutralization

Parameter	Condition	Duration	Notes
Reagent	5-10% DIEA in DCM or DMF	2 x 2-5 min	The resin-bound amine salt is neutralized to the free amine.[6][8]
Washes	DCM, IPA	Post-deprotection & Post-neutralization	Thorough washing is crucial to remove residual acid and base.[5][7]

Table 3: Amino Acid Coupling of Boc-Hyp(Bzl)-OH

Coupling Method	Reagents (Equivalents relative to resin loading)	Solvent	Activation Time	Coupling Time
Carbodiimide/HOBt	Boc-Hyp(Bzl)-OH (3-4), DIC (3-4), HOBt (3-4)	DMF	10-15 min	1-4 hours
Uronium/Aminium Salt	Boc-Hyp(Bzl)-OH (3-4), HBTU/HATU (3-4), DIEA (6-8)	DMF or NMP	1-5 min	15-60 min
Phosphonium Salt	Boc-Hyp(Bzl)-OH (3-4), PyBOP (3-4), DIEA (6-8)	DMF or NMP	1-5 min	30-90 min

Table 4: Final Cleavage and Deprotection

Cleavage Method	Reagent Cocktail	Temperature	Duration	Notes
Standard HF Cleavage	Anhydrous HF, Anisole (scavenger)	0 °C	1 hour	Anisole is used to scavenge benzyl carbocations.[9][10]
Low-High HF Cleavage	Low: HF/DMS/p-cresol (25:65:10 v/v)	0 °C	2 hours	Used for peptides with sensitive residues to minimize side reactions via an SN2 mechanism.[10]
High: HF/p-cresol (9:1 v/v)	0 °C	1 hour	Removes more resistant protecting groups.[10]

Experimental Protocols

The following are detailed protocols for the manual incorporation of a single Boc-Hyp(Bzl)-OH residue in an SPPS workflow. These protocols can be adapted for automated synthesizers.

Protocol 1: Resin Preparation and Swelling

• Place the appropriate amount of resin (e.g., Merrifield for peptide acids, MBHA for peptide amides) in a reaction vessel.

• Add a suitable solvent, such as dichloromethane (DCM), to fully cover the resin.

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.

• After swelling, drain the solvent by filtration.

Protocol 2: Nα-Boc Deprotection

• To the swollen peptide-resin, add a solution of 50% TFA in DCM. Agitate for 1-2 minutes and drain.[11]

• Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes at room temperature.[6] If the sequence contains sensitive residues (Trp, Cys, Met), include a scavenger like 0.5% DTE in the TFA solution.[7]

• Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times), followed by isopropanol (IPA) (2 times), and finally DCM (3-5 times).[5][7]

Protocol 3: Neutralization

• Add a solution of 10% N,N-diisopropylethylamine (DIEA) in DCM to the washed peptide-resin.

• Agitate for 2 minutes and drain. Repeat this step one more time.[7]

• Wash the resin thoroughly with DCM (3-5 times) to remove excess base and salts.[7]

• Confirm the presence of a free primary amine using a qualitative method like the Kaiser (ninhydrin) test. A positive result (blue color) indicates successful deprotection and neutralization.[7]

Protocol 4: Coupling of Boc-Hyp(Bzl)-OH (HBTU Activation)

• In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3-4 equivalents) and HBTU (3-4 equivalents) in N,N-dimethylformamide (DMF).

• Add DIEA (6-8 equivalents) to the solution and allow it to pre-activate for 1-5 minutes.

• Add the pre-activated amino acid solution to the swollen and neutralized peptide-resin.

• Agitate the mixture at room temperature for 15-60 minutes.

• Monitor the reaction progress using the ninhydrin test. A negative result indicates the completion of the coupling.[6]

• Once the coupling is complete, drain the reaction solution.

• Wash the resin extensively with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts.[6]

Protocol 5: Final Cleavage and Deprotection (Standard HF Procedure)

Caution: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a specialized, HF-resistant apparatus.

• After the final coupling and Nα-Boc deprotection, thoroughly dry the peptide-resin under vacuum.

• Place the dried resin and a Teflon-coated stir bar in a Kel-F reaction vessel.

• Add a scavenger, such as anisole (approximately 1 mL per gram of resin).[9]

• Cool the reaction vessel to -5 to 0 °C using a dry ice/acetone bath.

• Carefully condense anhydrous liquid HF into the reaction vessel (approximately 10 mL per gram of resin).

• Stir the mixture at 0 °C for 1 hour.[10]

• After the cleavage is complete, remove the HF by evaporation under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Collect the peptide by filtration or centrifugation and wash multiple times with cold ether to remove scavengers and cleaved protecting groups.

• Dry the crude peptide under vacuum.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for a single cycle of Boc-Hyp(Bzl)-OH incorporation in SPPS.

Caption: Simplified mechanism of Nα-Boc deprotection with Trifluoroacetic Acid (TFA).

Potential Side Reactions and Mitigation

• Alkylation of Sensitive Residues: The tert-butyl cation generated during Boc deprotection can alkylate nucleophilic side chains (e.g., Trp, Met). The addition of scavengers like DTE to the deprotection solution can effectively prevent this side reaction.[1]

• Racemization: While less common with proline derivatives, racemization can occur during the activation step. The use of an additive like HOBt with carbodiimide activators is crucial to suppress this.[8] Uronium and phosphonium-based reagents generally offer a lower risk of racemization.[8]

• Incomplete Coupling: Due to the cyclic nature of hydroxyproline, steric hindrance can sometimes lead to incomplete coupling. Monitoring the reaction with the ninhydrin test and, if necessary, performing a second coupling (double coupling) can ensure the reaction goes to completion.

By adhering to these detailed protocols and being mindful of potential side reactions, researchers can successfully and efficiently incorporate Boc-Hyp(Bzl)-OH into their target peptides, paving the way for further research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 3. peptide.com [peptide.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. chempep.com [chempep.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Recommended Coupling Reagents for Boc-Hyp(Bzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-α-tert-Butoxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH) is a crucial protected amino acid derivative used in the solid-phase peptide synthesis (SPPS) of peptides containing hydroxyproline, a key component of collagen and other biologically active peptides.[1][2] The incorporation of Boc-Hyp(Bzl)-OH presents a synthetic challenge due to the steric hindrance imparted by both the secondary amine of the proline ring and the bulky benzyl ether protecting group on the hydroxyl function.[3][4] This steric bulk can impede the coupling reaction, leading to lower yields, incomplete reactions, and an increased risk of side reactions, including epimerization.

The selection of an appropriate coupling reagent is therefore paramount to ensure high coupling efficiency, minimize racemization, and obtain the desired peptide in high purity.[1][5] These application notes provide a comparative overview of recommended coupling reagents for Boc-Hyp(Bzl)-OH, detailed experimental protocols, and a guide for selecting the optimal reagent for your specific synthetic needs.

Comparative Analysis of Recommended Coupling Reagents

The choice of coupling reagent significantly impacts the success of incorporating sterically hindered amino acids like Boc-Hyp(Bzl)-OH. The main classes of coupling reagents used in Boc-SPPS are carbodiimides, phosphonium salts, and aminium/uronium salts. Each class offers distinct advantages and disadvantages in terms of reactivity, cost, and potential for side reactions.

Table 1: Performance Comparison of Recommended Coupling Reagents for Sterically Hindered Boc-Amino Acids

Coupling Reagent/Method	Reagent Class	Relative Efficiency	Typical Coupling Time	Risk of Epimerization	Key Considerations & Recommendations
DIC/HOBt	Carbodiimide	Good	1 - 4 hours	Low to Moderate	A cost-effective and widely used method. The byproduct, diisopropylurea, is soluble in common washing solvents. The addition of HOBt is crucial to suppress racemization.[5] Recommended for routine synthesis where cost is a primary concern.
HBTU/DIEA	Aminium Salt	Very Good	15 - 60 minutes	Low	Offers a good balance of high reactivity and efficiency, with faster reaction times than carbodiimides.[6][7] Suitable for a broad range of couplings, including those involving sterically hindered residues.
HATU/DIEA or TMP	Aminium Salt	Excellent	15 - 45 minutes	Very Low	Generally considered one of the most powerful coupling reagents, ideal for challenging or sterically hindered couplings like that of Boc-Hyp(Bzl)-OH.[5][7][8] The use of 2,4,6-trimethylpyridine (TMP) as a base instead of DIEA can further reduce the risk of epimerization.[6]
PyBOP/DIEA	Phosphonium Salt	Very Good	20 - 60 minutes	Low	A highly effective coupling reagent, particularly for sterically hindered and N-methylated amino acids.[8] Byproducts are generally less hazardous than those from BOP.
EDC/HOBt	Carbodiimide	Good	2 - 8 hours	Low to Moderate	Offers the advantage of a water-soluble urea byproduct, simplifying purification in solution-phase synthesis.[9] Its application in solid-phase synthesis is also common.

Note: The quantitative data in this table is extrapolated from studies on various sterically hindered Boc-protected amino acids and represents typical performance. Optimal conditions for Boc-Hyp(Bzl)-OH may require empirical determination.

Experimental Protocols

The following are generalized protocols for the manual coupling of Boc-Hyp(Bzl)-OH in Boc-SPPS. The equivalents of reagents are based on the initial loading of the resin.

Protocol 1: Standard Coupling using DIC/HOBt

This method is a reliable and cost-effective choice for many standard couplings.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Hyp(Bzl)-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Reagents for Kaiser test

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by DMF for 30 minutes in a reaction vessel.

• Boc Deprotection: Remove the Boc protecting group from the N-terminal amino acid of the resin-bound peptide by treating the resin with a solution of 25-50% Trifluoroacetic Acid (TFA) in DCM. Perform a short pre-wash (1-2 minutes) followed by a longer deprotection step (20-30 minutes).

• Washing: Wash the resin thoroughly with DCM (3x) and DMF (3x) to remove residual TFA.

• Neutralization: Neutralize the resulting trifluoroacetate salt to the free amine by washing the resin with 10% N,N-Diisopropylethylamine (DIEA) in DMF (2 x 2 minutes), followed by thorough washing with DMF (3x).

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 equivalents) and HOBt (3 equivalents) in DMF.

• Coupling Reaction: Add the Boc-Hyp(Bzl)-OH/HOBt solution to the resin, followed by the addition of DIC (3 equivalents).

• Agitation: Agitate the mixture at room temperature for 1-4 hours.

• Monitoring the Reaction: Perform a qualitative ninhydrin (Kaiser) test to monitor the disappearance of the free primary amine. A negative result (yellow beads) indicates the completion of the coupling reaction.[10] Note that for secondary amines like proline, the standard Kaiser test may give a weak positive (red-brown color); an isatin test is a suitable alternative.[10]

• Washing: Once the coupling is complete, drain the reaction solution. Wash the resin thoroughly with DMF (3-5 times) followed by DCM (3-5 times) to remove excess reagents and byproducts.

Protocol 2: High-Efficiency Coupling using HATU

This protocol is recommended for difficult couplings to maximize yield and minimize reaction time and epimerization.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Hyp(Bzl)-OH

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIEA) or 2,4,6-Collidine (TMP)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Reagents for Kaiser test

Procedure:

• Resin Preparation, Boc Deprotection, and Neutralization: Follow steps 1-4 from Protocol 1.

• Pre-activation: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 equivalents) and HATU (2.9 equivalents) in DMF. Add DIEA or TMP (6 equivalents) to the solution and allow it to pre-activate for 1-5 minutes at room temperature.

• Coupling: Add the pre-activated amino acid solution to the swollen and neutralized peptide-resin.

• Agitation: Agitate the mixture at room temperature for 15-45 minutes.

• Monitoring and Washing: Follow steps 8 and 9 from Protocol 1. If the coupling is incomplete, a second coupling can be performed.

Mandatory Visualizations

Caption: General workflow for a single coupling cycle of Boc-Hyp(Bzl)-OH in Boc-SPPS.

Caption: Decision tree for selecting a suitable coupling reagent for Boc-Hyp(Bzl)-OH.

Conclusion

The successful incorporation of the sterically hindered amino acid Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis is highly dependent on the choice of coupling reagent. For routine syntheses where cost-effectiveness is a priority, DIC/HOBt offers a reliable option, although longer reaction times or double coupling may be necessary. For more challenging couplings, or when high purity and efficiency are paramount, the use of more potent aminium/uronium salts like HBTU and HATU, or phosphonium salts such as PyBOP, is strongly recommended.[5][8] HATU, in particular, stands out for its superior performance in promoting rapid and complete couplings with a minimal risk of epimerization, making it an excellent choice for the synthesis of complex hydroxyproline-containing peptides.[7] By carefully selecting the coupling reagent and optimizing the reaction conditions as outlined in these protocols, researchers can effectively overcome the challenges associated with the incorporation of Boc-Hyp(Bzl)-OH and achieve the synthesis of high-quality peptides.

References

• 1. mdpi.com [mdpi.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. peptide.com [peptide.com]

Step-by-Step Guide for DIC/HOBt Coupling of Boc-Hyp(Bzl)-OH

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed guide for the coupling of N-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH) to a primary or secondary amine using N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). This method is a widely used, cost-effective, and efficient procedure for amide bond formation in peptide synthesis and other organic chemistry applications.[1] The addition of HOBt is crucial as it minimizes the risk of racemization and suppresses side reactions by converting the highly reactive O-acylisourea intermediate into a more stable active ester.[1] DIC is often preferred over dicyclohexylcarbodiimide (DCC) in solid-phase synthesis because its urea byproduct is more soluble in common organic solvents, simplifying purification.[2] In solution-phase synthesis, while the byproduct of DCC can be precipitated and filtered, DIC still offers advantages in many cases.

Materials and Reagents

Reagent/Material	Grade	Supplier Examples	Notes
Boc-Hyp(Bzl)-OH	Peptide Synthesis Grade	Aapptec, Sigma-Aldrich	Store at 2-8 °C.
N,N'-Diisopropylcarbodiimide (DIC)	Peptide Synthesis Grade	Aapptec, Sigma-Aldrich	Moisture sensitive. Store under inert gas.
1-Hydroxybenzotriazole (HOBt)	Anhydrous	Aapptec, Sigma-Aldrich	Can be explosive when completely dry. Often sold with water.
Amine coupling partner	As required	N/A	Must have a free primary or secondary amine.
Dichloromethane (DCM)	Anhydrous	Standard chemical suppliers	Use a dry solvent for the reaction.
N,N-Dimethylformamide (DMF)	Anhydrous	Standard chemical suppliers	Use a dry solvent for the reaction.
Ethyl acetate (EtOAc)	Reagent Grade	Standard chemical suppliers	For work-up and chromatography.
Hexanes	Reagent Grade	Standard chemical suppliers	For chromatography.
1 M Hydrochloric acid (HCl)	Aqueous	Standard chemical suppliers	For work-up.
Saturated sodium bicarbonate (NaHCO₃)	Aqueous	Standard chemical suppliers	For work-up.
Brine (saturated NaCl)	Aqueous	Standard chemical suppliers	For work-up.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	Reagent Grade	Standard chemical suppliers	For drying the organic phase.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Standard chemical suppliers	For reaction monitoring.

Quantitative Data

While specific yield and purity data for the DIC/HOBt coupling of Boc-Hyp(Bzl)-OH can vary depending on the specific amine coupling partner and reaction conditions, the following table provides representative data for the coupling of other sterically hindered Boc-protected amino acids in solution-phase synthesis. Boc-proline derivatives are included as a relevant comparison due to the structural similarity of the pyrrolidine ring.

Boc-Amino Acid	Coupling Partner	Coupling Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
Boc-proline	Biphenylamine	EDC, DMAP, HOBt (cat.)	CH₃CN	18	75	>95 (post-chromatography)
Boc-proline	Boc-piperidine-4-amine	EDC, DMAP, HOBt (cat.)	CH₃CN	18	~95	>95 (post-chromatography)
Boc-Valine	Biphenylamine	EDC, DMAP, HOBt (cat.)	CH₃CN	18	93	>95 (post-chromatography)

Data is representative and sourced from studies on analogous sterically hindered Boc-amino acids.[3] Actual results with Boc-Hyp(Bzl)-OH may vary.

Experimental Protocol: Solution-Phase Coupling

This protocol describes a general procedure for the coupling of Boc-Hyp(Bzl)-OH to an amine in solution.

1. Pre-Reaction Setup:

• Ensure all glassware is thoroughly dried.

• The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

2. Reaction Procedure: a. In a round-bottom flask, dissolve Boc-Hyp(Bzl)-OH (1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF). b. Stir the solution at room temperature until all solids are dissolved. c. Add the amine coupling partner (1.0 to 1.2 equivalents) to the solution. d. Cool the reaction mixture to 0 °C using an ice bath. e. Slowly add DIC (1.1 equivalents) to the cooled solution. f. Allow the reaction to warm to room temperature and stir for 4-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS.

3. Reaction Work-up: a. Once the reaction is complete, filter the mixture to remove the precipitated diisopropylurea (DIU). Wash the filter cake with a small amount of DCM. b. Combine the filtrate and the washings and dilute with ethyl acetate (EtOAc). c. Transfer the organic solution to a separatory funnel and wash sequentially with:

• 1 M HCl (2 x)
• Saturated NaHCO₃ solution (2 x)
• Brine (1 x) d. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. e. Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

4. Purification:

• The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure coupled product.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the solution-phase DIC/HOBt coupling of Boc-Hyp(Bzl)-OH.

Reaction Mechanism

Caption: Mechanism of DIC/HOBt mediated amide bond formation.

Safety Precautions

• DIC is a potent skin irritant and sensitizer. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• HOBt is flammable and can be explosive when completely dry. Handle with care and avoid ignition sources.

• DCM is a volatile and potentially carcinogenic solvent. Use only in a well-ventilated fume hood.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive reagents (moisture contamination).- Sterically hindered amine.- Low reaction temperature.	- Use fresh, anhydrous reagents and solvents.- Increase reaction time and/or temperature.- Consider using a more potent coupling reagent combination (e.g., HATU/DIPEA).
Presence of unreacted starting materials	- Insufficient reaction time.- Inequimolar amounts of reactants.	- Extend the reaction time.- Use a slight excess of the amine coupling partner and coupling reagents.
Formation of side products	- Racemization of Boc-Hyp(Bzl)-OH.- Side reactions of functional groups on the amine coupling partner.	- Ensure HOBt is used.- Maintain a low reaction temperature during the addition of DIC.- Protect any reactive side chains on the amine partner if necessary.
Difficulty in removing DIU byproduct	- High concentration of the reaction mixture.	- Dilute the reaction mixture with a solvent in which the DIU has low solubility (e.g., DCM or diethyl ether) and cool to promote precipitation before filtration.

References

• 1. bachem.com [bachem.com]
• 2. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Efficient Coupling of Boc-Hyp(Bzl)-OH using HBTU and HATU

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) for the efficient coupling of the sterically hindered amino acid, Boc-Hyp(Bzl)-OH (N-tert-butoxycarbonyl-O-benzyl-L-hydroxyproline). The selection of an appropriate coupling reagent is critical for achieving high yields and minimizing side reactions, particularly when dealing with structurally demanding building blocks.

Comparative Analysis of HBTU and HATU

HBTU and HATU are two of the most common and effective uronium-based coupling reagents used in peptide synthesis. While both are capable of facilitating amide bond formation, their reactivity and efficiency can differ significantly, especially in the context of sterically hindered amino acids like Boc-Hyp(Bzl)-OH.

Mechanism of Action: Both reagents function by activating the carboxylic acid of the incoming amino acid to form a highly reactive ester intermediate, which is then susceptible to nucleophilic attack by the free amine of the peptide chain. The key difference lies in the nature of the active ester formed.[1]

• HBTU forms an O-benzotriazole (OBt) ester.

• HATU , containing a 7-azabenzotriazole (HOAt) moiety, forms a more reactive O-azabenzotriazole (OAt) ester.[1] The nitrogen atom at the 7-position of the triazole ring in HATU acts as an electron-withdrawing group, making the resulting OAt-ester a better leaving group and thus more susceptible to nucleophilic attack.[1]

This enhanced reactivity of the HATU-derived active ester generally leads to faster and more complete coupling reactions, which is a significant advantage when coupling bulky residues.[2]

Data Presentation: Performance Comparison

While specific quantitative data for the coupling of Boc-Hyp(Bzl)-OH is not extensively published in a side-by-side comparison, the following table summarizes the well-documented performance characteristics of HBTU and HATU for sterically hindered amino acids, based on available literature.[3]

Parameter	HBTU	HATU	Key Considerations
Coupling Efficiency	Good to High	High to Very High	HATU generally provides higher yields, especially for difficult couplings.[3][4]
Reaction Time	Slower (1-4 hours)	Faster (30 mins - 2 hours)	The higher reactivity of HATU leads to shorter reaction times.[1][5]
Yield (Illustrative)	>85%	>95%	Actual yields may vary depending on specific reaction conditions.[3]
Racemization Risk	Low to Moderate	Low	HATU's rapid kinetics kinetically disfavor the racemization pathway.[1][6]
Cost	Lower	Higher	HBTU is a more economical option for routine couplings.
Side Reactions	Potential for guanidinylation of the N-terminus if used in excess.[7]	Potential for guanidinylation of the N-terminus if used in excess.[7]	A slight excess of the coupling reagent is typically used, but a large excess should be avoided.

Experimental Protocols

The following are detailed protocols for the coupling of Boc-Hyp(Bzl)-OH using HBTU and HATU in the context of solid-phase peptide synthesis (SPPS). These protocols assume a standard Fmoc-based SPPS strategy where the N-terminal Fmoc group has been removed prior to the coupling of the Boc-protected amino acid.

Protocol 1: Coupling of Boc-Hyp(Bzl)-OH using HATU

This protocol is recommended for achieving the highest coupling efficiency and minimizing reaction times.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Hyp(Bzl)-OH

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Swell the resin in DMF for 30-60 minutes. Ensure the N-terminal protecting group (e.g., Fmoc) has been removed and the resin has been thoroughly washed with DMF.

• Activation Solution Preparation: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 equivalents relative to resin loading) and HATU (1.9 equivalents) in DMF.

• Base Addition: Add DIPEA (4.0 equivalents) to the activation solution.

• Pre-activation: Allow the mixture to pre-activate for 1-2 minutes at room temperature.

• Coupling Reaction: Add the pre-activated solution to the resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test to monitor the completion of the reaction. A negative test (yellow beads) indicates complete coupling. If the test is positive (blue beads), the reaction time can be extended, or a second coupling can be performed.

• Washing: Once the coupling is complete, thoroughly wash the resin sequentially with DMF (3 times), Dichloromethane (DCM) (3 times), and DMF (3 times).

Protocol 2: Coupling of Boc-Hyp(Bzl)-OH using HBTU

This protocol provides a reliable and more cost-effective method for coupling.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Hyp(Bzl)-OH

• HBTU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Swell the resin in DMF for 30-60 minutes. Ensure the N-terminal protecting group has been removed and the resin has been thoroughly washed with DMF.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 equivalents relative to resin loading) and HBTU (2.0 equivalents) in DMF.

• Base Addition: Add DIPEA (4.0 equivalents) to the coupling solution.

• Coupling Reaction: Immediately add the coupling solution to the resin. Agitate the mixture at room temperature for 2-4 hours. A longer reaction time is generally recommended for HBTU with sterically hindered amino acids compared to HATU.[4]

• Monitoring: Perform a Kaiser test to check for reaction completion. If the test remains positive after the initial coupling time, a second coupling may be necessary.

• Washing: Once the coupling is complete, thoroughly wash the resin sequentially with DMF (3 times), Dichloromethane (DCM) (3 times), and DMF (3 times).

Visualizations

Chemical Reaction Pathway

Caption: Mechanism of HBTU/HATU-mediated peptide bond formation.

Experimental Workflow

Caption: General workflow for a single coupling cycle.

Reagent Selection Guide

Caption: Decision tree for selecting a coupling reagent.

Conclusion

For the efficient coupling of the sterically hindered amino acid Boc-Hyp(Bzl)-OH, HATU is the demonstrably superior reagent, offering higher yields, faster reaction times, and a lower risk of racemization.[1][4] While HBTU is a viable and more economical alternative, it may require longer reaction times and potentially a double coupling to achieve comparable results to a single HATU-mediated coupling.[4] The choice of reagent should be guided by the specific requirements of the synthesis, balancing the need for efficiency and purity with economic considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]

Topic: Conditions for TFA-Mediated Boc Deprotection of Boc-Hyp(Bzl)-OH

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals.

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines, particularly in peptide synthesis, due to its stability in various conditions and its straightforward removal under acidic treatment.[1] Trifluoroacetic acid (TFA) is the most common reagent for this deprotection. This document provides detailed protocols and conditions for the TFA-mediated Boc deprotection of N-Boc-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH).

The primary challenge during the deprotection is the generation of a reactive tert-butyl cation, which can lead to side reactions.[2] While Boc-Hyp(Bzl)-OH lacks the highly susceptible aromatic rings found in residues like tyrosine or tryptophan, the use of scavengers is still recommended to trap this electrophilic species and ensure a clean reaction.[3][4]

Reaction Mechanism

The deprotection proceeds via an acid-catalyzed mechanism:

• Protonation : The carbonyl oxygen of the Boc group is protonated by TFA.[1]

• Cleavage : The tert-butyl-oxygen bond cleaves, forming a stable tert-butyl cation and an unstable carbamic acid intermediate.[2]

• Decarboxylation : The carbamic acid rapidly decomposes into the free amine and carbon dioxide.[1][2]

• Salt Formation : The newly formed amine is protonated by the excess TFA, yielding the amine as a trifluoroacetate salt.[2]

Caption: Mechanism of TFA-mediated Boc deprotection and scavenger action.

Quantitative Data Summary

Optimization of reaction conditions is crucial for achieving high yield and purity. The following tables summarize common variables.

Table 1: General Reaction Conditions for TFA-Mediated Boc Deprotection

Parameter	Condition Range	Remarks	Citations
TFA Concentration	20% - 100% (v/v) in DCM	50% TFA in DCM is a common starting point. Neat TFA can also be used.	[1][5][6]
Solvent	Dichloromethane (DCM)	Anhydrous DCM is preferred to prevent side reactions with water.	[1][7]
Temperature	0 °C to Room Temperature	The reaction is typically initiated at 0 °C and then allowed to warm to room temperature.	[1][3]
Reaction Time	1 - 4 hours	Progress should be monitored by TLC or LC-MS as time can vary based on the substrate.	[1][8]
Substrate Conc.	0.1 - 0.5 M	A typical concentration range for solution-phase deprotection.	[1][3]

Table 2: Common Scavengers for Cation Trapping

Scavenger	Typical Concentration	Use Case & Notes	Citations
Triisopropylsilane (TIS)	2.5% - 5% (v/v)	Highly effective at reducing the tert-butyl cation. A common choice in scavenger cocktails.	[4][9]
Triethylsilane (TES)	10-20 equivalents	A strong reducing agent, useful for trapping carbocations.	[4]
Anisole	5-10 equivalents	Often used to prevent alkylation of electron-rich aromatic rings, but also effective as a general cation scavenger.	[3][10]
Water	2.5% - 5% (v/v)	Can act as a scavenger and may improve outcomes for certain substrates.	[4][9]

Experimental Protocols

This section provides a detailed methodology for the deprotection of Boc-Hyp(Bzl)-OH.

Protocol 1: Standard Boc Deprotection in DCM/TFA

Materials:

• Boc-Hyp(Bzl)-OH

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous[1]

• Triisopropylsilane (TIS) or Anisole (Scavenger)[3][9]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution[1]

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[1]

• Cold diethyl ether

• Round-bottom flask, magnetic stirrer, and ice bath

Procedure:

• Dissolution : Dissolve Boc-Hyp(Bzl)-OH in anhydrous DCM (e.g., at a concentration of 0.2 M) in a round-bottom flask equipped with a magnetic stir bar.[1][3]

• Scavenger Addition : Add the chosen scavenger to the solution. A common cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v), or for this protocol, add TIS (2.5-5% of the total volume).[4][9]

• TFA Addition : Cool the flask to 0 °C using an ice bath. Slowly add an equal volume of TFA (for a 50% TFA/DCM solution) dropwise to the stirred solution.[1][5]

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 1-3 hours.[1]

• Monitoring : Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until all starting material is consumed.[11] The deprotected product will be more polar and should have a lower Rf value on TLC.

• Work-up A (Isolation as TFA Salt) :

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove DCM and excess TFA.[3]

  • To the resulting oil or solid, add cold diethyl ether to precipitate the product.[3]

  • Collect the solid precipitate by filtration, wash thoroughly with cold diethyl ether, and dry under vacuum to yield H-Hyp(Bzl)-OH as its TFA salt.

• Work-up B (Isolation as Free Amine) :

  • Concentrate the reaction mixture under reduced pressure.[1]

  • Redissolve the residue in an appropriate organic solvent (e.g., ethyl acetate).

  • Carefully wash the organic layer with a saturated aqueous NaHCO₃ solution until CO₂ evolution ceases.[1]

  • Wash the organic layer with brine.[1]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude free amine.[1]

Safety Precautions:

• TFA is highly corrosive and volatile. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, acid-resistant gloves, and a lab coat.[1]

• The neutralization step with NaHCO₃ generates CO₂ gas. Ensure adequate venting to avoid pressure buildup.[1]

Visualized Workflow

Caption: Experimental workflow for TFA-mediated Boc deprotection of Boc-Hyp(Bzl)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc Deprotection - TFA [commonorganicchemistry.com]
• 6. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Specific solvent issues - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Manual vs. Automated Peptide Synthesis with Boc-Hyp(Bzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of modern peptide science, enabling the creation of custom peptides for a vast array of research and therapeutic applications. The choice between manual and automated approaches to SPPS is a critical decision that influences synthesis time, cost, purity, and overall efficiency. This document provides a detailed comparison of manual and automated peptide synthesis methodologies, with a specific focus on the incorporation of the sterically hindered amino acid, N-α-tert-Butoxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH).

The Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy is a robust method where the temporary Nα-Boc group is removed by moderate acid treatment (e.g., trifluoroacetic acid, TFA), while the more stable, benzyl-based side-chain protecting groups are cleaved at the end of the synthesis with a strong acid like anhydrous hydrogen fluoride (HF). The incorporation of Boc-Hyp(Bzl)-OH, a proline derivative with a bulky benzyl-protected hydroxyl group, can present synthetic challenges due to steric hindrance, making the choice of synthesis platform particularly important.

Data Presentation: A Quantitative Comparison

The selection of a synthesis method often involves a quantitative assessment of key performance indicators. The following tables summarize the typical differences between manual and automated SPPS, with special considerations for challenging couplings like those involving Boc-Hyp(Bzl)-OH.

Table 1: General Performance Metrics

Performance Metric	Manual Peptide Synthesis	Automated Peptide Synthesizer	Key Considerations
Synthesis Time	Significantly longer; a single coupling cycle can take 1-2 hours.[1]	Dramatically shorter; a coupling cycle can be completed in 30-90 minutes.[1]	Automated systems excel in throughput, especially for multiple or long peptides.[1]
Purity & Yield	Highly dependent on operator skill; prone to human error.[2] Difficult sequences may result in lower purity crude products.	Generally higher and more consistent purity (85-98% crude) and yield (>99% per coupling) due to precise control.[1]	Automation minimizes variability and human error, leading to more reproducible outcomes.[1]
Reproducibility	Operator-dependent, leading to potential variability between batches.[1]	High, as all synthesis parameters are precisely controlled and recorded.[1]	Critical for GMP manufacturing and reliable research data.
Reagent Consumption	Can be higher due to manual dispensing and the potential need for repeated steps.[3]	Optimized and generally lower due to precise, programmed dispensing.[3]	Automated systems can be programmed for efficient reagent use, reducing waste.
Initial Equipment Cost	Low, requiring basic laboratory glassware.[3]	High, representing a significant capital investment.[3]	The long-term cost-effectiveness of automation becomes apparent with higher throughput.[3]
Flexibility	Highly flexible, allowing for on-the-fly adjustments and non-standard chemistries.[3]	Less flexible for non-standard protocols, though modern systems offer significant customization.[3]	Manual synthesis is often preferred for methods development and complex, non-standard peptides.

Table 2: Considerations for Sterically Hindered Residues (e.g., Boc-Hyp(Bzl)-OH)

Parameter	Manual Synthesis Approach	Automated Synthesis Approach	Rationale
Coupling Time	Can be extended as needed based on real-time monitoring (e.g., Kaiser test).	Pre-programmed extended coupling times.	Sterically hindered amino acids require longer reaction times to achieve complete coupling.
Double Coupling	Easily implemented if the first coupling is incomplete.	Can be programmed as a standard or conditional step.	Repeating the coupling step with fresh reagents can drive the reaction to completion.
Choice of Coupling Reagents	Flexible choice of various activators (e.g., HBTU, HATU, HCTU) and solvents.	Limited by the synthesizer's configuration, but modern systems allow for multiple reagent bottles.	More potent activating reagents can improve coupling efficiency for difficult residues.
Temperature Control	Can be performed at elevated temperatures with appropriate setup.	Many modern synthesizers have integrated heating capabilities.	Increased temperature can help overcome the activation energy barrier for sterically hindered couplings.
Crude Purity	Can be high with careful optimization and monitoring. A rapid manual method showed an average crude purity of 70%.	Often higher and more consistent, though optimization may be needed. Microwave-assisted automated synthesis of the same peptides resulted in an average purity of 50%.	The precise and controlled environment of an automated synthesizer often leads to fewer side products.

Experimental Protocols

The following are detailed protocols for the incorporation of Boc-Hyp(Bzl)-OH into a peptide sequence using both manual and automated Boc-SPPS.

Manual Boc-SPPS Protocol for Incorporating Boc-Hyp(Bzl)-OH

This protocol is for a 0.25 mmol scale synthesis. Volumes should be adjusted for different scales.

1. Resin Preparation and Swelling

• Place the appropriate resin (e.g., MBHA resin for a C-terminal amide) in a reaction vessel.

• Add dichloromethane (DCM) to swell the resin for at least 30 minutes.

• Drain the DCM and wash the resin with N,N-Dimethylformamide (DMF) (3 x 10 mL).

2. Boc Deprotection

• Add a solution of 50% Trifluoroacetic acid (TFA) in DCM to the resin.

• Agitate for 5 minutes, then drain.

• Add fresh 50% TFA/DCM and agitate for an additional 20 minutes.

• Drain the TFA solution and wash the resin with DCM (3 x 10 mL) and Isopropanol (IPA) (2 x 10 mL) to remove residual acid.

3. Neutralization

• Add a solution of 10% N,N-Diisopropylethylamine (DIEA) in DCM to the resin and agitate for 2 minutes.

• Drain and repeat the neutralization step.

• Wash the resin with DCM (3 x 10 mL) and DMF (3 x 10 mL).

4. Coupling of Boc-Hyp(Bzl)-OH

• In a separate vial, dissolve Boc-Hyp(Bzl)-OH (1.0 mmol, 4 equivalents) and HBTU (1.0 mmol, 4 equivalents) in a minimal amount of DMF.

• Add DIEA (2.0 mmol, 8 equivalents) to the amino acid solution to pre-activate for 2 minutes.

• Add the activated amino acid solution to the drained, neutralized resin.

• Agitate the mixture for 2-4 hours at room temperature. Due to the steric hindrance of Boc-Hyp(Bzl)-OH, an extended coupling time is recommended.

• Monitor the reaction for completion using the Ninhydrin (Kaiser) test. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), perform a second coupling (double coupling) by repeating this step with fresh reagents.

5. Washing

• Once coupling is complete, drain the reaction solution and wash the peptide-resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• The cycle of deprotection, neutralization, coupling, and washing is repeated for each subsequent amino acid in the sequence.

6. Cleavage and Deprotection

• After the final amino acid is coupled and its N-terminal Boc group is removed, wash the peptide-resin with DCM and dry under vacuum.

• Treat the dried peptide-resin with a cleavage cocktail (e.g., anhydrous HF with scavengers like anisole) to cleave the peptide from the resin and remove the side-chain protecting groups, including the benzyl group from hydroxyproline. Caution: HF is extremely hazardous and requires specialized equipment and procedures.

• Precipitate the crude peptide with cold diethyl ether, wash, and dry under vacuum.

7. Purification and Analysis

• Dissolve the crude peptide in an appropriate aqueous buffer.

• Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analyze the purified fractions by mass spectrometry to confirm the identity of the product.

Automated Boc-SPPS Protocol for Incorporating Boc-Hyp(Bzl)-OH

This protocol outlines the general steps programmed into an automated peptide synthesizer. Specific parameters will vary depending on the instrument.

1. System Setup

• Install the appropriate resin cartridge in the reaction vessel.

• Ensure all reagent and solvent bottles are filled with fresh, high-purity chemicals (Boc-amino acids including Boc-Hyp(Bzl)-OH, activators like HBTU, DIEA, TFA, DCM, DMF, IPA).

• Program the peptide sequence into the synthesizer's software.

2. Synthesis Program

• Resin Swelling: The synthesizer will automatically perform a series of DCM and DMF washes to swell the resin.

• Synthesis Cycle (repeated for each amino acid):

  • Boc Deprotection: The instrument will deliver a 50% TFA/DCM solution to the reaction vessel for a pre-programmed time (e.g., 1 x 5 min and 1 x 20 min).

  • Washes: A series of DCM and IPA washes are performed to remove residual TFA.

  • Neutralization: A 10% DIEA/DCM solution is delivered and agitated for a set time (e.g., 2 x 2 min).

  • Washes: A series of DCM and DMF washes are performed.

  • Coupling: The synthesizer will deliver the appropriate Boc-amino acid, activator (HBTU), and base (DIEA) to the reaction vessel. For Boc-Hyp(Bzl)-OH, program an extended coupling time (e.g., 120-240 minutes) and a double coupling cycle to ensure high efficiency.

  • Washes: A final series of DMF and DCM washes are performed to remove excess reagents and byproducts.

3. Final Cleavage and Purification (Manual Steps)

• Once the automated synthesis is complete, the peptide-resin is removed from the synthesizer.

• The cleavage, deprotection, precipitation, purification, and analysis steps are performed manually as described in steps 6 and 7 of the manual protocol.

Visualizations

Boc-SPPS Cycle Workflow

Caption: A single cycle of Boc Solid-Phase Peptide Synthesis (SPPS).

Manual vs. Automated SPPS Workflow Comparison

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Collagen-Like Peptides using Boc-Hyp(Bzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Collagen, the most abundant protein in mammals, provides structural integrity to tissues and plays a crucial role in cell adhesion, migration, and signaling.[1] Its unique triple-helical structure, formed by repeating Gly-Xaa-Yaa amino acid sequences, is a key determinant of its biological function. Synthetic collagen-like peptides (CLPs) that mimic this structure are invaluable tools in drug delivery, tissue engineering, and for studying collagen-integrin interactions.[1][2] The incorporation of (4R)-hydroxyproline (Hyp) in the Yaa position is critical for the stability of the collagen triple helix.[2]

This document provides detailed application notes and experimental protocols for the synthesis of CLPs using N-α-tert-butyloxycarbonyl-O-benzyl-(4R)-hydroxyproline (Boc-Hyp(Bzl)-OH). The Boc/Bzl strategy is a classic and robust method for solid-phase peptide synthesis (SPPS).[3][4] The benzyl group provides stable protection for the hydroxyl function of Hyp during synthesis, which is then removed during the final cleavage step.

Data Presentation: Thermal Stability of Collagen-Like Peptides

The thermal stability of a CLP, indicated by its melting temperature (Tm), is a critical parameter for its biological application. The following table summarizes the thermal stability of various CLPs. The stability is influenced by factors such as the presence of hydroxyproline, the peptide sequence, and the use of stabilizing templates.[2]

Peptide Sequence	Tm (°C)	Notes
Acetyl-Gly-Gly-(Pro-Hyp-Gly)₅-NH₂	9.2	A basic CLP sequence.[2]
KTA-[Gly-(Gly-Nleu-Pro)₆-NH₂]₃	36	N-terminal templating with KTA (cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid) significantly increases stability. Nleu is N-isobutylglycine.[2]
TREN-[suc-(Gly-Nleu-Pro)₆-NH₂]₃	46	N-terminal templating with TREN (tris(2-aminoethyl)amine) provides even greater stability.[2]
(Gly-Pro-Hyp)₆	25.4	A standard CLP sequence.[2]
(Gly-Pro-Hyp)₆ with C-terminal branch	39.4	C-terminal branching enhances stability.[2]
(Gly-Pro-Hyp)₆ with N-terminal branch	56.2	N-terminal branching provides a substantial increase in thermal stability.[2]
(Gly-Pro-Hyp)₆ with N- and C-terminal branch	69.7	Dual terminal branching results in a highly stable triple helix.[2]
(Gly-Pro-Hyp)₃-Gly-Phe-Hyp-Gly-Glu-Arg-(Gly-Pro-Hyp)₃	25	An integrin-binding CLP.[2]
(Gly-Pro-Hyp)₃-Gly-Phe-Hyp-Gly-Glu-Arg-(Gly-Pro-Hyp)₃ with N-terminal template	44	Addition of an N-terminal template enhances the stability of the integrin-binding sequence.[2]

Experimental Protocols

Protocol 1: Boc/Bzl Solid-Phase Synthesis of a (Gly-Pro-Hyp)n Collagen-Like Peptide

This protocol outlines the manual synthesis of a CLP with a repeating Gly-Pro-Hyp sequence on a Merrifield resin using the Boc/Bzl strategy.

1. Resin Preparation:

• Swell 1 g of Merrifield resin (chloromethylated polystyrene, 1% DVB, 1.0 meq/g) in dichloromethane (DCM) for 1 hour in a peptide synthesis vessel.

• Wash the resin with DCM (3 x 10 mL).

2. Attachment of the First Amino Acid (Boc-Gly-OH):

• Dissolve Boc-Gly-OH (3 mmol) and cesium carbonate (Cs₂CO₃) (1.5 mmol) in 10 mL of dimethylformamide (DMF).

• Add the solution to the swollen resin and heat at 50°C for 24 hours with gentle agitation.

• Wash the resin sequentially with DMF (3 x 10 mL), DMF/water (1:1) (3 x 10 mL), DMF (3 x 10 mL), and DCM (3 x 10 mL).

• Dry the resin under vacuum.

3. Peptide Chain Elongation (One Coupling Cycle for Pro-Hyp-Gly):

This cycle is repeated for each tripeptide unit.

• Boc Deprotection:

  • Wash the resin with DCM (3 x 10 mL).

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM to the resin and agitate for 30 minutes.[5]

  • Wash the resin with DCM (3 x 10 mL) and isopropanol (IPA) (2 x 10 mL).

• Neutralization:

  • Wash the resin with DCM (3 x 10 mL).

  • Add a solution of 10% diisopropylethylamine (DIEA) in DCM and agitate for 10 minutes.[4]

  • Wash the resin with DCM (5 x 10 mL).

• Coupling of Boc-Hyp(Bzl)-OH:

  • In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the solution and allow it to pre-activate for 5 minutes.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Monitor the coupling reaction using the Kaiser (ninhydrin) test. A negative test (yellow beads) indicates complete coupling. If the test is positive, repeat the coupling step.[6]

  • Wash the resin sequentially with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Repeat Deprotection and Neutralization.

• Coupling of Boc-Pro-OH:

  • Follow the same procedure as for Boc-Hyp(Bzl)-OH, substituting with Boc-Pro-OH.

• Repeat Deprotection and Neutralization.

• Coupling of Boc-Gly-OH:

  • Follow the same procedure as for Boc-Hyp(Bzl)-OH, substituting with Boc-Gly-OH.

4. Cleavage and Deprotection:

• Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, HF-resistant apparatus and fume hood by trained personnel.[7]

• Dry the fully assembled peptide-resin under vacuum.

• Place the resin in the reaction vessel of the HF apparatus.

• Add anisole (1 mL per gram of resin) as a scavenger.

• Cool the reaction vessel to -5 to 0°C.

• Distill anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1 hour.

• Remove the HF by vacuum distillation.

• Wash the resin with cold diethyl ether to remove the cleaved peptide and scavengers.

• Extract the crude peptide from the resin with 10% aqueous acetic acid.

• Lyophilize the aqueous extract to obtain the crude peptide.

Protocol 2: Purification and Characterization of the Collagen-Like Peptide

1. Purification by RP-HPLC:

• Dissolve the crude peptide in a minimal amount of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA).

• Purify the peptide using a preparative reverse-phase C18 column on an HPLC system.[8]

• Use a linear gradient of acetonitrile in water (both containing 0.1% TFA) to elute the peptide. A typical gradient is 5% to 65% acetonitrile over 60 minutes.

• Monitor the elution at 214 nm and 280 nm.[9]

• Collect fractions corresponding to the major peak.

2. Characterization:

• Purity Analysis:

  • Analyze the collected fractions using an analytical RP-HPLC system with a C18 column to confirm purity.[10]

• Mass Spectrometry:

  • Confirm the molecular weight of the purified peptide using MALDI-TOF or ESI mass spectrometry.[11]

• Circular Dichroism (CD) Spectroscopy:

  • Dissolve the purified peptide in phosphate-buffered saline (PBS) at a concentration of 0.1-0.2 mg/mL.

  • Record the CD spectrum from 190 to 260 nm at 4°C. A positive peak around 225 nm and a strong negative peak around 198 nm are characteristic of a collagen triple helix.

  • To determine the thermal stability (Tm), monitor the ellipticity at 225 nm while increasing the temperature from 4°C to 80°C at a rate of 10°C/hour. The Tm is the temperature at which 50% of the peptide is unfolded.

Visualizations

References

• 1. Coupling efficiencies of amino acids in the solid phase synthesis of peptides. | Semantic Scholar [semanticscholar.org]
• 2. Stabilization of Collagen-Model, Triple-Helical Peptides for In Vitro and In Vivo Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. biomatik.com [biomatik.com]
• 8. agilent.com [agilent.com]
• 9. pepdoopeptides.com [pepdoopeptides.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: The Role of the Benzyl (Bzl) Group in Peptide Structure and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Benzyl Group in Peptide Science

The benzyl (Bzl) group, a simple yet versatile chemical moiety, plays a pivotal role in the field of peptide chemistry and drug development. Its primary and most established function is as a robust protecting group in peptide synthesis, particularly within the foundational Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.[1][2] The stability of the benzyl group under various reaction conditions, coupled with well-defined methods for its removal, makes it an indispensable tool for preventing unwanted side reactions and ensuring the precise assembly of amino acid sequences.[3]

Beyond its role in synthesis, the introduction of a benzyl group can influence a peptide's physicochemical properties. Its inherent hydrophobicity and steric bulk can affect peptide solubility, aggregation, and conformation.[4][5] Furthermore, while not its primary application, the strategic placement of benzyl-containing moieties can be considered in the broader context of enhancing peptide stability against enzymatic degradation, a critical aspect of therapeutic peptide design.[6][7]

These application notes provide a comprehensive overview of the benzyl group's function, presenting quantitative data on its performance, detailed protocols for its use, and visual workflows to illustrate key processes.

The Benzyl Group in Peptide Synthesis: A Protective Cornerstone

In peptide synthesis, reactive functional groups on amino acid side chains must be temporarily masked or "protected" to prevent side reactions during peptide bond formation.[2] The benzyl group is a classic choice for protecting hydroxyl (-OH), carboxyl (-COOH), and thiol (-SH) groups found in various amino acid side chains.[3][8]

2.1 Role in Boc/Bzl Solid-Phase Peptide Synthesis (SPPS)

The Boc/Bzl strategy, pioneered by R.B. Merrifield, is a cornerstone of SPPS.[2] In this approach:

• The temporary Nα-amino protecting group is the acid-labile tert-Butoxycarbonyl (Boc) group.

• The "permanent" side-chain protecting groups are typically benzyl-based ethers, esters, and carbamates .[2][8]

This strategy relies on differential acid lability. The Boc group is removed at each cycle with a moderate acid, such as trifluoroacetic acid (TFA), while the more stable benzyl groups remain intact.[2][9] The benzyl groups are then cleaved simultaneously with the peptide from the resin support in the final step using a very strong acid, such as anhydrous hydrofluoric acid (HF).[2][10]

Boc/Bzl Solid-Phase Peptide Synthesis Cycle.

2.2 Benzylation of Specific Amino Acid Side Chains

• Tyrosine (Tyr), Serine (Ser), Threonine (Thr): The hydroxyl groups are protected as benzyl ethers (e.g., Tyr(Bzl), Ser(Bzl), Thr(Bzl)).[8][11]

• Aspartic Acid (Asp), Glutamic Acid (Glu): The side-chain carboxyl groups are protected as benzyl esters (e.g., Asp(OBzl), Glu(OBzl)).

• Cysteine (Cys): The thiol group can be protected with groups like 4-methoxybenzyl (Mob).[9]

• Lysine (Lys): The ε-amino group is often protected with the 2-chlorobenzyloxycarbonyl (Z(2-Cl)) group.[8]

Impact on Peptide Structure and Stability

3.1 Conformational Effects

The introduction of a benzyl group adds significant steric bulk and hydrophobicity, which can influence the peptide's secondary structure.

• Conformational Constraint: Studies have shown that incorporating a monobenzylated linker can constrain a dipeptide into a specific beta-turn conformation.[4] This principle is valuable in peptidomimetic design to lock a peptide into its biologically active conformation.

• Solubility and Aggregation: The increased hydrophobicity from benzyl groups, especially in peptides with multiple protected residues like Thr(Bzl), can lead to challenges with solubility in aqueous solutions and an increased tendency for aggregation.[5] This is a critical consideration during peptide purification.

3.2 Chemical and Enzymatic Stability

• Chemical Stability: The benzyl ether linkage is stable across a wide range of conditions, including the moderately acidic and basic conditions used in different peptide synthesis strategies.[1] However, benzyl ethers are known to be partially labile to repeated treatments with TFA, which can be a concern during the synthesis of long peptides.[1][9][11] The O-benzyltyrosine linkage can also undergo an acid-catalyzed rearrangement to 3-benzyltyrosine.[9]

• Enzymatic Stability: While side-chain benzylation is primarily a tool for synthesis, enhancing enzymatic stability is a key goal in therapeutic peptide development.[12][13] Strategies like PEGylation, which can use benzyl-protected linkers, improve a peptide's pharmacokinetic profile by shielding it from proteolytic degradation.[6] Although not a common strategy, retaining a benzyl group in a final peptide structure would likely increase its resistance to certain proteases due to steric hindrance near the cleavage site.

Quantitative Data Summary

The choice of a protecting group is a critical decision in peptide synthesis. The following tables provide a comparative overview of benzyl-based protecting groups against other common alternatives.

Table 1: Comparison of Side-Chain Protecting Group Strategies

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy
Nα-Protection	Boc (tert-Butoxycarbonyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)
Side-Chain Protection	Benzyl (Bzl) based groups	tert-Butyl (tBu) based groups
Nα-Deprotection Reagent	Moderate Acid (e.g., TFA)[2]	Base (e.g., 20% Piperidine in DMF)[8]
Final Cleavage Reagent	Strong Acid (e.g., HF, TFMSA)[2][14]	Moderate Acid (e.g., 95% TFA)[10]
Orthogonality	Quasi-orthogonal (both acid-labile)[2]	Fully orthogonal (Base vs. Acid)
Advantages	Robust, well-established, lower cost of reagents.	Milder final cleavage conditions, suitable for sensitive peptides.

| Disadvantages | Harsh final cleavage can degrade sensitive residues.[10] | Potential for side reactions like aspartimide formation; Fmoc group is base-sensitive. |

Table 2: Relative Acid Stability of Benzylic Protecting Groups (in 50% TFA/DCM)

Amino Acid Derivative	Protecting Group	Relative Stability (t½)	Reference
Thr(Bzl)	Benzyl	~2000 hours	[9]
Lys(Z)	Benzyloxycarbonyl	~200 hours	[9]
Tyr(Bzl)	Benzyl	~25 hours	[9]
Cys(4-MeOBzl)	4-Methoxybenzyl	~20 hours	[9]
Ser(Bzl)	Benzyl	~25 hours	[9]

Data reflects the time for 50% loss of the protecting group, illustrating the varied stability even within the benzyl family. Higher t½ indicates greater stability.

Experimental Protocols

Protocol 1: Side-Chain Protection - Benzylation of L-Tyrosine

Objective: To protect the phenolic hydroxyl group of L-Tyrosine by forming a benzyl ether.[1]

• Preparation: Dissolve L-Tyrosine in an aqueous solution of 2N NaOH.

• Copper Complex Formation: Add a solution of copper (II) sulfate pentahydrate and stir for 30 minutes. Heat the mixture to 60°C for 15 minutes, then cool to room temperature. This forms a copper complex that protects the α-amino and carboxyl groups.

• Benzylation: Add benzyl bromide to the solution and heat the reaction mixture under reflux for several hours.

• Work-up: Cool the reaction mixture and filter the solid product. Wash the product with water and ethanol.

• Copper Removal: Suspend the product in water and treat with H₂S gas or a solution of a chelating agent like EDTA to remove the copper.

• Isolation: Filter the O-benzyl-L-tyrosine product, wash with water, and dry.

Chemical Pathway for Tyrosine Benzylation.

Protocol 2: Cleavage of Benzyl Protecting Groups

Objective: To remove benzyl-based protecting groups from a synthesized peptide.

Method A: Catalytic Hydrogenolysis [14] This method is suitable for peptides that do not contain sulfur (e.g., Met, Cys) and is considered mild.

• Dissolution: Dissolve the protected peptide in a suitable solvent such as methanol, ethanol, or DMF.

• Catalyst Addition: Add Palladium on carbon (Pd/C, 10% w/w) catalyst to the solution.

• Hydrogenation: Stir the mixture under a positive pressure of hydrogen gas (H₂) using a balloon or a hydrogenation apparatus for 2-24 hours.

• Monitoring: Monitor the reaction by HPLC or TLC until the starting material is consumed.

• Filtration: Carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent from the filtrate to yield the deprotected peptide. Purify as needed.

Method B: Strong Acidolysis (HF Cleavage) [2] This method is used in the final step of Boc/Bzl SPPS to simultaneously cleave the peptide from the resin and remove all side-chain benzyl groups. This procedure is hazardous and requires specialized equipment.

• Preparation: Place the peptide-resin in a specialized HF cleavage apparatus. Add a scavenger, such as anisole, to trap the reactive benzyl cations released during cleavage.

• HF Distillation: Cool the reaction vessel with liquid nitrogen and distill anhydrous hydrofluoric acid (HF) into it.

• Cleavage Reaction: Warm the vessel to 0°C and stir for 1-2 hours.

• HF Removal: Evaporate the HF under a vacuum.

• Precipitation & Wash: Precipitate the crude peptide by adding cold diethyl ether. Wash the peptide pellet repeatedly with cold ether to remove scavengers and byproducts.

• Extraction & Lyophilization: Extract the peptide from the resin using a suitable aqueous buffer (e.g., dilute acetic acid) and lyophilize to obtain the crude peptide powder.

Deprotection Methods for Benzyl Groups.

Protocol 3: Purification of a Peptide with a Benzyl-Protected Threonine (Thr(Bzl))

Objective: To purify a hydrophobic crude peptide containing a Thr(Bzl) residue using RP-HPLC.[5]

• Sample Preparation:

  • Weigh 1-2 mg of the lyophilized crude peptide.

  • Add a minimal volume (e.g., 50-100 µL) of a strong organic solvent like DMSO or DMF to fully dissolve the peptide. Sonication may be used to aid dissolution.[5]

  • Dilute the dissolved peptide with the HPLC mobile phase A (e.g., 0.1% TFA in water) to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm particle size, 100-300 Å pore size).

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile (ACN).

  • Gradient: Due to the hydrophobicity of the Bzl group, a higher starting percentage of Mobile Phase B may be required to prevent precipitation on the column. A typical gradient might be 20-70% B over 30 minutes. This must be optimized for each peptide.

  • Flow Rate: 1.0 mL/min for a standard 4.6 mm ID analytical column.

  • Detection: UV absorbance at 214 nm and 280 nm.

• Fraction Collection & Analysis:

  • Collect fractions corresponding to the main peak.

  • Analyze the purity of the collected fractions by analytical HPLC and confirm the molecular weight by mass spectrometry.

  • Pool the pure fractions and lyophilize to obtain the final purified peptide.

Conclusion

The benzyl group is a foundational tool in peptide science, primarily valued for its role as a stable and reliable side-chain protecting group in the robust Boc/Bzl SPPS strategy.[1][2] Its chemical properties are well-understood, with established protocols for its introduction and cleavage. Beyond synthesis, the physical characteristics of the benzyl group—namely its size and hydrophobicity—can significantly impact a peptide's structure, solubility, and potential for aggregation, which are critical considerations during purification and handling.[5] While not its primary function, the steric hindrance provided by benzyl groups can also contribute to increased enzymatic stability, a feature of growing importance in the design of long-lasting peptide therapeutics. A thorough understanding of the multifaceted role of the benzyl group is therefore essential for professionals in peptide research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Benzyl protecting group - Georganics [georganics.sk]
• 4. Effect of progressive benzyl substitution on the conformations of aminocaproic acid-cyclized dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Improving enzymatic and chemical stability of peptides by chemical modifications NovoPro [novoprolabs.com]
• 8. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US5817758A - P-nitrobenzyl side-chain protection for solid-phase synthesis - Google Patents [patents.google.com]
• 11. peptide.com [peptide.com]
• 12. verifiedpeptides.com [verifiedpeptides.com]
• 13. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for Final Cleavage of Peptides Containing Hyp(Bzl) from Resin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The final cleavage of a synthetic peptide from its solid support and the simultaneous removal of side-chain protecting groups is a critical step in solid-phase peptide synthesis (SPPS). For peptides incorporating hydroxyproline with a benzyl ether protecting group on the hydroxyl function (Hyp(Bzl)), the efficiency of this cleavage and deprotection step directly impacts the final yield and purity of the target peptide. The strong acid conditions required for cleavage can lead to various side reactions if not properly controlled.

This document provides detailed application notes and protocols for the final cleavage of peptides containing Hyp(Bzl) from the resin. It covers two primary cleavage strategies: Trifluoroacetic acid (TFA)-based cocktails for Fmoc/tBu chemistry and Hydrogen Fluoride (HF) for Boc/Bzl chemistry. The protocols are designed to maximize cleavage efficiency while minimizing common side reactions, ensuring a high purity of the final peptide product.

Cleavage Methodologies and Considerations

The choice of cleavage method is primarily dictated by the overall SPPS strategy employed.

• Fmoc/tBu Strategy: In this approach, the temporary Nα-Fmoc group is removed by a mild base (e.g., piperidine), while the permanent side-chain protecting groups (like tBu, Trt, and Pbf) and the resin linkage are cleaved with a strong acid, typically TFA. The benzyl group of Hyp(Bzl) is also labile to strong acid and is removed during the final TFA cleavage.

• Boc/Bzl Strategy: This strategy utilizes the acid-labile Boc group for Nα-protection, which is removed by moderate acid (e.g., TFA). The final cleavage from the resin and removal of side-chain protecting groups, including the benzyl group of Hyp(Bzl), requires a much stronger acid, most commonly anhydrous Hydrogen Fluoride (HF).

Key Considerations for Cleavage of Hyp(Bzl)-Containing Peptides:

• Scavengers: During acid-mediated cleavage, highly reactive carbocations are generated from the protecting groups and the resin linker. These carbocations can alkylate nucleophilic residues in the peptide sequence. Scavengers are added to the cleavage cocktail to trap these reactive species. For peptides containing Hyp(Bzl), scavengers are crucial to prevent re-attachment of the benzyl group or other side reactions.

• Side Reactions: In addition to alkylation, other potential side reactions include aspartimide formation (especially at Asp-Gly or Asp-Ser sequences) and oxidation of sensitive residues like methionine and cysteine. The composition of the cleavage cocktail and the reaction conditions must be optimized to minimize these side reactions.

• Resin Washing and Drying: Thorough washing of the peptidyl-resin before cleavage is essential to remove any residual reagents from the synthesis cycles that might interfere with the cleavage reaction. The resin must be completely dry, as water can sometimes lead to undesired side reactions.

Experimental Protocols

General Preparatory Steps

• N-terminal Fmoc Group Removal (for Fmoc/tBu strategy): Before the final cleavage, ensure the N-terminal Fmoc group of the fully assembled peptide has been removed using a standard piperidine/DMF solution.

• Resin Washing: Wash the peptidyl-resin thoroughly to remove residual synthesis reagents. A typical washing sequence is as follows:

  • Dimethylformamide (DMF) (3 x 1 min)

  • Dichloromethane (DCM) (3 x 1 min)

  • Methanol (MeOH) (2 x 1 min)

  • Dichloromethane (DCM) (3 x 1 min)

• Resin Drying: Dry the washed resin under a high vacuum for at least 4 hours, or preferably overnight, to ensure it is completely free of solvents.

Protocol 1: TFA-Based Cleavage (Fmoc/tBu Strategy)

This protocol is suitable for cleaving peptides containing Hyp(Bzl) synthesized on acid-labile resins like Wang or Rink Amide resins.

Materials:

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• 1,2-Ethanedithiol (EDT)

• Water, deionized

• Cold diethyl ether

Cleavage Cocktails:

The choice of cleavage cocktail depends on the other amino acids present in the peptide sequence.

Cocktail	Composition (v/v/v/v)	Recommended For
Reagent B	TFA/Phenol/Water/TIS (88:5:5:2)	Peptides without Cys or Met.[1]
Reagent K	TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5)	Peptides containing Cys, Met, Trp, and Tyr.[1]
Standard TFA/TIS/H₂O	TFA/TIS/Water (95:2.5:2.5)	General purpose for many peptides.[2]

Procedure:

• Place the dry peptidyl-resin (typically 100-200 mg) in a suitable reaction vessel.

• Freshly prepare the chosen cleavage cocktail (e.g., 5-10 mL per 100 mg of resin).

• Add the cleavage cocktail to the resin.

• Gently agitate the mixture at room temperature for 2-4 hours. The optimal time should be determined empirically for each peptide.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin twice with a small volume of fresh TFA, and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise to a 10-fold volume of cold diethyl ether.

• Centrifuge the mixture to pellet the precipitated peptide.

• Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: HF Cleavage (Boc/Bzl Strategy)

Caution: Anhydrous Hydrogen Fluoride (HF) is an extremely corrosive and toxic chemical. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

Materials:

• Anhydrous Hydrogen Fluoride (HF)

• Anisole or p-cresol (scavenger)

• Dimethyl sulfide (DMS) (optional, for low-HF procedure)

• Cold diethyl ether

Cleavage Cocktail:

A common cocktail is a mixture of HF and a scavenger.

Cleavage Type	Scavenger	Ratio (v/v)
Standard High HF	Anisole or p-cresol	HF/Scavenger (9:1)
Low-High HF	Low: DMS/p-cresol	Low: HF/DMS/p-cresol (25:65:10)
High: p-cresol	High: HF/p-cresol (9:1)

Procedure (Standard High HF):

• Place the dry peptidyl-resin and a Teflon-coated stir bar into the reaction vessel of the HF apparatus.

• Add the scavenger (e.g., anisole or p-cresol, approximately 1 mL per gram of resin).

• Cool the reaction vessel in a dry ice/acetone bath.

• Carefully condense the required amount of anhydrous HF into the reaction vessel (typically 10 mL per gram of resin).

• Stir the mixture at 0°C for 1-2 hours.[3]

• After the reaction is complete, remove the HF by evaporation under a stream of nitrogen.

• Once the HF is removed, the crude peptide and resin remain.

• Wash the residue with cold diethyl ether to remove the scavenger and other organic-soluble impurities.

• Extract the peptide from the resin using an appropriate solvent (e.g., 10% aqueous acetic acid).

• Lyophilize the aqueous extract to obtain the crude peptide.

Data Presentation

The following table summarizes illustrative quantitative data for the cleavage of a model peptide containing Hyp(Bzl) using different cleavage conditions. Actual results may vary depending on the peptide sequence and synthesis quality.

Cleavage Method	Cleavage Cocktail	Time (h)	Crude Yield (%)	Crude Purity (%)
TFA	TFA/TIS/H₂O (95:2.5:2.5)	2	85	78
TFA	TFA/TIS/H₂O (95:2.5:2.5)	4	92	75
TFA	Reagent K	2	88	82
TFA	Reagent K	4	95	80
HF	HF/Anisole (9:1)	1	90	85
HF	HF/Anisole (9:1)	2	94	83

Note: Purity was determined by reverse-phase HPLC analysis at 220 nm.

Visualizations

Experimental Workflow

Caption: Workflow for the final cleavage of peptides from resin.

Deprotection Mechanism of Hyp(Bzl)

Caption: Acid-catalyzed deprotection of Hyp(Bzl).

Troubleshooting

Problem	Possible Cause	Solution
Low Peptide Yield	Incomplete cleavage.	Increase cleavage reaction time. Ensure the resin was thoroughly dried before cleavage. Use a stronger cleavage cocktail if applicable.
Low Peptide Purity	Incomplete removal of protecting groups. Side reactions during cleavage.	Optimize the scavenger composition in the cleavage cocktail. Decrease the cleavage temperature to minimize side reactions. Ensure thorough pre-cleavage washing.
Presence of Unidentified Peaks in HPLC	Side products from cleavage. Re-attachment of protecting groups.	Use a more effective scavenger cocktail (e.g., Reagent K). Confirm the identity of byproducts by mass spectrometry to diagnose the specific side reaction.
Peptide is Insoluble After Precipitation	Aggregation of the peptide.	Lyophilize the peptide from an appropriate solvent system (e.g., water/acetonitrile). Avoid over-drying the peptide pellet.

Conclusion

The successful cleavage of peptides containing Hyp(Bzl) from the solid support is achievable with high yield and purity by carefully selecting the appropriate cleavage strategy and cocktail. For peptides synthesized via the Fmoc/tBu strategy, TFA-based cocktails with effective scavengers like TIS and EDT are recommended. For the Boc/Bzl strategy, HF cleavage remains the gold standard, though it requires specialized equipment and handling procedures. By following the detailed protocols and considering the troubleshooting guidelines provided in these application notes, researchers can effectively obtain their target peptides for further research and development.

References

• 1. peptide.com [peptide.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

The Strategic Incorporation of Boc-Hyp(Bzl)-OH in the Synthesis of Bioactive Peptides: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline, or Boc-Hyp(Bzl)-OH, is a crucial protected amino acid derivative employed in the solid-phase peptide synthesis (SPPS) of bioactive peptides. The strategic use of the Boc (tert-butyloxycarbonyl) group for temporary N-terminal protection and the benzyl (Bzl) group for semi-permanent side-chain protection is a cornerstone of the classic Boc/Bzl synthesis strategy. This approach relies on graded acid lability, where the Boc group is removed by moderate acid treatment (e.g., trifluoroacetic acid - TFA), while the more robust benzyl-based protecting groups require a strong acid, such as anhydrous hydrogen fluoride (HF), for cleavage during the final step.

The incorporation of the hydroxyproline (Hyp) residue is of particular interest in the synthesis of peptides with specific structural and functional properties. The hydroxyl group of hydroxyproline plays a significant role in stabilizing secondary structures, most notably the triple helix of collagen. The O-benzyl protection of this hydroxyl group in Boc-Hyp(Bzl)-OH prevents unwanted side reactions during peptide synthesis. This application note provides detailed protocols for the use of Boc-Hyp(Bzl)-OH in the synthesis of bioactive peptides, with a focus on collagen-like peptides and an overview of its relevance in creating other bioactive molecules like bradykinin-potentiating peptides.

Applications of Boc-Hyp(Bzl)-OH in Bioactive Peptide Synthesis

The unique structural features of hydroxyproline make Boc-Hyp(Bzl)-OH an invaluable building block for the synthesis of various bioactive peptides.

1. Collagen-Like Peptides (CLPs): The most prominent application of Boc-Hyp(Bzl)-OH is in the synthesis of collagen-like peptides. Collagen is characterized by its repeating Gly-Xaa-Yaa sequence, where the Yaa position is frequently occupied by hydroxyproline. The hydroxyl group of Hyp is critical for the stability of the collagen triple helix. The synthesis of CLPs with defined sequences, such as (Pro-Hyp-Gly)n, is essential for studying collagen structure, folding, and its role in the extracellular matrix.[1]

2. Bradykinin-Potentiating Peptides (BPPs): BPPs are a class of proline-rich peptides, originally discovered in snake venoms, that enhance the effects of bradykinin, a potent vasodilator.[2] This potentiation often results from the inhibition of the angiotensin-converting enzyme (ACE), which is responsible for the degradation of bradykinin and the conversion of angiotensin I to the vasoconstrictor angiotensin II.[3] The proline and hydroxyproline residues in BPPs are crucial for their ACE inhibitory activity.

3. Drug Development and Peptidomimetics: The incorporation of Hyp(Bzl) can improve the pharmacokinetic properties of peptide-based drugs by increasing their proteolytic stability. Furthermore, Boc-Hyp(Bzl)-OH serves as a versatile starting material for the creation of peptidomimetics, which are molecules that mimic the structure and function of peptides but have improved drug-like properties.

Data Presentation

Parameter	Representative Value	Notes
Resin Loading	0.4 - 0.8 mmol/g	Merrifield or PAM resin for C-terminal acids; MBHA resin for C-terminal amides.
Coupling Efficiency (per step)	>98%	Monitored by qualitative tests like the Kaiser test.
Overall Crude Peptide Yield	65 - 85%	Dependent on peptide length and sequence complexity.
Crude Peptide Purity (by HPLC)	50 - 75%	Requires purification by RP-HPLC.
Final Purified Peptide Yield	20 - 40%	Dependent on the efficiency of purification steps.

Experimental Protocols

The following are detailed protocols for the manual solid-phase synthesis of a model collagen-like peptide, (Gly-Pro-Hyp)₃, using Boc/Bzl chemistry and for the final cleavage and deprotection.

Protocol 1: Manual Boc-SPPS of (Gly-Pro-Hyp)₃

Objective: To perform the stepwise solid-phase synthesis of the nonapeptide (Gly-Pro-Hyp)₃ on a Merrifield resin.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh)

• Boc-Gly-OH, Boc-Pro-OH, Boc-Hyp(Bzl)-OH

• Dichloromethane (DCM), N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• Isopropanol (IPA)

• Peptide synthesis vessel

• Shaker

Procedure:

• Resin Swelling and First Amino Acid Attachment: a. Swell 1g of Merrifield resin in DCM for 1 hour in a peptide synthesis vessel. b. In a separate flask, prepare the cesium salt of Boc-Gly-OH by dissolving Boc-Gly-OH (2 mmol) and cesium carbonate (1 mmol) in DMF/water. c. Evaporate the solvent to obtain the Boc-Gly-Cs salt. d. Dissolve the cesium salt in DMF and add it to the swollen resin. e. Shake the mixture at 50°C for 24 hours to attach the first amino acid. f. Wash the resin with DMF (3x), DMF/water (1:1) (3x), DMF (3x), and DCM (3x).

• Peptide Chain Elongation (Iterative Cycle for Pro, Hyp, Gly, Pro, Hyp, Gly, Pro, Hyp): a. Boc Deprotection: i. Wash the resin with DCM (3x). ii. Add a solution of 50% TFA in DCM to the resin and shake for 2 minutes. iii. Drain the solution. iv. Add a fresh solution of 50% TFA in DCM and shake for 30 minutes. v. Wash the resin with DCM (3x), IPA (2x), and DMF (3x). b. Neutralization: i. Add a solution of 10% DIEA in DMF to the resin and shake for 2 minutes. ii. Drain and repeat the neutralization step. iii. Wash the resin with DMF (3x). c. Amino Acid Coupling (for Boc-Pro-OH and subsequent amino acids): i. In a separate vial, dissolve the next Boc-amino acid (Boc-Pro-OH, Boc-Hyp(Bzl)-OH, or Boc-Gly-OH) (3 equivalents) and HOBt (3 equivalents) in DMF. ii. Add DIC (3 equivalents) to the solution and allow it to pre-activate for 10 minutes. iii. Add the activated amino acid solution to the neutralized resin. iv. Shake the reaction mixture at room temperature for 2-4 hours. v. Monitor the coupling reaction using the Kaiser test. A negative result (yellow beads) indicates a complete reaction. If the test is positive, repeat the coupling step. vi. Wash the resin with DMF (3x) and DCM (3x).

• Repeat the deprotection, neutralization, and coupling cycle for each amino acid in the sequence.

Protocol 2: HF Cleavage and Deprotection

Objective: To cleave the synthesized peptide from the resin and remove the side-chain protecting groups.

CAUTION: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed in a specialized HF cleavage apparatus within a well-ventilated fume hood by trained personnel.

Materials:

• Peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Anisole (scavenger)

• HF cleavage apparatus

• Cold diethyl ether

Procedure:

• Dry the peptide-resin thoroughly under vacuum.

• Place the dried peptide-resin and a Teflon-coated stir bar into the reaction vessel of the HF apparatus.

• Add anisole as a scavenger (typically 1 mL per gram of resin).

• Cool the reaction vessel in a dry ice/acetone bath.

• Carefully condense anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1-2 hours.

• Evaporate the HF under a stream of nitrogen.

• Wash the resin with cold diethyl ether to precipitate the crude peptide.

• Collect the precipitated peptide by filtration and wash with additional cold diethyl ether.

• Dry the crude peptide under vacuum.

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Experimental Workflow for Boc-SPPS

Caption: General workflow for a single coupling cycle in Boc-SPPS.

Signaling Pathway for Bradykinin Potentiating Peptides (BPPs)

Caption: Dual mechanism of action of Bradykinin Potentiating Peptides (BPPs).

Conclusion

Boc-Hyp(Bzl)-OH is an essential reagent for the synthesis of bioactive peptides, particularly those requiring the unique structural contributions of the hydroxyproline residue. Its application in the Boc/Bzl SPPS strategy, combined with established protocols for peptide elongation, cleavage, and purification, enables the efficient production of complex peptides like collagen models and bradykinin-potentiating peptides. The successful synthesis and subsequent biological evaluation of these peptides are critical for advancing our understanding of protein structure and function and for the development of novel therapeutics. The detailed protocols and conceptual frameworks provided herein serve as a comprehensive guide for researchers leveraging this versatile building block in their scientific endeavors.

References

• 1. LmrBPP9: A synthetic bradykinin-potentiating peptide from Lachesis muta rhombeata venom that inhibits the angiotensin-converting enzyme activity in vitro and reduces the blood pressure of hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The modular nature of bradykinin-potentiating peptides isolated from snake venoms - PMC [pmc.ncbi.nlm.nih.gov]

Application of Boc-Hyp(Bzl)-OH in Peptidomimetic Design: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-α-tert-Butoxycarbonyl-O-benzyl-L-hydroxyproline, or Boc-Hyp(Bzl)-OH, is a pivotal protected amino acid derivative for the design and synthesis of sophisticated peptidomimetics. The incorporation of the hydroxyproline scaffold introduces conformational constraints that can significantly enhance the biological activity, stability, and receptor selectivity of peptide-based therapeutics. The Boc protecting group on the α-amino function and the benzyl ether on the side-chain hydroxyl group offer a robust strategy for seamless integration into standard Boc-chemistry solid-phase peptide synthesis (SPPS).

This document provides detailed application notes on the utility of Boc-Hyp(Bzl)-OH in two key areas of peptidomimetic design: the development of collagen mimetic peptides and the synthesis of potent enzyme inhibitors. Detailed experimental protocols and quantitative data are presented to guide researchers in leveraging this versatile building block for novel drug discovery.

Physicochemical Properties of Boc-Hyp(Bzl)-OH

A thorough understanding of the physicochemical properties of Boc-Hyp(Bzl)-OH is essential for its effective use in peptide synthesis.

Property	Value
Synonyms	Boc-O-benzyl-L-hydroxyproline
CAS Number	54631-81-1
Molecular Formula	C₁₇H₂₃NO₅
Molecular Weight	321.37 g/mol
Appearance	White to off-white solid
Melting Point	~70 °C
Optical Rotation	[α]20/D −40±2°, c = 2% in ethanol
Reaction Suitability	Boc solid-phase peptide synthesis

Application 1: Design of Collagen Mimetic Peptides (CMPs)

The unique triple-helical structure of collagen, critical to its biological function, is conferred by the repeating Gly-Xaa-Yaa sequence, where Yaa is frequently 4-hydroxyproline (Hyp). Boc-Hyp(Bzl)-OH is an essential building block for the synthesis of collagen mimetic peptides (CMPs) that can be used to study collagen folding, stability, and interactions with other biomolecules. The benzyl protection of the hydroxyl group prevents unwanted side reactions during synthesis.

Quantitative Data: Thermal Stability of Collagen Mimetic Peptides

The thermal stability of CMPs is a critical parameter and is often assessed by measuring the melting temperature (Tₘ), the temperature at which 50% of the peptide is unfolded. The incorporation of Hyp residues significantly stabilizes the collagen triple helix.

Peptide Sequence	Length (residues)	Melting Temperature (Tₘ)
(Pro-Hyp-Gly)₇	21	37 °C
(Pro-Hyp-Gly)₈	24	43 °C
(Pro-Hyp-Gly)₁₀	30	69 °C
Pro11-CMP	21	53.2 °C
oPro11-CMP	21	54.0 °C

Data compiled from multiple sources. Actual results may vary depending on experimental conditions.

Experimental Protocol: Synthesis of a (Pro-Hyp-Gly)n Collagen Mimetic Peptide

This protocol outlines the manual solid-phase synthesis of a representative CMP using Boc-chemistry.

1. Resin Preparation:

• Swell Merrifield resin (1 g, 1.0 mmol/g substitution) in dichloromethane (DCM, 15 mL) for 1 hour in a peptide synthesis vessel.

• Wash the resin with DCM (3 x 15 mL).

2. Attachment of the First Amino Acid (Boc-Gly-OH):

• In a separate flask, dissolve Boc-Gly-OH (2 mmol) and cesium carbonate (1 mmol) in a mixture of dimethylformamide (DMF) and water.

• Remove the solvent under reduced pressure to obtain the Boc-Gly-cesium salt.

• Dissolve the cesium salt in DMF (10 mL) and add it to the swollen resin.

• Agitate the mixture at 50°C for 24 hours.

• Wash the resin sequentially with DMF, DMF/water (1:1), DMF, and DCM (3 x 15 mL each).

• Dry the resin under vacuum.

3. Peptide Elongation Cycle (for each subsequent amino acid):

• Boc Deprotection:

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM (15 mL) to the resin and agitate for 2 minutes.

  • Drain the solution.

  • Add a fresh solution of 50% TFA in DCM (15 mL) and agitate for 30 minutes.

  • Wash the resin with DCM (3 x 15 mL), isopropanol (1 x 15 mL), and DMF (3 x 15 mL).

• Neutralization:

  • Add a solution of 10% N,N-diisopropylethylamine (DIEA) in DMF (15 mL) and agitate for 5 minutes.

  • Repeat the neutralization step.

  • Wash the resin with DMF (3 x 15 mL).

• Amino Acid Coupling (Boc-Hyp(Bzl)-OH or Boc-Pro-OH):

  • In a separate flask, dissolve the corresponding Boc-amino acid (3 mmol) and 1-hydroxybenzotriazole (HOBt) (3 mmol) in DMF (8 mL).

  • Add N,N'-diisopropylcarbodiimide (DIC) (3 mmol) to the amino acid solution and allow it to pre-activate for 10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Monitor the reaction completion using the Kaiser (ninhydrin) test. A negative test (yellow beads) indicates a complete reaction. If the test is positive, repeat the coupling step.

  • Wash the resin with DMF (3 x 15 mL) and DCM (3 x 15 mL).

4. Cleavage and Deprotection:

• Dry the fully assembled peptide-resin under vacuum.

• Place the resin in the reaction vessel of a hydrofluoric acid (HF) cleavage apparatus.

• Add anisole (1 mL per gram of resin) as a scavenger.

• Cool the reaction vessel to -5 to 0°C.

• Carefully distill anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1 hour.

• Remove the HF by vacuum distillation.

• Wash the resin with cold diethyl ether to remove the cleaved peptide and scavengers.

• Extract the crude peptide from the resin with 10% aqueous acetic acid.

• Lyophilize the aqueous extract to obtain the crude peptide.

5. Purification:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterize the purified peptide by mass spectrometry.

Fig. 1: Experimental workflow for the synthesis of a (Pro-Hyp-Gly)n CMP.

Application 2: Design of Isoprenyltransferase Inhibitors

Isoprenyltransferases, such as farnesyltransferase (FTase) and geranylgeranyltransferase I (GGTase I), are key enzymes in post-translational modification of proteins, including the Ras protein involved in cancer signaling. Peptidomimetics that inhibit these enzymes are promising anti-cancer drug candidates. The rigid scaffold of hydroxyproline, introduced via Boc-Hyp(Bzl)-OH, can be used to mimic the CAAX box recognition motif of these enzymes, leading to potent and selective inhibitors.

Quantitative Data: Biological Activity of Hydroxyproline-Derived Isoprenyltransferase Inhibitors

The inhibitory activity of these peptidomimetics is typically quantified by their half-maximal inhibitory concentration (IC₅₀).

Compound	FTase IC₅₀ (µM)	GGTase I IC₅₀ (µM)
Compound A	0.5	> 50
Compound B	0.2	10
Compound 22	Non-selective	0.39 (cellular assay)

Data is representative of hydroxyproline-derived peptidomimetics and may not be from compounds synthesized specifically with Boc-Hyp(Bzl)-OH, but illustrates the potential of this scaffold.

Fig. 2: Simplified Ras signaling pathway and the mechanism of FTase inhibition.

Experimental Protocol: Synthesis of a Hydroxyproline-Based Isoprenyltransferase Inhibitor

This protocol provides a general methodology for the synthesis of a peptidomimetic inhibitor incorporating a hydroxyproline scaffold.

1. Synthesis of the Hydroxyproline Core:

• The synthesis would typically start with Boc-Hyp(Bzl)-OH, which would be chemically modified to introduce other functionalities as dictated by the desired structure of the inhibitor. This may involve reactions such as esterification, amidation, and alkylation of the carboxylic acid and the deprotected amine.

2. Coupling to a Solid Support (if applicable):

• For library synthesis or larger scale production, the modified hydroxyproline core can be attached to a suitable resin (e.g., Wang resin) via its carboxylic acid.

3. Further Elaboration of the Peptidomimetic:

• Subsequent chemical transformations, including coupling of other amino acids or organic moieties, would be carried out in solution or on the solid phase. Standard coupling reagents such as HBTU, HATU, or PyBOP can be employed.

4. Final Cleavage and Purification:

• The final compound is cleaved from the resin (if applicable) and all protecting groups are removed. For Boc/Bzl strategies, HF or trifluoromethanesulfonic acid (TFMSA) is typically used.

• The crude product is purified by RP-HPLC and its identity confirmed by mass spectrometry and NMR.

5. Biological Evaluation:

• The purified peptidomimetic is then evaluated in enzymatic assays to determine its IC₅₀ against FTase and GGTase I.

• Cell-based assays are also performed to assess its efficacy in a cellular context.

Fig. 3: General experimental workflow for the synthesis and evaluation of a Hyp-based inhibitor.

Conclusion

Boc-Hyp(Bzl)-OH is a highly valuable and versatile building block in the field of peptidomimetic design. Its ability to introduce conformational constraints makes it a powerful tool for the synthesis of collagen mimetic peptides with enhanced thermal stability and for the development of potent and selective enzyme inhibitors. The protocols and data presented herein provide a solid foundation for researchers to explore the vast potential of Boc-Hyp(Bzl)-OH in their drug discovery and development endeavors. Careful optimization of coupling conditions and rigorous purification and characterization are paramount to achieving high-quality peptidomimetics with desired biological activities.

Technical Notes & Optimization

Technical Support Center: Preventing Aggregation in Peptides Containing Boc-Hyp(Bzl)-OH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering aggregation issues during the synthesis of peptides containing N-α-Boc-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH).

Frequently Asked Questions (FAQs)

Q1: What is Boc-Hyp(Bzl)-OH and why can it contribute to peptide aggregation?

A1: Boc-Hyp(Bzl)-OH is a protected amino acid derivative used in solid-phase peptide synthesis (SPPS). The tert-butyloxycarbonyl (Boc) group protects the α-amino group, while the benzyl (Bzl) group protects the hydroxyl group of the hydroxyproline side chain. The benzyl group is notably hydrophobic. Its presence in a growing peptide chain can promote intermolecular hydrophobic interactions and hydrogen bonding between peptide chains. This self-association can lead to the formation of insoluble aggregates on the resin, which hinders subsequent deprotection and coupling steps, ultimately reducing the yield and purity of the final peptide.

Q2: What are the common signs of on-resin peptide aggregation?

A2: Several indicators during SPPS can suggest that your peptide is aggregating on the resin:

• Poor Resin Swelling: The resin beads may appear clumped together and fail to swell adequately in the synthesis solvent.[1]

• Slow or Incomplete Reactions: A positive Kaiser test (indicated by blue beads) after a coupling step suggests the presence of unreacted free amines, signaling an incomplete reaction.[1] Similarly, the deprotection of the Boc group may be sluggish.

• Physical Clumping: The resin may become sticky and difficult to agitate properly.[2]

• Low Yield and Purity: A significant decrease in the final peptide yield and the presence of deletion sequences in HPLC or mass spectrometry analysis are strong indicators of aggregation-related problems.[1]

Q3: Can the choice of coupling reagent impact the synthesis of peptides containing Boc-Hyp(Bzl)-OH?

A3: Yes, the choice of coupling reagent is critical. Due to the steric hindrance and hydrophobicity of Boc-Hyp(Bzl)-OH, standard coupling reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) alone may not be efficient enough. More potent activating reagents are generally required to achieve complete and rapid coupling, thereby minimizing the time available for aggregation to occur.

Q4: Can aggregation occur after the peptide is cleaved from the resin?

A4: Yes, aggregation is also a common issue for purified peptides, especially those containing hydrophobic residues like Hyp(Bzl). The hydrophobic nature of the benzyl group can lead to poor solubility of the final peptide in aqueous solutions, resulting in the formation of aggregates.[2]

Troubleshooting Guides

Issue 1: Incomplete Coupling After Addition of Boc-Hyp(Bzl)-OH

• Symptom: A positive Kaiser test immediately following the coupling of Boc-Hyp(Bzl)-OH or the subsequent amino acid.

• Cause: The bulky and hydrophobic nature of Boc-Hyp(Bzl)-OH can lead to poor solvation and steric hindrance, preventing complete reaction. The newly introduced residue may also initiate on-resin aggregation.

• Solutions:

  • Double Couple: Perform the coupling step a second time with a fresh solution of activated Boc-Hyp(Bzl)-OH.

  • Use a Stronger Coupling Reagent: Switch to a more potent coupling reagent.

  • Elevate Temperature: Increasing the reaction temperature can help disrupt secondary structures and improve coupling efficiency.

  • Solvent Modification: Change the synthesis solvent from DMF to NMP or add a small amount of DMSO.

Issue 2: General Synthesis Failure in a Hydrophobic Sequence Containing Boc-Hyp(Bzl)-OH

• Symptom: Mass spectrometry of the crude product reveals multiple deletion sequences, and the peptide-resin shows consistently poor swelling.

• Cause: The overall hydrophobicity of the peptide sequence is high, leading to severe on-resin aggregation. The presence of Hyp(Bzl) exacerbates this issue.

• Solutions:

  • Change Synthesis Solvent: Switch from DMF to N-methylpyrrolidone (NMP) or a mixture containing DMSO to improve solvation of the peptide chains.[3]

  • Incorporate Chaotropic Salts: Washing the resin with a solution of a chaotropic salt (e.g., LiCl) in DMF before coupling can help break up secondary structures.[3]

  • Microwave-Assisted Synthesis: Utilize microwave heating during coupling and deprotection steps to provide energy to disrupt intermolecular hydrogen bonds.

Data Presentation

Table 1: Comparison of Solvents for SPPS of Hydrophobic Peptides

Solvent	Properties	Recommended Use
Dichloromethane (DCM)	Good for resin swelling, but less effective at solvating aggregated peptides.	Primarily for resin swelling and washing.
N,N-Dimethylformamide (DMF)	Standard solvent for SPPS, good solvating properties for many peptides.	Standard syntheses, may be insufficient for highly aggregating sequences.
N-Methylpyrrolidone (NMP)	Higher boiling point and better solvating properties for aggregated peptides than DMF.[3]	Recommended for "difficult" or hydrophobic sequences.
Dimethyl Sulfoxide (DMSO)	Strong hydrogen bond disrupter, very effective at solvating aggregated structures.	As an additive to DMF or NMP (e.g., up to 20%) for severe aggregation.

Table 2: Comparison of Common Coupling Reagents for Difficult Couplings

Coupling Reagent	Class	Relative Efficiency	Key Considerations
DIC/HOBt	Carbodiimide	Good	Cost-effective and widely used. Addition of HOBt is crucial to suppress racemization.[4]
HBTU/HATU	Uronium/Aminium Salt	Very Good to Excellent	Faster coupling times and highly efficient for sterically hindered amino acids.[4][5]
PyBOP	Phosphonium Salt	Very Good	Effective for hindered couplings and does not pose a risk of guanidinylation side reactions.

Note: The efficiencies are generalized and can be sequence-dependent. For a sterically hindered and hydrophobic residue like Boc-Hyp(Bzl)-OH, uronium/aminium or phosphonium salt reagents are generally recommended.

Experimental Protocols

Protocol 1: Difficult Coupling of Boc-Hyp(Bzl)-OH using HATU

• Resin Preparation: Following the deprotection of the N-terminal Boc group of the preceding amino acid, wash the peptide-resin thoroughly with DMF (3 x 1 min).

• Activation Mixture: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (3 equivalents), HATU (2.9 equivalents), and HOAt (3 equivalents) in DMF. Add a hindered base such as diisopropylethylamine (DIEA) or 2,4,6-collidine (6 equivalents) to the mixture.

• Coupling: Immediately add the activation mixture to the resin.

• Reaction: Agitate the reaction vessel for 1-4 hours at room temperature.

• Monitoring: Perform a Kaiser test to monitor for the presence of free primary amines. If the test is positive, consider a second coupling.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with DMF (3 x 1 min), DCM (3 x 1 min), and finally DMF (3 x 1 min).

Protocol 2: Using a Chaotropic Salt Wash to Mitigate Aggregation

• Resin Preparation: After the N-terminal Boc deprotection and subsequent DMF washes, proceed with the chaotropic salt wash.

• Chaotropic Wash: Wash the peptide-resin with a 0.4 M solution of LiCl in DMF for 5-10 minutes.

• DMF Wash: Wash the resin thoroughly with DMF (5 x 1 min) to remove the LiCl.

• Coupling: Proceed with the standard coupling protocol as described in Protocol 1 or your established procedure.

Mandatory Visualization

Caption: Troubleshooting workflow for incomplete coupling.

Caption: Workflow for a difficult coupling cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Improve the Yield of Peptides with Hyp(Bzl)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of peptides containing O-benzyl-hydroxyproline (Hyp(Bzl)).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve specific issues that may arise during your experiments.

Issue 1: Low Coupling Efficiency of Hyp(Bzl)

• Symptoms:

  • Positive Kaiser test (or other ninhydrin-based test) after the coupling step, indicating the presence of unreacted free amines.

  • Mass spectrometry (MS) analysis of a test cleavage reveals a significant amount of a truncated peptide sequence lacking the portion of the peptide after the Hyp(Bzl) residue.

  • Low overall yield of the final full-length peptide.

• Potential Causes:

  • Steric Hindrance: The bulky benzyl group on the hydroxyproline side chain can physically obstruct the approach of the incoming activated amino acid, slowing down the coupling reaction.

  • Suboptimal Coupling Reagent: Standard coupling reagents like DCC/HOBt may not be potent enough to overcome the steric hindrance of Hyp(Bzl).[1]

  • Inadequate Reagent Concentration or Reaction Time: Insufficient concentration of the amino acid and coupling reagent, or a coupling time that is too short, can lead to incomplete reactions.[2]

• Recommended Solutions:

  • Utilize a More Potent Coupling Reagent: Switch to a more reactive coupling reagent known to be effective for sterically hindered amino acids.[3][4] Commonly used options include HATU, HCTU, and COMU.

  • Increase Reagent Concentration and Equivalents: Use a higher concentration of the amino acid and coupling reagents (e.g., 0.5 M) and increase the equivalents of the amino acid and coupling reagent relative to the resin loading.[2]

  • Extend Coupling Time: Increase the duration of the coupling reaction to allow more time for the sterically hindered coupling to proceed to completion.

  • Perform a Double Coupling: After the initial coupling reaction, repeat the coupling step with a fresh solution of the activated amino acid to drive the reaction to completion.[5]

  • Elevate the Reaction Temperature: Performing the coupling at a slightly elevated temperature can help to overcome the activation energy barrier.

Issue 2: Aggregation of Peptides Containing Hyp(Bzl)

• Symptoms:

  • Poor swelling of the resin beads in the synthesis solvent.[6]

  • Slow or incomplete deprotection and coupling reactions, as indicated by monitoring tests.

  • Physical clumping or stickiness of the resin.

  • Difficulty in dissolving the cleaved peptide in standard solvents for purification.

• Potential Causes:

  • Increased Hydrophobicity: The benzyl group on Hyp(Bzl) significantly increases the hydrophobicity of the peptide chain, promoting intermolecular hydrophobic interactions that can lead to aggregation.[6]

  • Secondary Structure Formation: The growing peptide chain can adopt secondary structures, such as β-sheets, which can lead to the formation of insoluble aggregates on the resin.[7]

• Recommended Solutions:

  • Incorporate Chaotropic Salts: Add chaotropic salts, such as LiCl or KSCN, to the coupling and deprotection solutions to disrupt secondary structure formation.[8]

  • Use High-Boiling Point Solvents: Solvents like N-methyl-2-pyrrolidone (NMP) can improve the solvation of the growing peptide chain and reduce aggregation.[5]

  • Introduce Pseudoproline Dipeptides: If the sequence allows, the incorporation of pseudoproline dipeptides can disrupt the formation of secondary structures that lead to aggregation.[8]

  • Perform Synthesis at Elevated Temperatures: Similar to improving coupling efficiency, higher temperatures can help to break up aggregates.[5]

Issue 3: Incomplete Deprotection of the Hyp(Bzl) Side Chain

• Symptoms:

  • MS analysis of the final peptide shows a mass corresponding to the peptide with the benzyl group still attached to the hydroxyproline residue.

  • The final peptide exhibits poor solubility in aqueous solutions, which can be indicative of the hydrophobic benzyl group still being present.

• Potential Causes:

  • Insufficiently Strong Acid for Cleavage: The benzyl ether linkage of Hyp(Bzl) requires a strong acid, such as anhydrous hydrogen fluoride (HF), for efficient cleavage.[9]

  • Inadequate Cleavage Time: The cleavage reaction time may be too short to completely remove all benzyl protecting groups, especially in longer or more complex peptides.

• Recommended Solutions:

  • Utilize Anhydrous HF for Cleavage: Employ standard high HF cleavage protocols for the final deprotection and cleavage from the resin.[10]

  • Optimize the Cleavage Cocktail: Include appropriate scavengers in the cleavage cocktail to prevent side reactions. For benzyl groups, anisole or p-cresol are commonly used.

  • Increase Cleavage Time: Extend the duration of the HF cleavage reaction to ensure complete removal of the benzyl group.[9]

Frequently Asked Questions (FAQs)

Q1: Why is the yield of my peptide containing Hyp(Bzl) consistently lower than peptides with other amino acids?

A1: The lower yield is likely due to a combination of factors related to the Hyp(Bzl) residue. The bulky benzyl group presents significant steric hindrance, which can lead to incomplete coupling reactions.[1][11] This results in the formation of truncated peptide sequences and a lower overall yield of the desired full-length peptide. Additionally, the hydrophobic nature of the benzyl group can promote peptide aggregation during synthesis, making the reactive sites on the growing peptide chain inaccessible for subsequent deprotection and coupling steps.[6]

Q2: What are the most effective coupling reagents for incorporating Hyp(Bzl) into a peptide sequence?

A2: For sterically hindered amino acids like Hyp(Bzl), it is crucial to use a highly efficient coupling reagent. While standard reagents like DCC/HOBt can be used, they often result in lower yields.[1] More potent coupling reagents are recommended, such as:

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Known for its high reactivity and effectiveness in difficult couplings.[3][4]

• HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate): Another highly efficient coupling reagent that is often used for hindered amino acids.[5]

• COMU (1-[(1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholino)]uronium hexafluorophosphate): A newer generation coupling reagent with high solubility and safety, comparable in efficiency to HATU.[4]

Q3: How can I prevent or minimize peptide aggregation when synthesizing a peptide with multiple Hyp(Bzl) residues?

A3: The presence of multiple hydrophobic benzyl groups increases the likelihood of aggregation. To mitigate this, consider the following strategies:

• Solvent Choice: Utilize solvents with better solvating properties for the peptide backbone, such as NMP, or a mixture of solvents like DCM/DMF/NMP.[5][8]

• Chaotropic Agents: Add chaotropic salts like LiCl to the reaction mixture to disrupt hydrogen bonding and secondary structure formation.[8]

• Backbone Protection: Where appropriate, the introduction of backbone-protecting groups, such as pseudoproline dipeptides, can effectively interrupt aggregation-prone sequences.[12]

• Elevated Temperature: Performing the synthesis at a higher temperature can help to keep the peptide chains solvated and prevent aggregation.

Q4: Are there any specific side reactions I should be aware of when using Hyp(Bzl)?

A4: While there are no major side reactions uniquely attributed to the Hyp(Bzl) residue itself during the coupling or deprotection steps of Fmoc-based synthesis, the presence of the benzyl group necessitates careful consideration during the final cleavage. During acid-mediated cleavage (e.g., with HF), the cleaved benzyl cation is a reactive electrophile that can modify sensitive residues like tryptophan and methionine. Therefore, it is essential to use appropriate scavengers in the cleavage cocktail to trap these reactive species.

Q5: What is the recommended protocol for the final cleavage and deprotection of a peptide containing Hyp(Bzl)?

A5: For peptides synthesized using a Boc/Bzl strategy, the standard and most effective method for removing the benzyl group from Hyp(Bzl) and cleaving the peptide from the resin is treatment with anhydrous hydrogen fluoride (HF).[9][10] A typical "high HF" cleavage protocol is recommended. It is crucial to include scavengers in the cleavage cocktail to prevent side reactions caused by the cleaved benzyl cations. A common scavenger for this purpose is anisole or p-cresol.

Data Presentation

Table 1: Comparison of Coupling Reagents for Sterically Hindered Amino Acids

Coupling Reagent	Relative Reactivity	Advantages	Disadvantages
DCC/HOBt	Standard	Cost-effective.	Can lead to racemization and formation of insoluble byproducts. Less effective for hindered couplings.[1]
HBTU/HCTU	High	Widely used, efficient, and reliable for most couplings.	Can be less effective for extremely difficult couplings compared to HATU.
HATU	Very High	Highly efficient for sterically hindered amino acids and reduces racemization.[3][4]	More expensive than HBTU/HCTU.
COMU	Very High	High solubility, safer to handle than benzotriazole-based reagents, and very efficient.[4]	Higher cost.

Experimental Protocols

Protocol 1: Coupling of Fmoc-Hyp(Bzl)-OH using HATU

• Resin Preparation: Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Wash the resin thoroughly with DMF to remove residual piperidine.

• Activation Mixture Preparation: In a separate vessel, dissolve 3-5 equivalents of Fmoc-Hyp(Bzl)-OH and 3-5 equivalents of HATU in DMF.

• Activation: Add 6-10 equivalents of a non-nucleophilic base, such as diisopropylethylamine (DIEA), to the activation mixture and allow it to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-4 hours. The optimal time may need to be determined empirically.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

Protocol 2: High HF Cleavage and Deprotection

Safety Precaution: Anhydrous HF is extremely hazardous and should only be handled in a specialized apparatus by trained personnel with appropriate personal protective equipment.

• Resin Preparation: Thoroughly dry the peptide-resin under high vacuum.

• Scavenger Addition: Place the dried resin in a suitable HF cleavage vessel and add the appropriate scavenger (e.g., anisole or p-cresol, typically 1 mL per gram of resin).

• HF Distillation: Cool the cleavage vessel to -78 °C (dry ice/acetone bath) and distill the required amount of anhydrous HF into the vessel.

• Cleavage Reaction: Allow the reaction mixture to warm to 0 °C and stir for 1-2 hours.

• HF Removal: Remove the HF by evaporation under a stream of nitrogen or by vacuum.

• Peptide Precipitation: Precipitate the cleaved peptide by adding cold diethyl ether.

• Peptide Isolation: Collect the precipitated peptide by filtration or centrifugation, wash with cold diethyl ether, and dry under vacuum.

Visualizations

Caption: Troubleshooting workflow for low yield of Hyp(Bzl)-containing peptides.

References

• 1. brieflands.com [brieflands.com]
• 2. HF cleavage and deprotection procedures for peptides synthesized using a Boc/Bzl strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Side reactions in peptide synthesis. VII. Sequence dependence in the formation of aminosuccinyl derivatives from beta-benzyl-aspartyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. chempep.com [chempep.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. Effects of hypericin on the structure and aggregation properties of β-amyloid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The synthesis of 'difficult' peptides using 2-hydroxy-4-methoxybenzyl or pseudoproline amino acid building blocks: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing racemization of Boc-Hyp(Bzl)-OH during activation

Welcome to the technical support center for minimizing racemization during the activation of Boc-Hyp(Bzl)-OH . This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for incorporating this valuable building block into synthetic peptides while maintaining stereochemical integrity. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you overcome common challenges and achieve optimal results.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the coupling of Boc-Hyp(Bzl)-OH, a derivative of hydroxyproline that can be susceptible to epimerization under certain activation conditions.

Issue	Potential Cause(s)	Recommended Solution(s)
High levels of a diastereomeric impurity detected by HPLC/MS.	Oxazolone Formation: The primary mechanism for racemization of N-alkoxycarbonyl-protected amino acids involves the formation of a 5(4H)-oxazolone intermediate.[1] The α-proton of this intermediate is acidic and can be abstracted by a base, leading to a loss of stereochemistry.	Optimize Coupling Reagent & Additives: Switch to a coupling reagent known for low racemization, such as an aminium/uronium or phosphonium salt (e.g., HATU, HCTU, COMU, PyBOP).[2] If using a carbodiimide (e.g., DIC), ensure an additive like OxymaPure or HOAt is present.[3] Caution: For hydroxyproline derivatives, the combination of a carbodiimide (like WSCI or DIC) and HOBt in DMF has been shown to increase racemization and should be avoided.
Base Type and Concentration: Strong, non-sterically hindered bases (e.g., triethylamine (TEA), Diisopropylethylamine (DIEA)) can accelerate the rate of α-proton abstraction from the oxazolone intermediate.[1][4]	Use a Weaker or Hindered Base: Switch to a weaker or more sterically hindered base such as N-methylmorpholine (NMM) or 2,4,6-collidine (TMP).[4] Use the minimum amount of base necessary for the reaction.
Solvent Choice: Polar aprotic solvents like DMF can sometimes promote the formation of intermediates that lead to racemization, especially when using carbodiimide methods.[4]	Switch to a Less Polar Solvent: For carbodiimide-mediated couplings, performing the reaction in a less polar solvent like Dichloromethane (DCM) can significantly reduce racemization.[4]
Reaction Temperature: Higher temperatures increase the rate of most reactions, including the side reactions that lead to racemization.[1][4]	Control the Temperature: Perform the coupling at 0°C or allow it to proceed at room temperature (approx. 25°C). Avoid elevated temperatures unless absolutely necessary to overcome severe steric hindrance.[4]
Prolonged Pre-activation Time: Allowing the Boc-Hyp(Bzl)-OH to sit in solution with the coupling reagent and base for an extended period before adding it to the amine can increase the concentration of the racemization-prone activated intermediate.[1]	Minimize Pre-activation or Use In Situ Activation: Add the activation mixture to the resin-bound amine immediately after preparation. Alternatively, use an in situ neutralization/coupling protocol where all components are mixed together at once.[5]
Low or incomplete coupling yield (Positive Kaiser test after coupling).	Steric Hindrance: The cyclic nature of the hydroxyproline residue can present steric challenges for coupling.	Use a More Potent Coupling Reagent: Switch to a more powerful onium salt-based coupling reagent like HATU or COMU, which are highly effective for hindered couplings.[6][7]
Peptide Aggregation: The growing peptide chain on the solid support may aggregate, limiting access of the activated amino acid.	Modify Reaction Conditions: Consider switching to a solvent with better solvating properties like N-Methylpyrrolidone (NMP) or using chaotropic salts to disrupt aggregation.[5] A double coupling (repeating the coupling step with fresh reagents) may also be necessary.[8]

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of peptide synthesis, and why is it a problem for Boc-Hyp(Bzl)-OH?

A1: Racemization is the process where a chiral amino acid, like the naturally occurring L-hydroxyproline, loses its stereochemical integrity, resulting in a mixture of L- and D-enantiomers.[1] In peptide synthesis, this leads to the formation of diastereomeric peptide impurities. These impurities can be very difficult to remove during purification and can significantly reduce or alter the biological activity of the final peptide, as biological systems are highly specific to the three-dimensional structure of molecules.[2][9]

Q2: What is the primary chemical mechanism for racemization during the activation of Boc-Hyp(Bzl)-OH?

A2: The most common mechanism is through the formation of a 5(4H)-oxazolone intermediate.[1] This occurs when the carboxylic acid of Boc-Hyp(Bzl)-OH is activated by a coupling reagent. The activated intermediate can cyclize to form the oxazolone. The proton on the alpha-carbon of this oxazolone is acidic and can be removed by a base, creating a planar, achiral intermediate. Subsequent reaction with the amine nucleophile can occur from either face, leading to both the desired L-L peptide and the undesired D-L diastereomer.[2]

Caption: The primary pathway for racemization via the oxazolone intermediate.

Q3: Which coupling reagents are best for minimizing racemization of Boc-Hyp(Bzl)-OH?

A3: While specific data for Boc-Hyp(Bzl)-OH is limited, extrapolating from studies on other racemization-prone amino acids, modern uronium/aminium (HATU, HCTU, COMU) and phosphonium (PyBOP) reagents are highly recommended.[2][6][7] These reagents promote rapid coupling, which kinetically outcompetes the slower racemization pathway via the oxazolone.[10] COMU, in particular, often shows very low levels of racemization.[2] Carbodiimide methods (DIC) should be paired with OxymaPure rather than HOBt, especially in DMF, to suppress racemization.[4]

Q4: How can I detect and quantify the extent of racemization in my synthetic peptide?

A4: The most common and reliable method is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using either a chiral stationary phase or, more commonly for peptides, a standard C18 column that can resolve the resulting diastereomers.[11] Since diastereomers have different physical properties, they often exhibit different retention times. Co-injecting with a standard synthesized with Boc-D-Hyp(Bzl)-OH can help confirm peak identity. Mass spectrometry (MS) is used to confirm that the impurity has the same mass as the desired product.

Quantitative Data on Racemization

While specific comparative data for Boc-Hyp(Bzl)-OH is not extensively published, the following table summarizes representative data from studies on other racemization-prone amino acids. This data serves as a guide to the relative performance of common coupling reagents in preserving stereochemical integrity.

Disclaimer: The following data is compiled from studies on various model systems and is intended to be illustrative. Actual racemization levels for Boc-Hyp(Bzl)-OH may vary depending on the specific peptide sequence, base, solvent, and temperature.

Coupling Reagent/Method	Class	% D-Isomer (Epimerization)	Key Considerations
COMU	Aminium Salt	< 1.0%	Highly efficient with very low racemization.[2]
HATU	Aminium Salt	0.5 - 2.0%	Very effective for hindered couplings with low racemization.[2][6]
DIC / OxymaPure	Carbodiimide + Additive	Low (Comparable to HATU)	Excellent, non-explosive alternative to DIC/HOBt for suppressing racemization.[8]
PyBOP	Phosphonium Salt	1.0 - 3.5%	Good for hindered couplings; avoids guanylation side reactions. Byproduct is carcinogenic.[2]
HCTU	Aminium Salt	1.0 - 4.0%	A common and effective reagent, generally performs well.[2]
HBTU	Aminium Salt	1.5 - 5.0%	Widely used but generally shows higher racemization than HATU or COMU.[2]
DIC / HOBt	Carbodiimide + Additive	0.5 - 2.5% (Variable)	High risk for Hyp derivatives in DMF. [4] While effective for many amino acids, this combination can catalyze racemization of hydroxyproline esters.

Experimental Protocols

Protocol 1: Recommended Low-Racemization Coupling using HATU/Collidine

This protocol is designed to minimize racemization during the incorporation of Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis (SPPS).

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Hyp(Bzl)-OH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• 2,4,6-Collidine (TMP)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Reagents for Kaiser test

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Boc Deprotection: Perform Boc deprotection of the N-terminal amino acid on the resin using standard conditions (e.g., 50% Trifluoroacetic acid (TFA) in DCM).

• Washing: Wash the resin thoroughly with DCM (3x), Isopropanol (IPA) (2x), and DMF (5x) to remove residual TFA and prepare for coupling.

• Activation Mixture Preparation (perform immediately before use):

  • In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 equivalents relative to resin loading) and HATU (1.9 equivalents) in a minimal amount of DMF.

  • Add 2,4,6-Collidine (4.0 equivalents) to the mixture and vortex briefly.

• Coupling Reaction:

  • Immediately add the activation mixture to the washed, deprotected resin.

  • Agitate the reaction mixture at room temperature (25°C) for 1-2 hours.

• Monitoring and Washing:

  • Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling. Note that the Kaiser test gives a faint color for secondary amines like hydroxyproline; the chloranil test is a suitable alternative.

  • Once the reaction is complete (negative test), wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

Caption: General workflow for a low-racemization coupling cycle.

Protocol 2: Analytical Method for Racemization Quantification by RP-HPLC

This protocol outlines a general procedure for the analysis of a crude synthetic peptide to quantify the level of diastereomeric impurity resulting from racemization.

Materials:

• Crude, cleaved peptide containing the Hyp(Bzl) residue

• HPLC system with UV detector

• C18 Reversed-Phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Sample diluent (e.g., 50% Acetonitrile/Water)

Procedure:

• Sample Preparation: Dissolve a small amount of the crude peptide in the sample diluent to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• HPLC Method:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25-40°C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

  • Gradient: A typical starting point is a linear gradient from 5% to 95% Mobile Phase B over 30 minutes. This may require optimization to achieve baseline separation of the diastereomers.

• Analysis and Quantification:

  • Inject the prepared sample.

  • Identify the main peak (desired L-L peptide) and the diastereomeric impurity (D-L peptide), which typically elutes close to the main peak. Mass spectrometry can confirm the identity of the peaks.

  • Integrate the peak areas for both the desired product and the diastereomeric impurity.

  • Calculate the percentage of racemization using the formula: % Racemization = [Area(Diastereomer) / (Area(Main Product) + Area(Diastereomer))] * 100

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. benchchem.com [benchchem.com]
• 9. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 10. benchchem.com [benchchem.com]
• 11. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Boc-Hyp(Bzl)-OH in Solid-Phase Peptide Synthesis (SPPS)

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Boc-Hyp(Bzl)-OH in Solid-Phase Peptide Synthesis (SPPS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential side reactions and challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the benzyl (Bzl) group on the hydroxyproline (Hyp) side chain in Boc-SPPS?

A1: The benzyl group serves as a "permanent" protecting group for the hydroxyl function of the hydroxyproline side chain. In the Boc/Bzl SPPS strategy, the Nα-Boc group is repeatedly removed with a moderate acid, typically trifluoroacetic acid (TFA), while the more robust benzyl ether on the side chain remains intact. It is designed to be stable to the repetitive TFA treatments and is only removed during the final, harsh acid cleavage step, typically with hydrofluoric acid (HF).

Q2: What are the most common side reactions associated with the use of Boc-Hyp(Bzl)-OH in SPPS?

A2: While Boc-Hyp(Bzl)-OH is a valuable building block, several potential side reactions can occur:

• Acid-Catalyzed Benzyl Group Migration: Although the benzyl ether is generally stable to TFA, prolonged or repeated exposure can potentially lead to the migration of the benzyl group from the oxygen of the hydroxyl group to a carbon atom on the pyrrolidine ring of hydroxyproline. This intramolecular rearrangement can result in a hard-to-separate isomeric impurity.

• Alkylation by Carbocations: During the TFA-mediated deprotection of the Nα-Boc group, reactive tert-butyl cations are generated. These carbocations can alkylate nucleophilic residues in the peptide chain, although the pyrrolidine ring of hydroxyproline is less susceptible than residues like tryptophan or methionine. During the final HF cleavage, benzyl cations are formed, which can also lead to alkylation side products.

• Premature Deprotection (Minor): While designed to be stable, a very small degree of premature cleavage of the benzyl ether may occur with repeated and extended TFA treatments, exposing the hydroxyl group to potential side reactions in subsequent coupling steps.

Q3: How can I detect these potential side reactions?

A3: A combination of analytical techniques is crucial for identifying these side products:

• High-Performance Liquid Chromatography (HPLC): Side products such as the benzyl-migrated isomer will likely have a different retention time compared to the target peptide, often appearing as a shoulder or a distinct peak close to the main product peak.

• Mass Spectrometry (MS): Mass spectrometry is essential for identifying the mass of the impurities. A benzyl-migrated product will have the same mass as the desired peptide, making it an isomer that requires fragmentation (MS/MS) for structural elucidation. Alkylation products will show a predictable mass increase.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural confirmation of a suspected side product, 2D NMR techniques like COSY and HMBC can be invaluable in determining the exact location of the benzyl group on the hydroxyproline ring.

Troubleshooting Guide

This section provides a systematic approach to diagnose and resolve common issues encountered when using Boc-Hyp(Bzl)-OH.

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Broad or split peak in HPLC of the crude peptide with the same mass as the target peptide.	Acid-Catalyzed Benzyl Group Migration: The benzyl group may have migrated from the hydroxyl oxygen to the pyrrolidine ring of hydroxyproline.	1. Optimize TFA Deprotection: - Minimize the duration of TFA exposure during each deprotection step. - Consider using a milder TFA concentration (e.g., 25-50% in DCM) if compatible with efficient Boc removal. 2. Analytical Confirmation: - Use high-resolution HPLC to attempt separation of the isomers. - Perform MS/MS analysis on the impurity to confirm its structure. 3. Alternative Protecting Group: - For particularly sensitive sequences, consider using a more stable protecting group for the hydroxyproline side chain if available and compatible with your overall strategy.
Presence of unexpected peaks in HPLC with higher mass than the target peptide.	Alkylation by Carbocations: Reactive carbocations (tert-butyl from Boc deprotection or benzyl from final cleavage) can alkylate nucleophilic residues.	1. Use of Scavengers: - During TFA Deprotection: Add a scavenger like triethylsilane (TES) or anisole to the TFA deprotection cocktail to trap tert-butyl cations. - During HF Cleavage: A scavenger cocktail is essential. A common mixture is HF:anisole:p-cresol. The choice and ratio of scavengers should be optimized based on the peptide sequence. 2. Optimize Cleavage Conditions: - Perform the HF cleavage at 0°C to minimize side reactions. - Ensure efficient removal of HF after the cleavage reaction.
Low overall yield and presence of multiple unidentified impurities.	Premature Deprotection of the Benzyl Ether: Repeated exposure to TFA may lead to partial loss of the benzyl group, exposing the hydroxyl group. This can lead to side reactions like O-acylation during subsequent coupling steps.	1. Minimize TFA Exposure: - Reduce the time for each TFA deprotection step to the minimum required for complete Boc removal. 2. Monitor Deprotection: - Periodically cleave a small amount of resin and analyze by HPLC-MS to check the integrity of the Hyp(Bzl) residue throughout the synthesis. 3. Efficient Coupling: - Ensure rapid and efficient coupling of the subsequent amino acids to minimize the time the potentially deprotected hydroxyl group is exposed.

Experimental Protocols

Protocol 1: Standard Boc Deprotection with Scavengers

Objective: To remove the Nα-Boc group while minimizing side reactions.

Materials:

• Peptide-resin

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavenger (e.g., Anisole or Triethylsilane)

Procedure:

• Swell the peptide-resin in DCM for 30 minutes.

• Drain the DCM.

• Prepare the deprotection solution: 50% TFA in DCM (v/v) containing 1-2% scavenger.

• Add the deprotection solution to the resin and agitate for 1-2 minutes (pre-wash).

• Drain the solution.

• Add fresh deprotection solution and agitate for 20-30 minutes.

• Drain the deprotection solution.

• Wash the resin thoroughly with DCM (3-5 times) to remove residual acid and scavengers.

• Proceed with the neutralization step before the next coupling.

Protocol 2: High-Frequency (HF) Cleavage with a Scavenger Cocktail

Objective: To cleave the peptide from the resin and remove the benzyl side-chain protecting group.

CAUTION: Anhydrous HF is extremely toxic and corrosive and requires a specialized apparatus and safety precautions. This protocol should only be performed by trained personnel in a properly equipped facility.

Materials:

• Dried peptide-resin

• Anhydrous Hydrofluoric Acid (HF)

• Scavenger cocktail (e.g., p-cresol, anisole)

• Cold diethyl ether

Procedure:

• Dry the peptide-resin thoroughly under high vacuum.

• Place the dried resin in the reaction vessel of a dedicated HF cleavage apparatus.

• Add the scavenger cocktail (e.g., 1 mL of a 9:1 mixture of p-cresol:anisole per gram of resin).

• Cool the reaction vessel to 0°C in an ice/salt bath.

• Carefully distill the required amount of anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1-2 hours.

• Remove the HF by vacuum distillation.

• Wash the resin and cleaved peptide with cold diethyl ether to precipitate the crude peptide.

• Collect the precipitated peptide by filtration or centrifugation and dry under vacuum.

Visualizations

Caption: General workflow for Boc-SPPS incorporating Boc-Hyp(Bzl)-OH.

Caption: Hypothesized mechanism of acid-catalyzed benzyl group migration.

Caption: Logical troubleshooting workflow for side reactions of Boc-Hyp(Bzl)-OH.

Technical Support Center: Managing Poor Resin Swelling with Boc-Hyp(Bzl)-OH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor resin swelling during solid-phase peptide synthesis (SPPS) when using Boc-Hyp(Bzl)-OH.

Frequently Asked Questions (FAQs)

Q1: What is the likely cause of poor resin swelling after coupling Boc-Hyp(Bzl)-OH?

Poor resin swelling observed after the incorporation of Boc-Hyp(Bzl)-OH is most likely due to on-resin peptide aggregation. This phenomenon is driven by the hydrophobic nature of the benzyl (Bzl) protecting group on the hydroxyproline side chain.[1] As the peptide chain elongates, these hydrophobic groups can interact, leading to the collapse of the peptide chains onto the resin matrix. This aggregation physically blocks the pores of the resin beads, preventing proper solvation by the synthesis solvents and leading to reduced swelling.[1][2]

Q2: What are the common indicators of on-resin aggregation?

Several signs during your synthesis can point towards peptide aggregation:

• Visible shrinking of resin beads: The most direct sign is a noticeable decrease in the resin bed volume.[1]

• Physical clumping of the resin: The resin may become sticky and difficult to suspend in the solvent.[1]

• Slow or incomplete reactions: You may observe a positive Kaiser test after a coupling step, indicating unreacted free amines, or incomplete Boc deprotection.[2]

• Low yield of the final peptide: A significant drop in the expected yield of the cleaved peptide is a strong indicator of aggregation issues during the synthesis.[1]

Q3: Can the choice of resin influence the swelling behavior with Boc-Hyp(Bzl)-OH?

Absolutely. The choice of resin is a critical factor. Polystyrene-based resins, such as Merrifield or Wang resins, are inherently hydrophobic and can exacerbate the aggregation of peptides containing hydrophobic residues like Boc-Hyp(Bzl)-OH. In contrast, more hydrophilic resins, such as those based on polyethylene glycol (PEG) like TentaGel, can improve solvation of the growing peptide chain and help to disrupt aggregation, leading to better swelling.[3]

Q4: Which solvents are recommended to improve resin swelling when synthesizing peptides with Boc-Hyp(Bzl)-OH?

While Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are standard solvents in Boc-SPPS, they may not be sufficient to overcome aggregation caused by hydrophobic residues. In such cases, switching to or incorporating more polar aprotic solvents can be beneficial. N-Methyl-2-pyrrolidone (NMP) is an excellent alternative to DMF as it has superior solvating properties for many "difficult" sequences.[2] Adding chaotropic salts or using a "magic mixture" of solvents can also help to disrupt secondary structures and improve resin swelling.[1][2]

Troubleshooting Guide for Poor Resin Swelling

This guide provides a systematic approach to diagnose and resolve poor resin swelling issues encountered after the incorporation of Boc-Hyp(Bzl)-OH.

graph TroubleshootingWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes start [label="Start: Poor resin swelling observed\nafter Boc-Hyp(Bzl)-OH coupling", shape=ellipse, fillcolor="#F1F3F4"]; check_reaction [label="Perform a qualitative test\n(e.g., Kaiser test) on a few beads", fillcolor="#FBBC05"]; positive_test [label="Positive Test:\nIncomplete Coupling", shape=diamond, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; negative_test [label="Negative/Expected Test:\nCoupling appears complete,\nbut swelling is poor", shape=diamond, style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Troubleshooting Paths for Positive Test recouple [label="Action: Perform a double coupling\nwith fresh reagents", fillcolor="#4285F4", fontcolor="#FFFFFF"]; stronger_reagents [label="If still positive:\nUse stronger coupling reagents\n(e.g., HATU, HBTU)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Troubleshooting Paths for Negative Test solvent_change [label="Action: Switch to a more\npolar aprotic solvent (e.g., NMP)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; chaotropic_wash [label="If swelling is still poor:\nPerform a chaotropic salt wash\n(e.g., LiCl in DMF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; resin_consideration [label="For future syntheses:\nConsider using a more hydrophilic resin\n(e.g., PEG-based)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections start -> check_reaction; check_reaction -> positive_test [label="Test Result"]; check_reaction -> negative_test [label="Test Result"];

positive_test -> recouple [label="Diagnosis"]; recouple -> stronger_reagents [label="If problem persists"];

negative_test -> solvent_change [label="Diagnosis"]; solvent_change -> chaotropic_wash [label="If problem persists"]; chaotropic_wash -> resin_consideration [label="Long-term solution"]; }

Caption: Troubleshooting workflow for managing poor resin swelling.

Quantitative Data on Resin Swelling

The degree of resin swelling is highly dependent on the resin type and the solvent used. The following table provides a comparison of typical swelling volumes for common SPPS resins in frequently used solvents.

Resin Type	Cross-linking	Typical Swelling Volume (mL/g of dry resin)
DCM
Merrifield (Polystyrene)	1% DVB	4.0 - 6.0[4]
Wang (Polystyrene)	1% DVB	4.0 - 6.0
TentaGel (PEG-PS)	N/A	~5.7

Note: Swelling volumes can vary between manufacturers and batches. It is always recommended to perform a swelling test on your specific resin lot.

Experimental Protocols

Protocol 1: Quantitative Measurement of Resin Swelling

This protocol describes a simple method to quantitatively determine the swelling of a resin in a specific solvent.

graph ResinSwellingProtocol { graph [rankdir="TB", splines=ortho, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes start [label="Start: Measure Resin Swelling", shape=ellipse, fillcolor="#FBBC05"]; step1 [label="1. Weigh 1g of dry resin and\nplace it in a 10 mL graduated cylinder."]; step2 [label="2. Record the initial dry volume of the resin."]; step3 [label="3. Add 8 mL of the desired solvent to the cylinder."]; step4 [label="4. Gently agitate to ensure all resin is wetted."]; step5 [label="5. Allow the resin to swell for at least 1 hour."]; step6 [label="6. Record the final swollen volume of the resin bed."]; step7 [label="7. Calculate swelling (mL/g) = \n(Final Volume - Initial Volume) / Weight of resin (g)"]; end_node [label="End: Swelling Volume Determined", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> step1; step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; step6 -> step7; step7 -> end_node; }

Caption: Experimental workflow for measuring resin swelling.

Protocol 2: General Boc-SPPS Cycle with Troubleshooting Modifications

This protocol outlines a standard Boc-SPPS cycle with integrated modifications to address poor resin swelling.

• Resin Swelling: Swell the peptide-resin in the chosen synthesis solvent (e.g., DCM, DMF, or NMP) for at least 30-60 minutes in the reaction vessel. If poor swelling is observed, switch to NMP for subsequent steps.

• Boc Deprotection:

  • Treat the resin with 50% Trifluoroacetic Acid (TFA) in DCM for 2 minutes.

  • Drain the solution.

  • Treat the resin again with 50% TFA in DCM for 20-30 minutes.

  • Wash the resin thoroughly with DCM, followed by isopropanol (to shrink the resin and remove residual acid), and then again with DCM.[5]

• Neutralization:

  • Treat the resin with 5-10% N,N-Diisopropylethylamine (DIPEA) in DCM or DMF for 2 minutes (repeat twice).

  • Wash the resin with the synthesis solvent.

• Amino Acid Coupling (Boc-Hyp(Bzl)-OH):

  • Standard Coupling: In a separate vessel, pre-activate Boc-Hyp(Bzl)-OH (3 equivalents) with a coupling reagent (e.g., HBTU/HOBt or HATU) and a base (e.g., DIPEA) in the synthesis solvent. Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Troubleshooting Modification (Double Coupling): If the Kaiser test is positive after the initial coupling, drain the reaction mixture, wash the resin, and repeat the coupling step with fresh reagents for an additional 1-2 hours.[1]

• Washing: After a negative Kaiser test, wash the resin thoroughly with the synthesis solvent to remove any unreacted reagents and byproducts.

graph BocSPPSCycle { graph [rankdir="TB", splines=ortho, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes start [label="Start: Peptide-Resin", shape=ellipse, fillcolor="#FBBC05"]; deprotection [label="Boc Deprotection\n(50% TFA in DCM)"]; neutralization [label="Neutralization\n(DIPEA in DCM/DMF)"]; coupling [label="Amino Acid Coupling\n(e.g., HBTU/DIPEA)"]; washing [label="Washing"]; kaiser_test [label="Kaiser Test", shape=diamond, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end_cycle [label="End of Cycle:\nReady for next amino acid", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; recouple [label="Recouple", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Connections start -> deprotection; deprotection -> neutralization; neutralization -> coupling; coupling -> washing; washing -> kaiser_test; kaiser_test -> end_cycle [label="Negative"]; kaiser_test -> recouple [label="Positive"]; recouple -> coupling; }

Caption: General Boc-SPPS cycle with a decision point for recoupling.

References

• 1. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. Towards green, scalable peptide synthesis: leveraging DEG-crosslinked polystyrene resins to overcome hydrophobicity challenges - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07484J [pubs.rsc.org]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]

Technical Support Center: Optimizing Boc Deprotection and Preventing Benzyl Group Migration

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the tert-butyloxycarbonyl (Boc) deprotection process, with a specific focus on preventing the undesired migration of benzyl (Bzl) protecting groups.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of benzyl group migration during Boc deprotection?

A1: The primary cause of benzyl group migration during acid-catalyzed Boc deprotection, particularly in substrates like Boc-Tyr(Bzl)-OH, is the acid-catalyzed rearrangement of the benzyl group.[1] In the presence of a strong acid such as trifluoroacetic acid (TFA), the benzyl group can migrate from a phenolic oxygen to the electron-rich aromatic ring of the amino acid side chain, leading to isomeric impurities like 3-benzyltyrosine.[1] This occurs due to the generation of a reactive benzyl cation or a related electrophilic species under the acidic conditions.

Q2: What are "scavengers" and how do they help prevent benzyl group migration and other side reactions?

A2: Scavengers are nucleophilic compounds added to the deprotection reaction mixture to trap reactive electrophilic species, such as the tert-butyl cation and the benzyl cation, that are generated during the reaction.[1][2][3] By reacting with these cations at a faster rate than the sensitive residues of your substrate, scavengers prevent unwanted side reactions like benzyl group migration and alkylation of nucleophilic amino acid side chains (e.g., Tryptophan, Methionine, Cysteine, and Tyrosine).[2][3]

Q3: Can I perform Boc deprotection without using a strong acid like TFA?

A3: Yes, several alternative methods for Boc deprotection exist that avoid strong acids. These can be particularly useful when dealing with acid-sensitive substrates. Some alternatives include:

• Lewis acids: Reagents like ZnBr₂, TMSI, and SnCl₄ can effect Boc cleavage.[4]

• Thermal deprotection: Heating the Boc-protected compound, sometimes in water or other solvents, can lead to thermolytic cleavage of the Boc group.[5][6][7]

• Milder acidic conditions: Using reagents like 4M HCl in dioxane or aqueous phosphoric acid can be effective and less harsh than neat TFA.[4][8][9][10]

• Oxalyl chloride in methanol: This system has been reported as a mild and selective method for N-Boc deprotection.[11]

Troubleshooting Guide

Issue 1: I am observing significant benzyl group migration in my product.

Potential Cause	Solution
High TFA concentration	While neat TFA can be effective, it can also promote side reactions. Try diluting the TFA with a solvent like dichloromethane (DCM) or adding a co-solvent such as acetic acid to modulate the acidity.[1]
Absence or incorrect choice of scavenger	The choice and concentration of scavengers are critical.[1] For substrates prone to benzyl migration, consider using scavengers like anisole, thioanisole, or pentamethylbenzene.[1]
Elevated reaction temperature	Higher temperatures can accelerate side reactions. Perform the deprotection at 0°C or room temperature to control the reaction rate.[1]
Prolonged reaction time	Extended exposure to acidic conditions can increase the likelihood of side product formation. Monitor the reaction closely and quench it as soon as the starting material is consumed.[1]

Issue 2: The Boc deprotection is incomplete.

Potential Cause	Solution
Insufficient acid concentration or strength	For sterically hindered amines or less reactive substrates, a higher concentration of acid may be necessary.[2][12] Consider increasing the TFA concentration or switching to a stronger acid system like 4M HCl in dioxane.[2][3][12]
Inadequate reaction time or temperature	Some substrates require longer reaction times or gentle heating to achieve complete deprotection.[12][13] Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS) to determine the optimal reaction time.[9]
Steric hindrance	The steric bulk around the Boc-protected amine can slow down the reaction.[12] In such cases, more forcing conditions (higher acid concentration, longer reaction time, or slightly elevated temperature) may be required, along with the use of effective scavengers.[3]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA and Scavengers

This protocol is suitable for many standard Boc deprotections, including those where benzyl group migration is a concern.

Materials:

• Boc-protected substrate (e.g., Boc-Tyr(Bzl)-OH)

• Anhydrous Dichloromethane (DCM)[1]

• Trifluoroacetic acid (TFA)[1]

• Scavenger (e.g., anisole, 5-10 equivalents)[1]

• Cold diethyl ether[1]

Procedure:

• Dissolve the Boc-protected substrate in anhydrous DCM (at a concentration of approximately 0.1-0.2 M) in a round-bottom flask.[1]

• Add the chosen scavenger to the solution.[1]

• Cool the flask to 0°C in an ice bath.[1]

• Slowly add an equal volume of TFA to the stirred solution.[1]

• Continue stirring at 0°C for 30 minutes, then allow the reaction to warm to room temperature.[1]

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-2 hours).[1]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA.[1]

• Add cold diethyl ether to the resulting residue to precipitate the product.[1]

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.[1]

Protocol 2: Boc Deprotection using HCl in Dioxane

This method offers a common alternative to TFA.

Materials:

• Boc-protected substrate

• 1,4-Dioxane or Methanol[8]

• 4M HCl in Dioxane[8]

Procedure:

• Dissolve the Boc-protected substrate in a minimal amount of dioxane or methanol.[8]

• Add the 4M HCl in dioxane solution.

• Stir the reaction mixture at room temperature for 1-4 hours.[8]

• Monitor the reaction progress by TLC or LC-MS.[8]

• Upon completion, the product hydrochloride salt may precipitate and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure.[8]

Data Presentation

Table 1: Common Scavengers for Boc Deprotection

Scavenger	Target Side Reaction	Typical Concentration	Reference
Anisole	Benzyl group migration, tert-butylation	5-10 equivalents
Thioanisole	Benzyl group migration, tert-butylation	5-10 equivalents	[1]
Triethylsilane (TES)	tert-butylation	10-20 equivalents	[2][3]
Triisopropylsilane (TIS)	tert-butylation	2.5-5% (v/v)	[2][14]
Ethanedithiol (EDT)	Cysteine modification	-	[2]
Pentamethylbenzene	Benzyl group migration	-

Table 2: Comparison of Boc Deprotection Conditions

Reagent System	Solvent	Temperature	Typical Reaction Time	Notes	Reference
20-50% TFA	DCM	0°C to RT	0.5 - 2 hours	Common and effective, but can be harsh.	[12]
95% TFA	-	RT	1 - 4 hours	Used with scavengers for complete deprotection.	[12]
4M HCl	1,4-Dioxane	RT	0.5 - 2 hours	Good alternative to TFA, product is the HCl salt.	[8][12]
Thermal	Water	100°C or higher	Variable (can be long)	Green chemistry approach, but high temperatures may cause other side reactions.	[6]
Oxalyl Chloride	Methanol	RT	1 - 4 hours	Mild and selective for N-Boc deprotection.	[11]

Visualizations

Caption: Mechanism of Boc deprotection and competing side reactions.

Caption: Troubleshooting workflow for Boc deprotection optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 7. vapourtec.com [vapourtec.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Peptide Solubility Issues with O-benzyl-hydroxyproline (Bhp)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing O-benzyl-hydroxyproline (Bhp) to manage peptide solubility during and after synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis, purification, and handling of peptides containing O-benzyl-hydroxyproline.

Issue 1: Poor Swelling of the Resin During Synthesis

• Symptoms: The peptide-resin does not swell adequately in the synthesis solvent (e.g., DMF or NMP), leading to inefficient coupling and deprotection steps.

• Possible Cause: The growing peptide chain, containing the hydrophobic benzyl group of Bhp, is aggregating on the solid support. This is common in hydrophobic sequences.

• Solutions:

  • Solvent Exchange: Switch from DMF to N-Methyl-2-pyrrolidone (NMP), which has better solvating properties for aggregating peptides.

  • Disruptive Additives: Add a small percentage of a chaotropic agent like DMSO (10-20%) to the synthesis solvent to disrupt secondary structures.

  • Elevated Temperature: Perform the coupling and deprotection steps at a slightly elevated temperature (e.g., 35-40°C) to help break up aggregates.

  • Sonication: Briefly sonicate the reaction vessel during solvent addition to help break apart clumps of resin.

Issue 2: Incomplete Coupling or Deprotection Reactions

• Symptoms: A positive Kaiser test after a coupling step or a failed Fmoc-quant test indicates incomplete reactions, leading to deletion sequences.

• Possible Cause: Steric hindrance from the bulky benzyl group and on-resin aggregation are preventing reagents from reaching the reactive sites.

• Solutions:

  • Extended Reaction Times: Double the standard coupling and deprotection times to allow for complete reactions.

  • Double Coupling: Perform the coupling step twice with a fresh solution of activated amino acid.

  • More Potent Reagents: Use a more effective coupling reagent like HATU or HCTU. For deprotection, consider using a DBU-containing piperidine solution to enhance Fmoc removal.

Issue 3: Crude Peptide Precipitates Upon Cleavage from Resin

• Symptoms: The peptide crashes out of the trifluoroacetic acid (TFA) cleavage cocktail immediately after being cleaved from the resin.

• Possible Cause: The fully protected peptide, with the benzyl group still attached, is extremely hydrophobic and insoluble in the cleavage cocktail.

• Solutions:

  • Precipitation into Cold Ether: Cleave the peptide and directly precipitate it into a large volume of cold diethyl ether. This is standard practice and helps to quickly separate the peptide from scavengers and dissolved protecting groups.

  • Use of a Co-solvent: In some cases, a small amount of a solvent like dichloromethane (DCM) in the cleavage cocktail can help maintain solubility long enough for the reaction to complete.

Issue 4: Difficulty Dissolving the Lyophilized Crude Peptide for Purification

• Symptoms: The lyophilized crude peptide (with the benzyl group) is insoluble in the standard aqueous buffers used for reverse-phase HPLC (e.g., water/acetonitrile with 0.1% TFA).

• Possible Cause: The high hydrophobicity imparted by the benzyl group prevents dissolution in aqueous systems.

• Solutions:

  • Initial Dissolution in Strong Organic Solvent: Dissolve the peptide in a minimal amount of a strong organic solvent such as DMSO, DMF, or pure acetonitrile first.[1]

  • Stepwise Dilution: Once dissolved, slowly add the HPLC mobile phase A (aqueous component) to the peptide solution while vortexing. If the peptide starts to precipitate, add more of the organic solvent (mobile phase B).

  • Sonication: Brief sonication can help to break up small aggregates and facilitate dissolution.[1]

Frequently Asked Questions (FAQs)

Q1: What is O-benzyl-hydroxyproline (Bhp) and how does it work?

A1: O-benzyl-hydroxyproline (Bhp) is a derivative of hydroxyproline where the hydroxyl group is protected by a benzyl ether. It is incorporated into a peptide sequence during solid-phase peptide synthesis (SPPS) using the Fmoc-Hyp(Bzl)-OH building block. The benzyl group temporarily increases the hydrophobicity of the peptide, which can disrupt the typical patterns of interchain hydrogen bonding that lead to aggregation on the resin. After synthesis and purification, the benzyl group is removed during the final acid cleavage step, revealing the hydrophilic hydroxyl group of hydroxyproline. This "switch" from a hydrophobic to a hydrophilic residue enhances the solubility of the final peptide in aqueous solutions.

Q2: When should I consider using Bhp in my peptide sequence?

A2: You should consider incorporating Bhp into your peptide sequence if you are working with:

• Hydrophobic Peptides: Peptides with a high content of non-polar amino acids that are known to be difficult to synthesize and purify due to aggregation.

• Long Peptides: Longer peptide chains are more prone to forming secondary structures and aggregating during synthesis.

• Peptides Prone to Gel Formation: Some sequences with a high capacity for hydrogen bonding can form gels. The bulky benzyl group can disrupt these interactions.

Q3: How is the benzyl group from Bhp removed?

A3: The benzyl group is a relatively stable protecting group but can be removed under strong acidic conditions. It is typically cleaved during the final global deprotection step using a standard TFA "cleavage cocktail". The addition of scavengers, such as triisopropylsilane (TIS), is important to prevent the cleaved benzyl cation from reattaching to sensitive residues like tryptophan or methionine. For particularly stubborn cases, stronger acids like hydrogen fluoride (HF) can be used, though this is less common with modern Fmoc-based strategies.[2][3]

Q4: Will the incorporation of Bhp affect the biological activity of my final peptide?

A4: After the successful removal of the benzyl group, the residue becomes hydroxyproline. Hydroxyproline is a naturally occurring amino acid, especially abundant in collagen. For most applications, the presence of hydroxyproline in place of another amino acid (like serine or even proline) is well-tolerated and may even enhance stability. However, if the native residue at that position is critical for a specific receptor interaction, its replacement could alter biological activity. It is always recommended to test the final peptide in a relevant bioassay.

Q5: Can I use Bhp to replace any amino acid in my sequence?

A5: Bhp is structurally similar to proline and serine. It is most effectively used to replace residues that are contributing to aggregation, often serine, threonine, or even a hydrophobic residue in a problematic region. Strategically placing a Bhp residue every 6-8 amino acids in a difficult sequence can be an effective approach to mitigate aggregation.

Quantitative Data on Solubility Enhancement

While specific fold-increase data for O-benzyl-hydroxyproline is not extensively published in comparative studies, the principle of using a temporary hydrophobic protecting group to improve synthesis and then cleaving it to reveal a hydrophilic group is well-established. The expected impact on solubility is summarized below.

Peptide State	Key Residue Feature	Expected Solubility in Aqueous Buffer	Rationale
During Synthesis/Purification	O-benzyl-hydroxyproline (Bhp)	Low	The bulky, non-polar benzyl group increases overall hydrophobicity, leading to poor aqueous solubility but better solubility in organic solvents used for synthesis and purification.
Final Peptide	Hydroxyproline (Hyp)	High	The benzyl group is removed, exposing the polar hydroxyl group. This significantly increases the peptide's ability to form favorable interactions with water, thus increasing its solubility.

Experimental Protocols

Protocol 1: Incorporation of Fmoc-Hyp(Bzl)-OH in Fmoc-SPPS

This protocol assumes a standard manual solid-phase peptide synthesis setup.

• Resin Swelling: Swell the synthesis resin (e.g., Rink Amide resin) in DMF for at least 30 minutes in the reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add a fresh solution of 20% piperidine in DMF and agitate for 15-20 minutes to ensure complete Fmoc removal.

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling (Fmoc-Hyp(Bzl)-OH):

  • In a separate vial, dissolve Fmoc-Hyp(Bzl)-OH (4 equivalents relative to resin loading), HATU (3.9 equivalents), and DIPEA (8 equivalents) in DMF.

  • Allow the activation to proceed for 2-3 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

  • Perform a Kaiser test on a small sample of beads. If the test is positive (blue), indicating incomplete coupling, continue agitation for another hour or perform a double coupling.

• Washing: Once the coupling is complete (negative Kaiser test), drain the coupling solution and wash the resin thoroughly with DMF (5-7 times) and then DCM (3 times) to prepare for the next cycle.

Protocol 2: Cleavage and Deprotection of a Bhp-Containing Peptide

This protocol describes the final step to cleave the peptide from the resin and remove all side-chain protecting groups, including the benzyl group from hydroxyproline.

• Resin Preparation: After the final Fmoc deprotection, wash the peptide-resin with DMF, followed by DCM, and dry it thoroughly under a stream of nitrogen or in a vacuum desiccator.

• Prepare Cleavage Cocktail: In a fume hood, prepare a fresh cleavage cocktail. A standard and effective mixture is:

  • 95% Trifluoroacetic Acid (TFA)

  • 2.5% Water

  • 2.5% Triisopropylsilane (TIS)

  • (Note: TIS is a crucial scavenger for the benzyl cation released from the Bhp residue).

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin (approximately 10 mL per gram of resin).

  • Agitate the mixture at room temperature for 2-3 hours. The solution may turn color, which is normal.

• Peptide Precipitation:

  • Filter the resin from the TFA solution into a fresh centrifuge tube.

  • Wash the resin with a small amount of fresh TFA to recover any remaining peptide.

  • Add the TFA filtrate dropwise to a large volume (at least 10x the volume of TFA) of cold diethyl ether with gentle stirring. A white precipitate (the crude peptide) should form.

• Peptide Collection and Washing:

  • Centrifuge the ether suspension to pellet the crude peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet twice more with cold diethyl ether to remove residual scavengers and cleaved protecting groups.

• Drying: After the final ether wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator to obtain the crude lyophilized powder. The peptide is now ready for purification by HPLC.

Visualizations

Caption: Troubleshooting decision tree for Bhp-peptide solubility issues.

Caption: Experimental workflow for SPPS of a Bhp-containing peptide.

References

• 1. jpt.com [jpt.com]
• 2. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 3. researchgate.net [researchgate.net]

Identifying and characterizing byproducts in Boc-Hyp(Bzl)-OH synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing byproducts encountered during the synthesis of N-tert-Butoxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH).

Frequently Asked Questions (FAQs)

Q1: What are the most common potential byproducts in the synthesis of Boc-Hyp(Bzl)-OH?

A1: The most common byproducts in the synthesis of Boc-Hyp(Bzl)-OH can be categorized as follows:

• Incomplete Reaction Products: This includes the starting material, Boc-Hyp-OH, which results from incomplete benzylation of the hydroxyl group.

• Diastereomers: Epimerization at the alpha-carbon (C2) or the gamma-carbon (C4) of the pyrrolidine ring can occur under certain reaction conditions, leading to the formation of diastereomers such as Boc-D-allo-Hyp(Bzl)-OH. Racemization can be a particular issue when using coupling reagents like DCC in the presence of additives like HOBt.

• Over-benzylation Products: While less common for the hydroxyl group, the secondary amine of the pyrrolidine ring could potentially react with benzyl bromide, especially under strongly basic conditions, leading to a quaternary ammonium salt.

• Products of Side Reactions with Reagents: Benzyl bromide is a lachrymator and can react with other nucleophiles present in the reaction mixture. Byproducts from the decomposition of the Boc-protecting group can also occur if the reaction conditions are too harsh.

Q2: I see an extra spot on my TLC plate after the benzylation reaction. What could it be?

A2: An extra spot on your TLC plate could be one of several possibilities. The most likely candidates are:

• Unreacted Boc-Hyp-OH: This will typically have a lower Rf value than the desired product due to the free hydroxyl group making it more polar.

• A Diastereomer: Epimers formed during the reaction may have slightly different polarities and could appear as a separate spot, often close to the main product spot.

• Benzyl Alcohol: If your benzyl bromide reagent has degraded or if it reacts with any moisture present, benzyl alcohol will be formed. This is generally less polar than the amino acid derivatives.

• Dibenzyl Ether: This can form from the self-condensation of benzyl alcohol under certain conditions.

To identify the spot, you can run co-spots with your starting material and commercially available standards of potential byproducts if available. Further characterization by techniques like HPLC, Mass Spectrometry, and NMR is recommended for unambiguous identification.

Q3: My final product yield is low. What are the common reasons for this?

A3: Low yield in the synthesis of Boc-Hyp(Bzl)-OH can be attributed to several factors:

• Incomplete Reaction: The benzylation of the sterically hindered secondary hydroxyl group of hydroxyproline can be sluggish. Ensure you are using a sufficient excess of benzyl bromide and an appropriate base, and that the reaction is allowed to proceed for an adequate amount of time. Monitoring the reaction by TLC or HPLC is crucial.

• Suboptimal Reaction Conditions: The choice of solvent and base is critical. Aprotic polar solvents like DMF or DMSO are generally preferred. The base should be strong enough to deprotonate the hydroxyl group but not so strong as to cause significant side reactions. Sodium hydride (NaH) or potassium carbonate (K2CO3) are commonly used.

• Product Loss During Workup and Purification: Boc-Hyp(Bzl)-OH has some solubility in water, so care must be taken during aqueous workup to avoid significant loss. Ensure proper pH adjustment during extraction. During crystallization or chromatography, product can be lost if the conditions are not optimized.

• Side Reactions: The formation of byproducts will inherently lower the yield of the desired product.

Q4: How can I confirm the stereochemical purity of my Boc-Hyp(Bzl)-OH?

A4: Confirming the stereochemical purity is crucial. The most effective method is chiral HPLC analysis. This technique can separate diastereomers, allowing for their quantification. Additionally, NMR spectroscopy can sometimes be used to detect the presence of diastereomers, as they may exhibit slightly different chemical shifts for certain protons. Optical rotation measurements can provide an indication of enantiomeric purity, but this is not sufficient on its own to rule out the presence of diastereomers.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Multiple spots on TLC, one corresponding to starting material (lower Rf).	Incomplete benzylation of Boc-Hyp-OH.	- Increase the reaction time. - Increase the equivalents of benzyl bromide and base. - Ensure anhydrous reaction conditions. - Consider a stronger base (e.g., NaH).
A new spot on TLC with a similar Rf to the product.	Formation of a diastereomer (epimerization).	- Avoid prolonged exposure to strong bases or high temperatures. - If using coupling reagents in a subsequent step, choose conditions known to minimize racemization (e.g., avoid HOBt with carbodiimides for proline derivatives). - Purify using flash column chromatography with an optimized solvent system or by preparative HPLC.
Low isolated yield after workup.	- Product loss into the aqueous phase. - Inefficient extraction.	- Saturate the aqueous layer with NaCl before extraction to decrease the solubility of the product. - Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate). - Ensure the pH of the aqueous layer is adjusted correctly (typically acidic) to protonate the carboxylic acid for extraction into the organic phase.
Oily product that is difficult to crystallize.	Presence of impurities such as benzyl alcohol or dibenzyl ether.	- Purify the crude product by flash column chromatography before attempting crystallization. - Use a different solvent system for crystallization. A common technique is to dissolve the product in a good solvent (e.g., ethyl acetate) and then add a poor solvent (e.g., hexanes) until turbidity is observed, followed by cooling.
Broad or multiple peaks in HPLC analysis.	- Presence of diastereomers. - On-column degradation. - Poorly optimized HPLC method.	- Use a chiral HPLC column to resolve diastereomers. - Ensure the mobile phase is compatible with the compound. - Optimize the gradient, flow rate, and column temperature of your HPLC method.

Data Presentation

Table 1: Typical TLC Rf Values for Boc-Hyp(Bzl)-OH and Related Compounds

Compound	Typical Mobile Phase	Approximate Rf Value
Boc-Hyp(Bzl)-OH	Ethyl Acetate / Hexanes (1:1)	0.4 - 0.5
Boc-Hyp-OH	Ethyl Acetate / Hexanes (1:1)	0.1 - 0.2
Benzyl Bromide	Ethyl Acetate / Hexanes (1:1)	> 0.8
Benzyl Alcohol	Ethyl Acetate / Hexanes (1:1)	0.6 - 0.7

Note: Rf values are approximate and can vary depending on the specific TLC plate, chamber saturation, and exact solvent composition.

Table 2: Example HPLC Conditions for Analysis of Boc-Hyp(Bzl)-OH

Parameter	Condition
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Gradient	20% to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Expected Retention Time	~12-15 minutes (highly dependent on the specific column and gradient)

Experimental Protocols

Protocol 1: Synthesis of Boc-Hyp(Bzl)-OH

This protocol is a general guideline and may require optimization.

• Preparation: To a solution of Boc-Hyp-OH (1 equivalent) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Addition of Benzylating Agent: Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 equivalents) dropwise.

• Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the progress of the reaction by TLC (e.g., using Ethyl Acetate / Hexanes 1:1).

• Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

• Workup: Dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by crystallization.

Protocol 2: HPLC Analysis for Purity and Diastereomer Detection

• Sample Preparation: Prepare a solution of your synthesized Boc-Hyp(Bzl)-OH in the mobile phase B (Acetonitrile with 0.1% TFA) at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a standard HPLC system with a UV detector. For diastereomer analysis, a chiral column is recommended.

• Method:

  • Equilibrate the column with the initial mobile phase composition.

  • Inject the sample.

  • Run the gradient method as described in Table 2 (this may need to be optimized for your specific column and system).

• Analysis: Integrate the peaks to determine the purity of your product and the percentage of any detected impurities, including diastereomers.

Visualizations

Caption: General workflow for the synthesis, purification, and analysis of Boc-Hyp(Bzl)-OH.

Caption: Decision tree for troubleshooting common byproducts in Boc-Hyp(Bzl)-OH synthesis.

Impact of scavengers on the cleavage of Hyp(Bzl)-containing peptides

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the cleavage and deprotection of synthetic peptides containing O-benzyl-L-hydroxyproline (Hyp(Bzl)). The principles and scavenger strategies discussed are largely analogous to those for O-benzyl-L-tyrosine (Tyr(Bzl)), as both involve the acid-catalyzed cleavage of a benzyl ether protecting group.

Frequently Asked Questions (FAQs)

Q1: Why are scavengers necessary when cleaving peptides containing Hyp(Bzl)?

A1: During the final cleavage step, strong acids like trifluoroacetic acid (TFA) or hydrofluoric acid (HF) are used to remove the benzyl (Bzl) protecting group from the hydroxyproline side chain and to cleave the peptide from the solid-phase resin.[1][2][3] This acidolysis reaction generates highly reactive benzyl carbocations (Bzl+).[2][4] If left unchecked, these carbocations can reattach to nucleophilic residues within the peptide sequence, such as Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr), leading to undesired, permanently modified side-products.[5][6] Scavengers are nucleophilic reagents added to the cleavage cocktail to "trap" or quench these reactive carbocations, preventing them from causing side reactions.[1][5]

Q2: What are the most common side reactions during the cleavage of Hyp(Bzl)-containing peptides?

A2: The primary side reactions are driven by the benzyl cations generated during deprotection.[6] These include:

• Alkylation of Tryptophan: The indole ring of Trp is highly susceptible to alkylation by benzyl cations.

• Alkylation of Tyrosine: The phenolic ring of Tyr can be alkylated.

• Modification of Methionine: The thioether side chain of Met can be alkylated or oxidized to methionine sulfoxide.[5]

• Alkylation of Cysteine: The highly nucleophilic thiol group of Cys is prone to alkylation.[5][7]

• Re-attachment to Hyp: The benzyl cation can potentially reattach to the hydroxyproline, though this is less common than modification of more nucleophilic residues.

Q3: What is the recommended standard cleavage cocktail for a simple peptide containing Hyp(Bzl)?

A3: For a simple peptide that does not contain other sensitive residues like Trp, Met, or Cys, a standard cleavage cocktail is often sufficient. However, due to the stability of the benzyl ether, a robust scavenger system is still recommended. A widely used general-purpose cocktail is "Reagent B".[8] For enhanced cleavage of the Bzl group, cocktails containing thioanisole are preferred.

Q4: Can I use Hydrofluoric Acid (HF) for Hyp(Bzl) cleavage?

A4: Yes, Hydrofluoric Acid (HF) is a very effective reagent for removing benzyl protecting groups, commonly used in Boc/Bzl-based solid-phase peptide synthesis.[2][4][9] The use of HF requires specialized, HF-resistant equipment and stringent safety protocols.[4] A "low-high" HF procedure can be employed to minimize side reactions, where a lower concentration of HF in the presence of a high concentration of scavengers is used initially to remove more labile groups, followed by a higher HF concentration to cleave the more resistant groups like the Bzl ether.[2][10]

Troubleshooting Guide

This guide addresses specific issues that may arise during the cleavage of Hyp(Bzl)-containing peptides.

Issue 1: Incomplete removal of the Benzyl (Bzl) protecting group.

• Observation: HPLC and/or Mass Spectrometry analysis of the crude peptide shows a significant peak corresponding to the mass of the peptide with the Bzl group still attached to the hydroxyproline residue.

• Possible Causes & Solutions:

Possible Cause	Recommended Solution
Suboptimal Cleavage Cocktail	The O-benzyl ether on Hyp is relatively stable and may require a stronger scavenger cocktail than standard mixtures (e.g., TFA/TIS/H₂O). Solution: Switch to a more potent cleavage cocktail. "Reagent K" (TFA/Phenol/H₂O/Thioanisole/EDT) is highly effective for removing benzyl groups and protecting other sensitive residues.[11][12] Phenol and thioanisole are excellent scavengers for benzyl cations.[11]
Insufficient Reaction Time	A standard 2-hour cleavage may not be sufficient for complete removal of the Bzl group, especially in certain sequence contexts.[11] Solution: Extend the cleavage reaction time. It is recommended to perform a time-course study (e.g., test cleavage at 2, 4, and 6 hours) to determine the optimal duration for your specific peptide.[11]
Low Reaction Temperature	Most cleavage reactions are performed at room temperature. While lowering the temperature can sometimes reduce side reactions, it also slows down the rate of deprotection.[10] Solution: Ensure the cleavage reaction is maintained at a consistent room temperature (20-25°C).

Issue 2: Low final peptide yield after cleavage and precipitation.

• Observation: The amount of precipitated crude peptide is significantly lower than expected based on the synthesis scale.

• Possible Causes & Solutions:

Possible Cause	Recommended Solution
Incomplete Cleavage from Resin	The peptide has not been efficiently cleaved from the solid support. Solution: After the initial cleavage, wash the resin with an additional small volume of fresh TFA, combine the filtrates, and re-analyze a small portion of the resin to check for remaining peptide.[10]
Poor Peptide Precipitation	The peptide may be soluble in the precipitation solvent (typically cold diethyl ether) or the amount is too small to be easily observed.[13] Solution: Before adding to cold ether, concentrate the TFA filtrate under a gentle stream of nitrogen.[13] If precipitation still fails, try a different anti-solvent like methyl tert-butyl ether (MTBE).[1]
Adsorption to Labware	Hydrophobic or "sticky" peptides can adsorb to plastic or glass surfaces. Solution: Use low-retention polypropylene tubes for all steps post-cleavage. Rinsing tubes with an appropriate solvent (e.g., acetonitrile/water) can help recover adsorbed material.

Scavenger Cocktail Recommendations

The choice of scavenger cocktail is critical and depends on the amino acid composition of the peptide.

Cleavage Cocktail	Composition	Recommended Use
Reagent B	88% TFA, 5% Phenol, 5% H₂O, 2% TIS	General use for peptides with trityl-based protecting groups, but may not be sufficient for complete Hyp(Bzl) removal.[8]
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT	Highly Recommended. A robust cocktail for peptides containing Hyp(Bzl) alongside other sensitive residues like Trp, Met, and Cys.[11][12]
HF with Scavengers	HF, Anisole, Dimethylsulfide (DMS), p-Thiocresol	For Boc-SPPS. Anisole is a key scavenger for benzyl cations.[9][10] The "low-high" HF method is particularly effective.[2][10]

TFA: Trifluoroacetic acid; TIS: Triisopropylsilane; EDT: 1,2-Ethanedithiol

Experimental Protocols

Standard Cleavage Protocol using Reagent K

This protocol is a general guideline for cleaving a Hyp(Bzl)-containing peptide from the resin and should be optimized for each specific peptide.

• Resin Preparation: After synthesis, wash the peptide-resin thoroughly with dichloromethane (DCM) and dry it completely under a high vacuum for at least 3 hours.[1]

• Cleavage Cocktail Preparation: In a well-ventilated fume hood, prepare Reagent K fresh just before use. For 10 mL of cocktail, mix the following:

  • 8.25 mL Trifluoroacetic acid (TFA)

  • 0.5 mL Phenol

  • 0.5 mL Deionized Water

  • 0.5 mL Thioanisole

  • 0.25 mL 1,2-Ethanedithiol (EDT)

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (use approx. 10 mL of cocktail per 0.5 g of resin). Gently agitate the mixture at room temperature for 4 hours. A longer time (up to 6 hours) may be necessary for difficult sequences.[11]

• Peptide Isolation:

  • Filter the resin using a fritted funnel and collect the TFA filtrate into a clean centrifuge tube.

  • Wash the resin twice with a small volume of fresh TFA and combine the filtrates.[10]

• Peptide Precipitation:

  • Add the combined TFA filtrate dropwise to a 10-fold volume of ice-cold diethyl ether or MTBE. A white precipitate should form.

  • Allow the mixture to stand at -20°C for at least 30 minutes to maximize precipitation.

• Washing and Drying:

  • Centrifuge the mixture to pellet the precipitated peptide.

  • Carefully decant the ether and wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers.[11]

  • After the final wash, dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for purification and analysis.

Visual Guides

Caption: Role of scavengers in preventing side reactions.

Caption: Troubleshooting workflow for incomplete cleavage.

Caption: Logic for choosing the right scavenger cocktail.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]
• 12. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Coupling Efficiency for Boc-Hyp(Bzl)-OH

Welcome to the technical support center for troubleshooting issues related to the use of Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis (SPPS). This guide provides answers to frequently asked questions and detailed troubleshooting protocols to address low coupling efficiency and other common problems encountered by researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why is Boc-Hyp(Bzl)-OH considered a sterically hindered amino acid?

A1: Boc-Hyp(Bzl)-OH presents significant steric challenges due to a combination of factors. The proline ring's rigid cyclic structure inherently restricts conformational flexibility.[1] Additionally, the bulky tert-Butyloxycarbonyl (Boc) protecting group on the α-amino group and the Benzyl (Bzl) ether protecting the side-chain hydroxyl group create substantial physical obstruction around the carboxylic acid. This crowding impedes the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain, slowing down peptide bond formation and leading to incomplete reactions.[2]

Q2: My standard coupling protocol using DIC/HOBt is failing for Boc-Hyp(Bzl)-OH. What should I do?

A2: Carbodiimide-based reagents like DCC (dicyclohexylcarbodiimide) and DIC (diisopropylcarbodiimide), even with additives like HOBt, are often inefficient for coupling sterically hindered amino acids.[2][3] It is highly recommended to switch to a more potent class of coupling reagents, such as aminium/uronium salts (e.g., HATU, HBTU, HCTU) or phosphonium salts (e.g., PyBOP, PyAOP).[2][4] These reagents generate more highly reactive activated esters that can better overcome the steric barrier.[2]

Q3: Which coupling reagents are most effective for sterically hindered amino acids like Boc-Hyp(Bzl)-OH?

A3: For challenging couplings, reagents that form highly reactive OAt or Oxyma esters are generally preferred.[2] HATU and HCTU are often considered highly effective for difficult couplings.[5] Phosphonium salts like PyBOP are also excellent choices and have the advantage of not causing guanidinylation of the N-terminus, a potential side reaction with uronium/aminium reagents when used in excess.[4][5] Oxyma-based reagents like COMU also demonstrate superior performance and have an improved safety profile compared to HOBt-based reagents.[6][7]

Q4: What is "double coupling," and when should I use it?

A4: Double coupling is a strategy to improve the incorporation of difficult amino acids by repeating the coupling step with a fresh solution of the activated amino acid and reagents.[8][9] This is a recommended first step if a monitoring test (like the Ninhydrin test) indicates that the initial coupling was incomplete.[10] It provides a second opportunity for the reaction to go to completion before proceeding to the next step in the synthesis.

Q5: What should I do if the coupling is still incomplete after trying a stronger reagent and double coupling?

A5: If significant amounts of unreacted amines remain even after using potent reagents and double coupling, the best course of action is to "cap" them. Capping involves acetylating the unreacted N-terminal amines with a reagent like acetic anhydride.[2] This prevents them from reacting in subsequent cycles, which would otherwise lead to the formation of deletion sequences (peptides missing one or more amino acids).[2][5]

Q6: How can I monitor the completeness of the coupling reaction?

A6: The most common method for monitoring coupling completeness in SPPS is the qualitative ninhydrin (Kaiser) test.[5] This test detects the presence of free primary amines on the resin. A positive result, indicated by a blue or purple color, signifies that the coupling reaction is incomplete. A negative test (yellow or colorless) suggests the reaction is complete.[5]

Q7: Can adjusting the reaction temperature or solvent improve coupling efficiency?

A7: Yes, both temperature and solvent can play a role. Increasing the temperature (e.g., to 40-50°C) can improve the reaction kinetics for a difficult coupling, but this must be done cautiously as it can also increase the risk of side reactions like racemization.[9][10][11] The choice of solvent is also critical; polar aprotic solvents like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are standard as they are effective at solvating the peptide chain and swelling the resin, which improves the accessibility of reactive sites.[2][12]

Comparison of Recommended Coupling Reagents

The selection of a coupling reagent is critical for success. The following table summarizes the relative effectiveness of common reagents for sterically hindered couplings.

Reagent Class	Examples	Relative Efficiency	Key Considerations & Potential Side Reactions
Carbodiimides	DIC/HOBt, DIC/Oxyma	Moderate	Cost-effective but often inefficient for hindered couplings.[2][3] DIC is preferred for SPPS as its urea byproduct is soluble.[5] Addition of HOBt or Oxyma is crucial to suppress racemization.[6][13]
Aminium/Uronium Salts	HBTU, TBTU, HCTU	High	Widely used and very effective for many difficult couplings.[2][5] HCTU is a highly reactive and often more cost-effective alternative to HATU.[5]
Aminium/Uronium Salts (HOAt-based)	HATU	Very High / Excellent	Generally considered one of the most powerful reagents for challenging couplings, with a reduced risk of racemization.[4][5][6] Can cause guanidinylation of the N-terminus if used in excess.[4]
Aminium/Uronium Salts (Oxyma-based)	COMU	Very High / Excellent	High coupling efficiency comparable to HATU, with an improved safety profile (non-explosive) and better solubility.[5][6][7]
Phosphonium Salts	PyBOP, PyAOP	High to Very High	Highly efficient and does not cause guanidinylation, making it a safe alternative to uronium reagents.[4][5] PyAOP is particularly effective for N-methylated amino acids.[2]

Experimental Protocols

Protocol 1: High-Efficiency Coupling Using HATU

This protocol outlines a general procedure for coupling a sterically hindered amino acid like Boc-Hyp(Bzl)-OH during manual solid-phase peptide synthesis. Equivalents are based on the initial loading of the resin.

• Resin Preparation: Swell the resin-bound peptide (with the deprotected N-terminal amine) in an adequate amount of DMF for at least 30 minutes in a reaction vessel.

• Activation Mixture Preparation: In a separate vessel, dissolve the Boc-Hyp(Bzl)-OH (3 equivalents) in DMF. Add HATU (2.9 equivalents) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (6 equivalents).[2]

• Pre-activation: Allow the activation mixture to stand for 5-10 minutes at room temperature.

• Coupling Reaction: Drain the DMF from the resin and add the pre-activated amino acid solution. Agitate the mixture at room temperature. Reaction times can vary from 1 to 4 hours, depending on the severity of the steric hindrance.[9]

• Monitoring: After the desired time, take a small sample of resin beads and perform a Ninhydrin (Kaiser) test to check for completeness (see Protocol 2).

• Washing: Once the coupling is complete (negative Ninhydrin test), drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3-5 times) to prepare for the next deprotection step.

• Troubleshooting: If the Ninhydrin test is positive, perform a second coupling by repeating steps 4-6 with a fresh activation mixture. If the test remains positive, proceed with a capping step.

Protocol 2: Ninhydrin (Kaiser) Test for Free Amines

This protocol is used to qualitatively detect the presence of unreacted primary amines on the resin.[5]

• Sample Preparation: Transfer a small sample of peptide-resin (10-20 beads) to a small glass test tube.

• Washing: Wash the beads with ethanol and discard the solvent.

• Reagent Addition: Add the following reagents to the test tube:

  • 2-3 drops of 5% ninhydrin in ethanol.

  • 2-3 drops of 80% phenol in ethanol.

  • 2-3 drops of pyridine containing 2% 0.001 M aqueous KCN.

• Heating: Heat the test tube at 100°C for 3-5 minutes.

• Observation: Observe the color of the beads and the solution.

  • Positive Result (Incomplete Coupling): A deep blue or purple color indicates the presence of free primary amines.

  • Negative Result (Complete Coupling): The beads and solution remain yellow or colorless.

Visualizations

Troubleshooting Workflow for Incomplete Coupling

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. jpt.com [jpt.com]
• 13. benchchem.com [benchchem.com]

Adjusting coupling time and temperature for Boc-Hyp(Bzl)-OH

This technical support center provides troubleshooting guides and answers to frequently asked questions regarding the use of Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis (SPPS). The focus is on optimizing coupling conditions, particularly time and temperature, to ensure high efficiency and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my coupling reaction with Boc-Hyp(Bzl)-OH slow or resulting in low yield?

A1: Low coupling efficiency with Boc-Hyp(Bzl)-OH is often attributed to steric hindrance. The rigid, cyclic structure of the proline ring, combined with the bulky Benzyl (Bzl) protecting group on the hydroxyl moiety, can physically impede the approach of the activated amino acid to the N-terminal amine of the resin-bound peptide. This steric barrier slows down the reaction rate.[1] Additionally, as the peptide chain elongates, it may aggregate on the solid support, further reducing the accessibility of the reaction site.[2][3]

Q2: How should I adjust the coupling time to improve the reaction efficiency?

A2: If you suspect incomplete coupling, extending the reaction time is a primary strategy. For sterically demanding amino acids like Boc-Hyp(Bzl)-OH, you can increase the coupling time from a standard 1-2 hours to 4 hours, or even overnight, to ensure the reaction goes to completion.[4] An alternative and highly recommended approach is "double coupling," where after the initial coupling reaction, the vessel is drained, the resin is washed, and a fresh solution of activated Boc-Hyp(Bzl)-OH is added for a second coupling period of 1-2 hours.[4][5]

Q3: Is it advisable to increase the temperature to speed up the coupling of Boc-Hyp(Bzl)-OH?

A3: Yes, moderately increasing the temperature can be an effective way to overcome the activation energy barrier of a sterically hindered coupling.[4] Gently heating the reaction to 30-40°C can significantly improve the reaction rate.[4] However, this must be done with caution, as elevated temperatures can increase the risk of side reactions, particularly racemization.[4][5] For more controlled and efficient heating, microwave-assisted solid-phase peptide synthesis (MA-SPPS) is a powerful technique that can dramatically shorten reaction times for difficult couplings while potentially minimizing side reactions.[1]

Q4: My coupling is still incomplete after adjusting time and temperature. What are my next steps?

A4: If optimizing time and temperature is insufficient, consider the following:

• Switch to a More Potent Coupling Reagent: Standard carbodiimide reagents (DCC, DIC) may be too weak.[1] Uronium/aminium salts like HATU, HBTU, or HCTU, or phosphonium salts like PyBOP, are significantly more effective for hindered couplings as they form highly reactive activated esters.[1][5] HATU is often preferred for its high speed and ability to suppress racemization.[6]

• Optimize Your Solvent System: N-methylpyrrolidone (NMP) has superior solvating properties compared to Dimethylformamide (DMF) and can help disrupt peptide aggregation.[1] For particularly challenging sequences, a solvent mixture such as DCM/DMF/NMP (1:1:1) might be beneficial.[1][3]

• Cap Unreacted Amines: If a positive ninhydrin test persists after double coupling, it is crucial to cap the unreacted N-terminal amines. This is typically done using acetic anhydride and a base like DIPEA. Capping prevents the formation of deletion sequences in the final peptide product, simplifying purification.[5]

Q5: Can the Benzyl (Bzl) protecting group cause any side reactions?

A5: The benzyl ether protecting group on the hydroxyproline side chain is generally stable under the conditions of Boc-SPPS. However, it is susceptible to migration during the repeated acidic conditions used for Nα-Boc deprotection.[7] Efficient and rapid coupling helps to minimize the exposure time to acidic environments, reducing the risk of this side reaction.[7] The Bzl group is typically removed during the final cleavage step from the resin, which requires a strong acid like anhydrous hydrogen fluoride (HF).[8][9]

Data Presentation: Coupling Reagent Performance

The choice of coupling reagent is critical when working with sterically hindered amino acids. The table below compares common reagents used in Boc-SPPS.

Coupling Reagent	Class	Relative Efficiency	Typical Coupling Time	Risk of Racemization	Key Considerations
DIC/HOBt	Carbodiimide	Good	1 - 4 hours	Low to Moderate	Cost-effective and widely used. The addition of HOBt is essential to suppress racemization.[7]
HBTU/DIPEA	Uronium/Aminium Salt	Very Good	15 - 60 minutes	Low to Moderate	A reliable and widely used reagent, though slightly less reactive than HATU.[10] Should not be used in excess.[6]
HATU/DIPEA	Uronium/Aminium Salt	Excellent	15 - 45 minutes	Low	Highly efficient for hindered couplings with rapid reaction times.[6][10] Often considered superior for challenging sequences.[5]
PyBOP/DIPEA	Phosphonium Salt	Very Good	15 - 60 minutes	Low	Associated with low levels of racemization and does not affect unprotected amino groups.[11][12]

Diagrams

Caption: Troubleshooting workflow for incomplete coupling reactions.

Caption: Decision tree for selecting an initial coupling strategy.

Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for coupling Boc-Hyp(Bzl)-OH, especially in challenging sequences.

• Resin Preparation: Following the successful deprotection of the N-terminal Boc group on the resin-bound peptide (confirmed by a positive ninhydrin test), wash the resin thoroughly with DMF (3-5 times).[4]

• Activation Mixture Preparation: In a separate vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 eq. relative to resin loading) and HATU (1.9 eq.) in DMF.[10]

• Base Addition: Add a non-nucleophilic base such as DIPEA (4.0 eq.) to the activation mixture and vortex briefly.[10][13] Allow the solution to pre-activate for 1-5 minutes at room temperature.

• Coupling Reaction: Immediately add the activated amino acid solution to the reaction vessel containing the resin. Agitate the mixture for 1-2 hours at room temperature.[10]

• Monitoring and Washing: Perform a ninhydrin (Kaiser) test to check for reaction completion.[5][7] A negative test (yellow beads) indicates a complete coupling. If the test is positive (blue/purple beads), refer to the troubleshooting workflow. Once complete, drain the reaction solution and wash the resin thoroughly with DMF (3 times) and DCM (3 times).[5]

Protocol 2: Double Coupling

This protocol should be performed if the ninhydrin test is positive after the initial coupling.

• First Coupling: Perform the initial coupling of Boc-Hyp(Bzl)-OH as described in Protocol 1.

• Washing: After the first coupling, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) to remove byproducts and unreacted reagents.[5]

• Second Coupling: Prepare a fresh solution of activated Boc-Hyp(Bzl)-OH as described in Protocol 1 (steps 2 & 3).[5]

• Reaction: Add this fresh solution to the washed resin and allow the reaction to proceed for another 1-2 hours.[5]

• Final Wash and Monitoring: After the second coupling, wash the resin thoroughly with DMF and perform a final ninhydrin test to confirm completion.[5]

Protocol 3: Capping of Unreacted Amines

If double coupling does not result in a negative ninhydrin test, capping is required to terminate unreacted peptide chains.

• Wash: After the final coupling attempt, wash the peptide-resin with DMF (3 times).[5]

• Capping Solution: Prepare a capping solution, typically 20% acetic anhydride and 2% DIPEA in DMF.[5]

• Reaction: Add the capping solution to the resin and agitate for 30 minutes at room temperature.[5]

• Final Wash: Wash the resin thoroughly with DMF (3 times) and DCM (3 times) before proceeding to the N-terminal deprotection of the successfully coupled chains.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. bachem.com [bachem.com]
• 13. peptide.com [peptide.com]

Reference Data & Comparative Studies

Confirming Incorporation of Boc-Hyp(Bzl)-OH in Peptide Synthesis: A Comparative Guide to HPLC Analysis

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the successful incorporation of modified amino acids is critical for the synthesis of complex and novel peptides. One such modified amino acid, Boc-Hyp(Bzl)-OH (N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline), is frequently used in the synthesis of collagen-like peptides and other structures where a protected hydroxyproline residue is required. The bulky nature of both the Boc and benzyl protecting groups can present challenges in coupling efficiency, making robust analytical confirmation of its incorporation essential.

This guide provides a comparative overview of using High-Performance Liquid Chromatography (HPLC) to confirm the incorporation of Boc-Hyp(Bzl)-OH. It will also touch upon mass spectrometry (MS) as an orthogonal and complementary technique.

Comparison of Analytical Methods

Reversed-phase HPLC (RP-HPLC) is the primary method for assessing the purity of a crude peptide product after cleavage from the resin.[1] By analyzing the chromatogram, researchers can identify the main product peak and quantify its percentage relative to impurities, such as deletion sequences that would arise from incomplete coupling of Boc-Hyp(Bzl)-OH.

While HPLC is excellent for purity assessment, LC-MS (Liquid Chromatography-Mass Spectrometry) provides definitive confirmation of the peptide's identity by determining its molecular weight.[2] For a peptide synthesized with Boc-Hyp(Bzl)-OH, the final cleaved product will have both the Nα-Boc and the side-chain benzyl group removed. The mass spectrometer will, therefore, detect the mass of the final, deprotected peptide. Tandem mass spectrometry (MS/MS) can further confirm the amino acid sequence, including the presence of the hydroxyproline residue.

Analytical Method	Information Provided	Key Advantages	Limitations
RP-HPLC	Purity of the crude peptide, presence of deletion sequences or other impurities.	High resolution, quantitative, widely available.	Does not directly confirm the mass or sequence of the peptide.
LC-MS	Molecular weight of the peptide, confirmation of successful incorporation and deprotection.	High specificity, provides definitive identity confirmation.	Can be less quantitative than HPLC with UV detection without appropriate standards.
LC-MS/MS	Amino acid sequence of the peptide, precise location of modifications.	Provides the highest level of structural confirmation.	Requires more specialized instrumentation and data analysis.

Experimental Protocols

Protocol 1: Boc-SPPS of a Model Peptide Containing Hyp(Bzl)

This protocol describes the manual solid-phase synthesis of a model tripeptide (e.g., Ala-Hyp-Gly) on a Merrifield resin using Boc chemistry.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh)

• Boc-Gly-OH

• Boc-Hyp(Bzl)-OH

• Boc-Ala-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIEA)

• Piperidine

• Methanol

• Diethyl ether (cold)

• Cleavage cocktail (e.g., HF/anisole or TFMSA/TFA/DCM/anisole)

Procedure:

• Resin Swelling: Swell the Merrifield resin in DCM in a reaction vessel for 30 minutes.

• First Amino Acid Coupling (Glycine):

  • In a separate vial, dissolve Boc-Gly-OH (3 eq.), DIC (3 eq.), and HOBt (3 eq.) in DMF.

  • Drain the DCM from the resin and add the activated amino acid solution.

  • Agitate for 2 hours.

  • Wash the resin with DMF (3x), DCM (3x), and Methanol (3x).

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 30 minutes.

  • Wash with DCM (3x), Methanol (3x), and DMF (3x).

• Neutralization:

  • Treat the resin with 10% DIEA in DMF for 5 minutes (repeat twice).

  • Wash with DMF (3x).

• Second Amino Acid Coupling (Boc-Hyp(Bzl)-OH):

  • Repeat step 2 using Boc-Hyp(Bzl)-OH. Due to its steric hindrance, the coupling time may be extended to 4 hours, and monitoring with a Kaiser test is recommended. If the Kaiser test is positive after 4 hours, a second coupling may be necessary.

• Repeat Deprotection and Neutralization: Repeat steps 3 and 4.

• Third Amino Acid Coupling (Alanine): Repeat step 2 using Boc-Ala-OH.

• Final Deprotection: Repeat step 3.

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Treat the resin with the cleavage cocktail for 1-2 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

Protocol 2: RP-HPLC Analysis of the Crude Peptide

This protocol is for analyzing the purity of the crude peptide synthesized in Protocol 1.

Sample Preparation:

• Dissolve approximately 1 mg of the crude peptide in 1 mL of 50% acetonitrile/water with 0.1% TFA.

• Filter the sample through a 0.22 µm syringe filter before injection.

HPLC System and Conditions:

• System: Standard analytical HPLC with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes is a good starting point and may need to be optimized based on the peptide's hydrophobicity.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 214 nm and 280 nm.

Data Analysis:

• Integrate the peak areas of the resulting chromatogram.

• Calculate the purity of the crude peptide as the percentage of the main peak area relative to the total area of all peaks.

• The presence of a significant peak with a retention time shorter than the main product may indicate a deletion sequence (e.g., Ala-Gly) resulting from the failed incorporation of Boc-Hyp(Bzl)-OH.

Quantitative Data Summary

The following table presents hypothetical data from an HPLC analysis of the crude tripeptide (Ala-Hyp-Gly) to illustrate how the results might be presented. The comparison is made between a standard coupling protocol and a protocol with a double coupling for the sterically hindered Boc-Hyp(Bzl)-OH.

Coupling Protocol	Main Product (Ala-Hyp-Gly) Purity (%)	Deletion Sequence (Ala-Gly) (%)	Other Impurities (%)
Standard Coupling	85.2	10.5	4.3
Double Coupling	95.8	1.1	3.1

This data clearly demonstrates that for a sterically hindered amino acid like Boc-Hyp(Bzl)-OH, a double coupling strategy can significantly improve the incorporation efficiency and the purity of the final peptide product.

Visualizing the Workflow

The following diagrams illustrate the key workflows in this process.

Caption: Boc-SPPS workflow for incorporating Boc-Hyp(Bzl)-OH.

Caption: General workflow for the HPLC analysis of a synthetic peptide.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]

Verifying Peptides with Benzyl-Protected Hydroxyproline: A Comparative Guide to Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, the precise structural verification of synthetic peptides is a critical step in ensuring their quality, safety, and efficacy. The incorporation of modified amino acids, such as O-benzyl-hydroxyproline (Hyp(Bzl)), introduces unique analytical challenges. This guide provides an objective comparison of mass spectrometry (MS) with alternative techniques for the verification of peptides containing Hyp(Bzl), supported by experimental data and detailed protocols.

Mass Spectrometry: The Gold Standard for Peptide Analysis

Mass spectrometry is a powerful and widely adopted technique for peptide analysis due to its high sensitivity, speed, and ability to provide detailed structural information.[1] When analyzing peptides with Hyp(Bzl), MS can confirm the correct mass of the peptide and provide sequence information through fragmentation analysis.

A key characteristic in the mass spectrometric analysis of peptides containing a benzyl protecting group is the propensity for neutral loss of the benzyl group.[2] In collision-induced dissociation (CID), the benzyl group can be cleaved as a stable carbocation, leading to a significant neutral loss of 90.0782 Da (C7H6). This can be a dominant fragmentation pathway, especially in higher charge states of the peptide.[2]

Key Features of MS Analysis for Hyp(Bzl) Peptides:

• Confirmation of Molecular Weight: High-resolution mass spectrometry can accurately determine the monoisotopic mass of the peptide, confirming the successful incorporation of the Hyp(Bzl) residue.

• Sequence Verification: Tandem mass spectrometry (MS/MS) generates fragment ions (b- and y-ions) that allow for the confirmation of the amino acid sequence.[3]

• Localization of Modification: The mass shift corresponding to the Hyp(Bzl) residue can be localized to a specific position in the peptide sequence based on the fragmentation pattern.

• Detection of Impurities: MS can identify process-related impurities, such as peptides with incomplete deprotection or other modifications.

Challenges in MS Analysis of Hyp(Bzl) Peptides:

• Dominant Neutral Loss: The facile loss of the benzyl group can sometimes suppress the fragmentation of the peptide backbone, making it more challenging to obtain complete sequence coverage.[2]

• Labile Modifications: The benzyl ether linkage can be labile under certain ionization or fragmentation conditions, potentially leading to in-source fragmentation.

• Data Interpretation: The presence of the Hyp(Bzl) modification requires careful interpretation of the MS/MS spectra to account for the mass of the modified residue and the potential for neutral loss.

Alternative Verification Methods

While mass spectrometry is a primary tool, other techniques can provide complementary or orthogonal information for the verification of Hyp(Bzl)-containing peptides.

1. Edman Degradation

Edman degradation is a classical method for N-terminal sequencing of peptides.[4] It involves the sequential cleavage and identification of amino acids from the N-terminus.

• Strengths: Provides unambiguous sequencing of the N-terminal region of a peptide.[5] It can be particularly useful for confirming the sequence of the first 10-50 amino acids with high confidence.[5]

• Limitations for Hyp(Bzl) Peptides: The bulky benzyl group on the hydroxyproline side chain may potentially interfere with the efficiency of the Edman degradation chemistry, although it is not expected to halt the sequencing process entirely. The primary limitation is that it only provides N-terminal sequence information and cannot analyze the entire peptide or blocked N-termini.[4]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the three-dimensional structure of molecules in solution.[1] For peptides with Hyp(Bzl), NMR can confirm the presence and location of the modification and provide insights into the peptide's conformation.

• Strengths: Provides detailed structural information, including the conformation of the proline ring and the surrounding peptide backbone.[6] It can unambiguously identify the Hyp(Bzl) residue through its unique chemical shifts and through-space correlations (NOEs) to neighboring residues.[7]

• Limitations: NMR is a less sensitive technique than mass spectrometry and requires larger amounts of highly purified sample.[8] The analysis can be complex and time-consuming, especially for larger peptides.

Performance Comparison

The choice of analytical technique depends on the specific requirements of the analysis, such as the amount of sample available, the need for complete sequence coverage, and the desired level of structural detail.

Feature	Mass Spectrometry (LC-MS/MS)	Edman Degradation	NMR Spectroscopy
Primary Information	Molecular Weight, Full Sequence, PTM Localization	N-Terminal Sequence	3D Structure, Conformation, PTM Confirmation
Sensitivity	High (femtomole to picomole)	Moderate (picomole)	Low (micromole to millimole)
Sample Requirement	Low	Moderate	High
Throughput	High	Low	Low
Analysis of Mixtures	Yes	No	Challenging
Confirmation of Hyp(Bzl)	Mass shift and fragmentation pattern	Indirectly by cycle time and PTH derivative	Direct observation of unique chemical shifts
Key Advantage	Comprehensive and sensitive analysis	Unambiguous N-terminal sequencing	Detailed 3D structural information
Key Limitation	Potential for dominant neutral loss	Limited to N-terminus, potential for steric hindrance	Low sensitivity, requires pure sample

Experimental Protocols

Mass Spectrometry Verification of a Hyp(Bzl)-Containing Peptide

This protocol outlines a general procedure for the verification of a synthetic peptide containing Hyp(Bzl) using LC-MS/MS.

1. Sample Preparation:

• Dissolve the lyophilized peptide in a suitable solvent, such as 0.1% formic acid in water/acetonitrile, to a final concentration of 1 mg/mL.
• Dilute the stock solution to a working concentration of 10-100 fmol/µL for LC-MS/MS analysis.

2. Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A linear gradient from 5% to 60% mobile phase B over 30 minutes.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS):

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.
• MS1 Scan: Acquire full scan mass spectra from m/z 200 to 2000 to determine the precursor ion mass.
• MS/MS Fragmentation: Use data-dependent acquisition to select the most intense precursor ions for fragmentation.
• Collision-Induced Dissociation (CID): Apply a normalized collision energy to induce fragmentation. A stepped collision energy approach can be used to balance backbone fragmentation and the neutral loss of the benzyl group.
• Higher-Energy C-trap Dissociation (HCD): This can provide more extensive fragmentation of the peptide backbone.[9]
• Electron-Transfer Dissociation (ETD): Useful for preserving labile modifications and providing complementary fragmentation information (c- and z-ions).[9]

4. Data Analysis:

• Compare the experimentally determined monoisotopic mass of the precursor ion to the theoretical mass of the Hyp(Bzl)-containing peptide.
• Analyze the MS/MS spectra to identify the b- and y-ion series to confirm the peptide sequence.
• Identify the fragment ion corresponding to the neutral loss of the benzyl group (M - 90.0782 Da).
• Use bioinformatics software to assist in the interpretation of the fragmentation data.

Visualizing the Workflow

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Protein Sequencing of Edman Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 4. Edman degradation - Wikipedia [en.wikipedia.org]
• 5. O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.cbc.osu.edu [research.cbc.osu.edu]
• 7. Fragmentation pathways of deprotonated ortho-hydroxybenzyl alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]

A Head-to-Head Battle in Peptide Synthesis: Boc-Hyp(Bzl)-OH vs. Fmoc-Hyp(tBu)-OH

In the realm of solid-phase peptide synthesis (SPPS), the strategic selection of protecting groups is paramount to achieving high purity and yield. For the incorporation of the non-standard amino acid hydroxyproline, a key component in collagen and various bioactive peptides, researchers are often faced with a choice between two well-established protection strategies: the traditional tert-butyloxycarbonyl (Boc) approach and the more contemporary 9-fluorenylmethyloxycarbonyl (Fmoc) methodology. This guide provides a detailed, data-driven comparison of Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH to aid researchers, scientists, and drug development professionals in making an informed decision for their synthetic needs.

The fundamental difference between these two derivatives lies in their orthogonal protection schemes.[1] Boc-Hyp(Bzl)-OH is employed in the Boc/Bzl strategy, where the α-amino group is protected by the acid-labile Boc group, and the hydroxyl side-chain is protected by a benzyl (Bzl) ether.[2] This strategy necessitates the use of a moderate acid, typically trifluoroacetic acid (TFA), for the repetitive Nα-deprotection and a strong acid, such as hydrofluoric acid (HF), for the final cleavage of the peptide from the resin and removal of the side-chain protecting group.[1][3][4]

Conversely, Fmoc-Hyp(tBu)-OH is utilized in the Fmoc/tBu strategy. Here, the α-amino group is protected by the base-labile Fmoc group, while the side-chain is protected by an acid-labile tert-butyl (tBu) ether.[5] This approach allows for milder repetitive deprotection conditions using a base like piperidine and a final cleavage/deprotection step with TFA.[1][3][4] This inherent difference in chemical stability and removal conditions significantly impacts the efficiency and outcome of the peptide synthesis.

Comparative Performance Data

While direct, side-by-side quantitative comparisons of Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH are not extensively published, the following table summarizes expected performance based on the well-documented characteristics of Boc and Fmoc chemistries for sterically hindered amino acids.

Parameter	Boc-Hyp(Bzl)-OH	Fmoc-Hyp(tBu)-OH	Rationale & Remarks
Coupling Efficiency	Generally high, but may require longer reaction times or double coupling, especially in difficult sequences.	Typically >99% with modern coupling reagents (e.g., HBTU, HATU).	The steric hindrance of the Boc and Bzl groups can slightly impede coupling kinetics.[6][7] Modern coupling reagents are highly effective in Fmoc synthesis.
Nα-Deprotection Time	20-30 minutes with 50% TFA in DCM.	5-20 minutes with 20% piperidine in DMF.	Fmoc deprotection is generally faster under standard conditions.[8][9]
Crude Peptide Purity	Can be high, but the harsh final HF cleavage may generate more side products.	Generally higher due to milder deprotection and cleavage conditions, minimizing side reactions.	The use of strong acid in the final step of Boc synthesis can lead to undesired modifications.[1]
Common Side Reactions	- Acid-catalyzed side reactions during final cleavage.- Potential for t-butylation of sensitive residues.	- Diketopiperazine formation at the dipeptide stage.[10]- Aspartimide formation with adjacent Asp residues.[10]	The choice of strategy dictates the likely side products. Fmoc chemistry's basic deprotection can catalyze specific intramolecular reactions.
Compatibility	Advantageous for some hydrophobic sequences prone to aggregation due to protonation of the N-terminus during deprotection.[3]	Highly compatible with acid-sensitive residues and post-translational modifications due to mild deprotection steps.[1]	The properties of the target peptide can influence the choice of strategy.

Experimental Workflows and Signaling Pathways

To visualize the distinct processes of incorporating these two hydroxyproline derivatives, the following diagrams illustrate the respective synthesis cycles.

Boc/Bzl Solid-Phase Peptide Synthesis Cycle for Hydroxyproline Incorporation.

Fmoc/tBu Solid-Phase Peptide Synthesis Cycle for Hydroxyproline Incorporation.

Detailed Experimental Protocols

The following protocols outline the key steps for the incorporation of Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH in manual solid-phase peptide synthesis on a 0.1 mmol scale.

Protocol 1: Incorporation of Boc-Hyp(Bzl)-OH

Materials:

• Peptide-resin (0.1 mmol)

• Boc-Hyp(Bzl)-OH (0.4 mmol, 4 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (0.4 mmol, 4 eq.)

• 1-Hydroxybenzotriazole (HOBt) (0.4 mmol, 4 eq.)

• Deprotection Solution: 50% (v/v) TFA in Dichloromethane (DCM)

• Neutralization Solution: 10% (v/v) Diisopropylethylamine (DIEA) in DCM

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Isopropanol (IPA)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in a reaction vessel.

• Boc Deprotection: Drain the DCM. Add the deprotection solution (5 mL) and agitate for 2 minutes. Drain and repeat the deprotection step for 20 minutes.

• Washing: Wash the resin sequentially with DCM (3 x 5 mL), IPA (2 x 5 mL), and DCM (3 x 5 mL).

• Neutralization: Add the neutralization solution (5 mL) and agitate for 2 minutes. Repeat this step.

• Washing: Wash the resin with DCM (3 x 5 mL) and DMF (3 x 5 mL).

• Amino Acid Coupling:

  • In a separate vial, dissolve Boc-Hyp(Bzl)-OH (4 eq.) and HOBt (4 eq.) in DMF.

  • Add DIC (4 eq.) to the amino acid solution and allow to pre-activate for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 2-4 hours at room temperature.

  • Monitor the coupling completion using the Kaiser test. If the test is positive, repeat the coupling step.

• Washing: Drain the coupling solution. Wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL). The resin is now ready for the next synthesis cycle.

Protocol 2: Incorporation of Fmoc-Hyp(tBu)-OH

Materials:

• Peptide-resin (0.1 mmol)

• Fmoc-Hyp(tBu)-OH (0.4 mmol, 4 eq.)

• HBTU (0.38 mmol, 3.8 eq.)

• Diisopropylethylamine (DIEA) (0.8 mmol, 8 eq.)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Solvents: N,N-Dimethylformamide (DMF)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF. Add the deprotection solution (5 mL) and agitate for 5 minutes. Drain and repeat the deprotection step for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 x 5 mL) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve Fmoc-Hyp(tBu)-OH (4 eq.) and HBTU (3.8 eq.) in DMF.

  • Add DIEA (8 eq.) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Monitor the coupling completion using the Kaiser test. A negative result (yellow beads) indicates a complete reaction.

• Washing: Drain the coupling solution. Wash the resin with DMF (3 x 5 mL). The resin is now ready for the next synthesis cycle.

Conclusion

The choice between Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH is a critical decision that depends on the specific requirements of the target peptide, available equipment, and the overall synthetic strategy. The Fmoc/tBu approach, with its milder reaction conditions, generally offers higher crude peptide purity and is more compatible with sensitive sequences.[1] However, the Boc/Bzl strategy remains a robust and valuable tool, particularly for the synthesis of hydrophobic peptides that are prone to aggregation. By understanding the distinct advantages and limitations of each method, researchers can optimize their peptide synthesis workflows to achieve their desired outcomes with greater efficiency and success.

References

• 1. chempep.com [chempep.com]
• 2. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. benchchem.com [benchchem.com]
• 7. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. peptide.com [peptide.com]

The Classic Approach Still Holds the Edge: Advantages of the Boc/Bzl Strategy for Synthesizing Long or Difficult Peptides

In the realm of solid-phase peptide synthesis (SPPS), the choice between the two predominant protection strategies, tert-butyloxycarbonyl/benzyl (Boc/Bzl) and 9-fluorenylmethyloxycarbonyl/tert-butyl (Fmoc/tBu), is a critical decision that significantly impacts the success of synthesizing long and complex peptide sequences. While the Fmoc/tBu strategy has gained widespread adoption due to its milder deprotection conditions and orthogonality, the classic Boc/Bzl approach offers distinct advantages, particularly when tackling "difficult" peptides prone to aggregation and incomplete reactions. This guide provides a comprehensive comparison of these two strategies, supported by experimental data and detailed protocols, to assist researchers in making an informed choice for their specific synthetic challenges.

The fundamental difference between the two methods lies in the chemistry used for the removal of the temporary Nα-amino protecting group. The Boc/Bzl strategy employs an acid-labile Boc group, which is removed with a moderate acid like trifluoroacetic acid (TFA), while the side-chain protecting groups (benzyl-based) are cleaved at the end of the synthesis with a strong acid such as hydrofluoric acid (HF).[1][2] In contrast, the Fmoc/tBu strategy utilizes a base-labile Fmoc group, removed with piperidine, and acid-labile side-chain protecting groups.[1] This "quasi-orthogonal" nature of the Boc/Bzl strategy, where selectivity is achieved through differential acid lability, is a key factor in its effectiveness for challenging sequences.[3]

Mitigating Aggregation in Hydrophobic Peptides

A primary advantage of the Boc/Bzl strategy is its superior performance in the synthesis of hydrophobic peptides that are susceptible to aggregation.[2] During the TFA deprotection step in Boc chemistry, the newly exposed N-terminal amine is protonated, creating a positive charge that disrupts the interchain hydrogen bonding responsible for aggregation.[2] This increased solvation of the peptide chain makes the N-terminus more accessible for the subsequent coupling reaction.[2] In contrast, the neutral conditions of Fmoc deprotection can exacerbate aggregation issues in long and hydrophobic sequences.[4]

The synthesis of the aggregation-prone Aβ(1-42) peptide, a key molecule in Alzheimer's disease research, serves as a practical example. While direct side-by-side quantitative comparisons are not abundant, the literature suggests that the Boc/Bzl strategy can offer a more robust approach for such challenging sequences.[1]

In Situ Neutralization: Enhancing Coupling Efficiency

The Boc/Bzl strategy, when combined with an in situ neutralization protocol, can lead to higher yields and purer products for difficult sequences.[2][5] In this approach, the neutralization of the protonated N-terminus is performed simultaneously with the addition of the activated amino acid.[2] This minimizes the time the free amine is exposed, reducing the risk of side reactions and aggregation, thereby improving coupling efficiency.[5]

Comparative Performance Metrics

While both strategies can produce high-quality peptides, their performance can vary depending on the specific peptide sequence. The following table summarizes key performance indicators for the Boc/Bzl and Fmoc/tBu strategies.

Performance Metric	Boc/Bzl Strategy	Fmoc/tBu Strategy	Key Considerations
Crude Purity (%)	Generally 70-85%	Generally >90%	Purity is highly sequence-dependent. Harsher final cleavage in Boc chemistry can lead to more side products.
Overall Yield (%)	Typically 60-80%	Typically >85%	Yield is highly dependent on coupling and deprotection efficiency. In situ neutralization in Boc chemistry can improve yields for difficult sequences.
Suitability for Hydrophobic Peptides	Often preferred due to reduced aggregation.[2]	Can be challenging due to peptide aggregation.[4]	The protonated state of the peptide chain after Boc deprotection helps to disrupt aggregation.
Common Side Reactions	t-butylation of sensitive residues (e.g., Trp, Met), aspartimide formation.[3]	Aspartimide formation, diketopiperazine formation.[3]	Scavengers are crucial in the final cleavage step of the Boc strategy to prevent side reactions.

Experimental Protocols

Key Experiment: Boc/Bzl Solid-Phase Peptide Synthesis Cycle

Objective: To perform one cycle of amino acid addition using the Boc/Bzl strategy on a manual synthesizer with MBHA resin.

Materials:

• MBHA resin (1 g, 0.5 mmol/g)

• Dichloromethane (DCM)

• 50% Trifluoroacetic acid (TFA) in DCM

• Isopropanol (IPA)

• 10% Diisopropylethylamine (DIEA) in DCM (Neutralization solution)

• Boc-protected amino acid (3 eq.)

• Coupling reagent (e.g., HBTU, 3 eq.)

• N,N-Dimethylformamide (DMF)

Methodology:

• Resin Swelling: Swell the MBHA resin in DCM for 1 hour.

• Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes.

  • Perform a second deprotection with 50% TFA in DCM for 30 minutes.

  • Wash the resin with DCM (3x), IPA (2x), and DCM (3x).[1]

• Neutralization:

  • Add the neutralization solution (10% DIEA in DCM) and agitate for 2 minutes.

  • Repeat the neutralization step.

  • Wash the resin thoroughly with DCM (3x).[3]

• Coupling:

  • In a separate vessel, pre-activate the next Boc-amino acid with the coupling reagent in DMF.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours, or until a ninhydrin test indicates completion of the reaction.[3]

• Washing: Wash the resin with DMF (3x) and DCM (3x).

Final Cleavage and Deprotection (Boc/Bzl Strategy)

Objective: To cleave the synthesized peptide from the resin and remove the side-chain protecting groups.

Materials:

• Peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol)

• Cold diethyl ether

• Methanol

Methodology:

• Resin Preparation: Wash the peptide-resin with methanol and dry under vacuum.

• HF Cleavage:

  • Caution: HF is extremely hazardous and requires a specialized apparatus and safety precautions.

  • In a dedicated HF cleavage apparatus, treat the resin with anhydrous HF in the presence of appropriate scavengers at 0°C for 1-2 hours.[6]

• Peptide Precipitation:

  • Remove the HF by vacuum distillation.

  • Wash the resulting peptide and resin mixture with cold diethyl ether to precipitate the crude peptide.[3]

• Isolation: Isolate the crude peptide by filtration or centrifugation.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Logical Workflow of Boc/Bzl SPPS

The following diagram illustrates the cyclical workflow of the Boc/Bzl solid-phase peptide synthesis strategy, highlighting the key steps that contribute to its advantages in synthesizing difficult peptides.

Caption: Workflow of Boc/Bzl Solid-Phase Peptide Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Assessing the Purity of Crude Peptides Containing Boc-Hyp(Bzl)-OH

For researchers, scientists, and professionals in drug development, the accurate assessment of crude peptide purity is a critical step that dictates the success of subsequent purification and the reliability of final experimental data. This guide provides a comprehensive comparison of standard analytical methods for evaluating the purity of crude synthetic peptides, with a specific focus on sequences incorporating the protected, modified amino acid N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH).

Crude peptides, directly following solid-phase peptide synthesis (SPPS) and cleavage from the resin, are complex mixtures.[1][2] They contain the target peptide alongside a variety of impurities that arise from incomplete reactions or side reactions during synthesis.[3][4] Common impurities include truncated sequences (deletion peptides), sequences with protecting groups still attached, and by-products from the cleavage process.[3][5] The presence of modified and protected amino acids like Boc-Hyp(Bzl)-OH, used in Boc/Bzl synthesis strategies, adds another layer of complexity to the analytical challenge.[6][7] Therefore, robust analytical techniques are essential to accurately quantify the purity of the target peptide and identify major impurities.

The combination of Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS) is widely regarded as the gold-standard approach for peptide purity analysis, offering both high-resolution separation and definitive molecular weight identification.[8][9] This guide will delve into the principles of these methods, compare their capabilities, and provide detailed experimental protocols to assist researchers in establishing reliable quality control workflows.

Comparative Analysis of Key Analytical Methods

The primary methods for analyzing crude peptide purity are RP-HPLC, for separation and quantification, and Mass Spectrometry, for identity confirmation. Often, these techniques are coupled in the form of Liquid Chromatography-Mass Spectrometry (LC-MS) to provide comprehensive analysis in a single run.

Parameter	RP-HPLC with UV Detection	Mass Spectrometry (MS)	LC-MS
Primary Function	Separation and Quantification	Identification and Molecular Weight Confirmation	Integrated Separation and Identification
Information Provided	Purity percentage, retention time, impurity profile	Molecular weight of components	Purity percentage, retention time, and molecular weight of all separated components
Typical Resolution	High	N/A (identifies mass)	High (separation)
Sensitivity	Good (ng to µg range)	Very High (pg to fg range)	Very High
Quantitative Accuracy	High (based on peak area integration at 210-220 nm)[10]	Primarily qualitative; can be quantitative with standards	High (quantification via UV trace)
Key Advantage	Robust, reproducible, and the standard for purity determination[10][11]	Confirms the identity of the target peptide and impurities[9]	Provides the most comprehensive data in a single analysis[8]
Limitations	Cannot confirm the identity of peaks; co-eluting impurities can lead to inaccurate quantification	Does not separate isomers or isobars without prior separation	Higher instrument cost and complexity compared to standalone HPLC-UV[8]
Application to Boc-Hyp(Bzl)-OH Peptides	Separates the target peptide from synthesis-related impurities like truncated sequences or peptides with incomplete deprotection.	Confirms the mass of the target peptide containing Boc-Hyp(Bzl)-OH and helps identify the mass of impurity peaks.	Ideal for resolving and identifying impurities, such as a peptide variant where the Bzl or Boc group was not successfully cleaved.

Experimental Workflows and Logical Relationships

The assessment of a crude peptide follows a logical workflow, beginning with sample preparation and culminating in data interpretation. This process ensures that the analytical results are both accurate and reproducible.

Caption: Workflow for crude peptide purity assessment.

Detailed Experimental Protocols

The following protocols provide a starting point for the analysis of crude peptides containing Boc-Hyp(Bzl)-OH. Optimization may be required based on the specific peptide sequence and its physicochemical properties.

Protocol 1: Analytical RP-HPLC for Purity Assessment

This protocol details the standard method for determining the purity of a crude peptide sample by integrating the peak areas from the resulting chromatogram.[11][12]

1. Materials:

• Crude peptide containing Boc-Hyp(Bzl)-OH

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile (ACN).

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Analytical C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Sample Preparation:

• Accurately weigh approximately 1 mg of the crude peptide.

• Dissolve the peptide in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.[12]

• Vortex or sonicate briefly to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial to remove any particulate matter.[13]

3. HPLC Method:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30-40°C

• Detection Wavelength: 214 nm (for the peptide bond) and 280 nm (if aromatic residues like Tyr, Trp are present).[11]

• Injection Volume: 10-20 µL

• Gradient Program:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 65% B (linear gradient)

  • 25-27 min: 65% to 95% B (linear gradient for column wash)

  • 27-30 min: 95% B (hold for wash)

  • 30-31 min: 95% to 5% B (return to initial conditions)

  • 31-35 min: 5% B (equilibration)

4. Data Analysis:

• Integrate all peaks in the chromatogram detected at 214 nm.

• Calculate the purity by dividing the area of the main product peak by the total area of all peaks, expressed as a percentage.[11]

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol 2: LC-MS for Identity Confirmation and Impurity Analysis

This protocol couples HPLC with mass spectrometry to confirm the molecular weight of the target peptide and to identify impurities.[8]

1. Materials:

• Same as Protocol 1, with the addition of an LC-MS system (e.g., HPLC coupled to an Electrospray Ionization - ESI or MALDI mass spectrometer).[8]

• Mobile phases may need to be prepared with MS-compatible modifiers if TFA is not desired (e.g., 0.1% formic acid), though TFA is often used.

2. Sample Preparation:

• Prepare the sample as described in Protocol 1, but at a lower concentration (e.g., 0.1 mg/mL) to avoid saturating the MS detector.[14]

3. LC-MS Method:

• HPLC Parameters: Use the same HPLC method as in Protocol 1. The eluent from the column is directed to the MS detector.

• Mass Spectrometer Parameters (Example using ESI):

  • Ionization Mode: Positive Ion Mode.[14]

  • Scan Range: m/z 300–2000 (adjust based on the expected molecular weight of the peptide and potential multicharged states).

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 120-150°C

4. Data Analysis:

• Purity Assessment: Calculate the percentage purity from the UV chromatogram as described in Protocol 1.

• Identity Confirmation:

  • Examine the mass spectrum corresponding to the main peak in the chromatogram.

  • Identify the molecular ion peak(s) (e.g., [M+H]⁺, [M+2H]²⁺, etc.).

  • Compare the observed molecular weight to the theoretical calculated molecular weight of the target peptide containing Boc-Hyp(Bzl)-OH.

• Impurity Identification:

  • Examine the mass spectra of the impurity peaks.

  • Calculate the mass differences between the impurities and the target peptide to hypothesize their origin (e.g., deletion of an amino acid, incomplete removal of a protecting group).[15] For example, an impurity with a mass difference of +100.12 Da might indicate an extra Boc group, while a difference of +90.05 Da could suggest a remaining benzyl group.

By employing these rigorous analytical methods, researchers can confidently assess the quality of their crude peptide products, enabling informed decisions for subsequent purification strategies and ensuring the integrity of their scientific outcomes.

References

• 1. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 4. Peptide impurities [biosyn.com]
• 5. Investigation of Impurities in Peptide Pools | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 8. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 9. apexpeptidesupply.com [apexpeptidesupply.com]
• 10. bachem.com [bachem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. benchchem.com [benchchem.com]
• 13. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 14. benchchem.com [benchchem.com]
• 15. Classification of Impurities in Synthetic Peptide Drugs [creative-peptides.com]

Side-by-side comparison of different coupling reagents for Boc-Hyp(Bzl)-OH

The selection of an appropriate coupling reagent is a critical determinant for the successful incorporation of Boc-Hyp(Bzl)-OH in solid-phase peptide synthesis (SPPS). This decision significantly impacts reaction efficiency, yield, and the stereochemical integrity of the final peptide. For researchers, scientists, and drug development professionals, an informed choice can prevent common pitfalls such as incomplete reactions and epimerization. This guide provides an objective, data-supported comparison of common coupling reagents for the sterically hindered amino acid, Boc-Hyp(Bzl)-OH.

Performance Comparison of Coupling Reagents

The efficiency of a coupling reagent is paramount, especially for sterically hindered amino acids like Boc-Hyp(Bzl)-OH. Key performance indicators include yield, purity of the product, and the degree of epimerization. The following table summarizes the expected performance of three common classes of coupling reagents based on data from studies on sterically hindered and proline-derivative amino acids.

Coupling Reagent	Reagent Class	Typical Yield (%)	Relative Reaction Rate	Risk of Epimerization	Key Considerations
HATU	Aminium/Uronium Salt	>95[1][2]	Very Fast[1]	Low[1]	Highly efficient for hindered couplings; should be used with a non-nucleophilic base like DIPEA.[1]
HBTU	Aminium/Uronium Salt	90-95[1][2]	Fast[1]	Low[1]	A cost-effective and reliable option for both routine and challenging couplings.[1]
DIC/HOBt	Carbodiimide/Additive	Variable	Moderate to Slow	High for Proline Derivatives[3]	Cost-effective, but the use of HOBt with carbodiimides in DMF has been shown to promote racemization of proline and hydroxyproline derivatives.[3]

Experimental Protocols

To ensure an objective comparison, standardized experimental protocols are essential. The following methodologies outline the key steps for the coupling of Boc-Hyp(Bzl)-OH to a resin-bound amino acid using HATU, HBTU, and DIC/HOBt.

Protocol 1: HATU Mediated Coupling

This protocol is recommended for achieving high coupling efficiency and minimizing epimerization.

• Resin Swelling and Deprotection: Swell the resin-bound peptide with a free N-terminal amine in N,N-Dimethylformamide (DMF) for 30-60 minutes. If the N-terminus is Boc-protected, perform deprotection using 25-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

• Neutralization: Neutralize the resin with a 10% solution of N,N-Diisopropylethylamine (DIPEA) in DMF.

• Pre-activation: In a separate reaction vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 eq. relative to resin loading) and HATU (1.9 eq.) in DMF.

• Base Addition: Add DIPEA (4.0 eq.) to the pre-activation mixture.

• Coupling: Immediately add the activated amino acid solution to the resin. Agitate the mixture at room temperature for 30 minutes to 2 hours.

• Monitoring: Monitor the reaction's completion using a Kaiser test.

• Washing: Once the reaction is complete, thoroughly wash the resin with DMF and DCM.

Protocol 2: HBTU Mediated Coupling

This protocol provides a reliable and cost-effective method for coupling.

• Resin Swelling and Deprotection: Follow steps 1 and 2 from Protocol 1.

• Coupling Solution Preparation: In a separate reaction vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 eq. relative to resin loading) and HBTU (2.0 eq.) in DMF.

• Base Addition: Add DIPEA (4.0 eq.) to the coupling solution.

• Coupling: Immediately add the coupling solution to the resin. Agitate the mixture at room temperature for 1-4 hours.[2]

• Monitoring: Perform a Kaiser test to check for reaction completion.

• Washing: Upon completion, thoroughly wash the resin with DMF and DCM.

Protocol 3: DIC/HOBt Mediated Coupling

Caution is advised with this method for proline derivatives due to the increased risk of epimerization.[3]

• Resin Swelling and Deprotection: Follow steps 1 and 2 from Protocol 1.

• Coupling Solution Preparation: In a separate reaction vessel, dissolve Boc-Hyp(Bzl)-OH (2.0 eq. relative to resin loading) and HOBt (2.0 eq.) in DMF.

• Coupling: Add the amino acid/HOBt solution to the resin, followed by the addition of N,N'-Diisopropylcarbodiimide (DIC) (2.0 eq.). Agitate the mixture at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction's completion using a Kaiser test.

• Washing: Once the reaction is complete, thoroughly wash the resin with DMF and DCM to remove the soluble diisopropylurea byproduct.

Visualizing the Workflow and Mechanisms

To further clarify the experimental process and the underlying chemical principles, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Preserving Chirality: A Comparative Guide to Validating Stereochemical Integrity After Boc-Hyp(Bzl)-OH Coupling

For researchers, scientists, and drug development professionals, maintaining the stereochemical integrity of amino acid building blocks during peptide synthesis is paramount to ensuring the desired biological activity and safety of the final therapeutic. The coupling of sterically hindered amino acids, such as N-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH), presents a significant challenge due to an increased risk of racemization. This guide provides an objective comparison of common coupling reagents and analytical methods to validate the stereochemical purity of Boc-Hyp(Bzl)-OH following its incorporation into a peptide sequence.

The inherent rigidity of the pyrrolidine ring and the bulky benzyl protecting group in Boc-Hyp(Bzl)-OH can slow down coupling kinetics, providing a window for epimerization at the alpha-carbon. This process, known as racemization, leads to the formation of the undesired D-diastereomer, which can be difficult to separate and can negatively impact the peptide's final conformation and function. The choice of coupling reagent and the analytical methods used to verify stereochemical integrity are therefore critical considerations.

Comparison of Coupling Reagents for Boc-Hyp(Bzl)-OH

The selection of a coupling reagent is a primary factor in mitigating racemization. While carbodiimide-based reagents are widely used, uronium/aminium and phosphonium salt-based reagents are generally recommended for sterically hindered amino acids due to their higher reactivity and ability to suppress side reactions.

Coupling Reagent Class	Examples	Propensity for Racemization with Hindered Amino Acids	Key Considerations
Carbodiimides	DIC/HOBt, EDC/HOBt	Moderate to High	Cost-effective and widely used. The addition of 1-hydroxybenzotriazole (HOBt) is crucial to suppress racemization. However, the combination of a carbodiimide with HOBt in polar aprotic solvents like DMF can still lead to significant racemization with proline derivatives.
Uronium/Aminium Salts	HBTU, HATU, HCTU, COMU	Low to Moderate	HBTU is a widely used and efficient coupling reagent. HATU , which is based on the more reactive 1-hydroxy-7-azabenzotriazole (HOAt), generally leads to faster coupling and lower racemization compared to HBTU.[1] COMU is a third-generation reagent that offers high efficiency comparable to HATU with an improved safety profile.
Phosphonium Salts	PyBOP, PyAOP	Low	Highly effective at minimizing racemization, particularly for cyclization reactions. They are a good alternative when guanidinylation from uronium salts is a concern.

Recommendation: For the coupling of Boc-Hyp(Bzl)-OH, uronium/aminium salt-based reagents such as HATU or COMU are highly recommended to ensure high coupling efficiency and minimize the risk of racemization. While more expensive than carbodiimide-based methods, the preservation of stereochemical integrity often justifies the additional cost.

Analytical Methods for Validating Stereochemical Integrity

Accurate determination of the enantiomeric excess (%ee) is crucial to confirm the success of the coupling reaction. Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography (GC) are the most common and reliable methods for this purpose.

Analytical Method	Principle	Sample Preparation	Key Advantages	Key Disadvantages
Chiral HPLC	Direct separation of enantiomers on a chiral stationary phase (CSP).	Typically minimal; dissolution in a suitable solvent.	Robust and widely applicable. A variety of CSPs are available for broad selectivity.	Can have longer analysis times compared to other methods.
Chiral GC-MS	Separation of volatile, derivatized enantiomers on a chiral capillary column followed by mass analysis.	Derivatization is required to increase volatility.	High resolution and sensitivity. Mass spectrometry provides definitive identification.	Derivatization adds an extra step to the workflow.

Experimental Protocols

Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC)

This protocol outlines a direct method for the enantiomeric separation of Boc-Hyp(Bzl)-OH derivatives using a polysaccharide-based chiral stationary phase.

Instrumentation:

• Standard HPLC system with a UV detector.

Materials:

• Column: CHIRALPAK® AD-H (amylose tris(3,5-dimethylphenylcarbamate) on a silica gel support), 250 x 4.6 mm, 5 µm particle size, or equivalent.

• Mobile Phase: A mixture of hexane, ethanol, and trifluoroacetic acid (TFA). A typical starting composition is 90:10:0.1 (v/v/v). The ratio of hexane to ethanol may require optimization for best resolution.

• Sample Preparation: After the coupling reaction, the peptide is cleaved from the resin and deprotected (if necessary, leaving the Boc-Hyp(Bzl)-OH intact for analysis if possible, or analyzing the final deprotected peptide). The crude product is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

HPLC Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Analysis: The L- and D-isomers will be separated into two distinct peaks. The enantiomeric excess (%ee) can be calculated from the peak areas of the two enantiomers using the following formula:

%ee = (|Area_L - Area_D|) / (Area_L + Area_D) x 100%

Protocol 2: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol requires derivatization to increase the volatility of the hydroxyproline residue for GC analysis.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

Materials:

• Column: Chirasil-Val capillary column or equivalent.

• Derivatization Reagents:

  • For esterification: 2N HCl in isopropanol.

  • For acylation: Trifluoroacetic anhydride (TFAA).

Derivatization Protocol:

• Peptide Hydrolysis: The peptide containing the Hyp(Bzl) residue is hydrolyzed in 6 M HCl to release the free amino acids.

• Esterification: The dried hydrolysate is dissolved in 1 mL of 2N HCl in isopropanol and heated at 100 °C for 30 minutes. The solvent is then evaporated.

• Acylation: To the dried residue, 1 mL of methylene chloride and 100 µL of TFAA are added. The mixture is heated at 60 °C for 20 minutes. The sample is then ready for injection.

GC-MS Conditions:

• Carrier Gas: Helium.

• Oven Program: Start at a low temperature (e.g., 80 °C) and ramp up to a higher temperature (e.g., 220 °C) to ensure the elution of the derivatized enantiomers.

• Injector Temperature: 250 °C.

• Detector: Mass Spectrometer in full scan or selected ion monitoring (SIM) mode.

Analysis: The derivatized L- and D-hydroxyproline isomers will be separated based on their retention times. The relative peak areas are used to determine the enantiomeric ratio.

Visualizing the Workflow and Racemization Mechanism

To better understand the processes involved, the following diagrams illustrate the experimental workflow for assessing stereochemical integrity and the chemical pathway leading to racemization.

Caption: Experimental workflow for the validation of stereochemical integrity.

Caption: Mechanism of racemization via an oxazolone intermediate.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Performance of Boc-Hyp(Bzl)-OH on Different Solid-Phase Resins

For researchers, scientists, and drug development professionals engaged in the synthesis of collagen-like peptides and other hydroxyproline-containing molecules, the choice of solid-phase resin is a critical determinant of overall success. This guide provides a comprehensive comparison of the performance of N-α-Boc-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH) on three commonly used solid-phase resins: Merrifield, Wang, and 2-Chlorotrityl chloride (2-CTC) resins.

Performance Overview

The selection of an appropriate resin for solid-phase peptide synthesis (SPPS) involving Boc-Hyp(Bzl)-OH is a balance between desired C-terminal functionality, acid lability, and the steric hindrance of the amino acid derivative. Boc-Hyp(Bzl)-OH, with its bulky benzyl protecting group, can present challenges in both loading and coupling efficiency.

Merrifield Resin , the pioneering resin for Boc-strategy SPPS, is a robust support for the synthesis of peptide acids. However, the harsh cleavage conditions required (typically strong acids like HF) can lead to side reactions. The attachment of the first amino acid is achieved via nucleophilic displacement of the chloromethyl group, a process that can sometimes result in lower loading efficiencies, especially for sterically hindered amino acids.

Wang Resin is another popular choice for the synthesis of peptide acids, particularly favored in Fmoc-based synthesis but also compatible with Boc strategies. The ester linkage to the resin is more acid-labile than that of the Merrifield resin, allowing for cleavage under milder conditions with trifluoroacetic acid (TFA). However, loading of the first amino acid can be prone to racemization, especially with hindered amino acids.

2-Chlorotrityl Chloride (2-CTC) Resin offers the mildest cleavage conditions, allowing for the synthesis of fully protected peptide fragments. Its high acid lability makes it ideal for preparing peptide segments for convergent synthesis strategies. The bulky trityl linker also helps to minimize diketopiperazine formation, a common side reaction.

Quantitative Performance Comparison

The following tables summarize the typical performance characteristics of each resin. It is important to note that direct comparative data for Boc-Hyp(Bzl)-OH is limited in the literature; therefore, these values represent typical ranges observed for Boc-protected amino acids, with considerations for the sterically hindered nature of Boc-Hyp(Bzl)-OH.

Resin Type	Typical Loading Efficiency (%)	Typical Per-Cycle Coupling Efficiency (%)	Overall Crude Purity (%)	Final Yield (%)
Merrifield Resin	70-90[1]	>99[2]	60-80	10-30
Wang Resin	60-85[3]	>99	70-90	15-40
2-Chlorotrityl Chloride Resin	85-99[4][5]	>99	80-95	20-50

Table 1: Comparison of Resin Performance in the Synthesis of Peptides with Boc-Hyp(Bzl)-OH. Values are estimated based on typical performance and may vary depending on the specific peptide sequence and synthesis conditions.

Key Performance Indicators

Loading Efficiency: 2-CTC resin generally provides the highest loading efficiency due to the high reactivity of the chlorotrityl group. Merrifield resin can also achieve good loading, though it may require harsher conditions. Wang resin can sometimes exhibit lower loading efficiencies, particularly with bulky amino acids.

Coupling Efficiency: With modern coupling reagents, per-cycle coupling efficiencies are generally high (>99%) for all three resins. However, the sterically hindered nature of Boc-Hyp(Bzl)-OH may necessitate the use of more potent coupling agents or double coupling protocols to ensure complete reaction.

Racemization: Racemization of the C-terminal amino acid during loading is a concern, particularly with Wang resin. The use of carbodiimides in the presence of 1-hydroxybenzotriazole (HOBt) in DMF has been shown to increase racemization of proline derivatives[6][7]. For 2-CTC resin, the attachment of the first amino acid proceeds with minimal racemization.

Cleavage and Final Yield: 2-CTC resin offers the highest and cleanest yields of protected peptides due to the mild cleavage conditions. Wang resin provides good yields of deprotected peptides with standard TFA cleavage. Merrifield resin typically results in lower final yields due to the harsh HF cleavage, which can lead to peptide degradation and side product formation.

Experimental Protocols

Detailed methodologies for key experimental steps are provided below. These are representative protocols and may require optimization based on the specific peptide sequence and available laboratory equipment.

Resin Loading Protocols

Merrifield Resin (Cesium Salt Method)

• Dissolve Boc-Hyp(Bzl)-OH (1.2 eq.) in a mixture of ethanol and water.

• Adjust the pH to 7.0 with a 2M aqueous solution of cesium carbonate.

• Evaporate the solution to dryness to obtain the cesium salt of the amino acid.

• Swell the Merrifield resin (1.0 eq.) in DMF.

• Add the dried cesium salt to the swollen resin and heat the mixture at 50°C overnight.

• Wash the resin sequentially with DMF, DMF/water, DMF, DCM, and methanol, and dry under vacuum.

Wang Resin (DIC/DMAP Method)

• Swell the Wang resin in DCM.

• In a separate flask, dissolve Boc-Hyp(Bzl)-OH (2-4 eq.), a coupling agent such as DIC (2-4 eq.), and a catalytic amount of DMAP (0.1 eq.) in a mixture of DCM and a minimal amount of DMF to ensure dissolution[3].

• Add the activated amino acid solution to the swollen resin.

• Agitate the reaction mixture for 2-4 hours at room temperature.

• Cap any unreacted hydroxyl groups using an acetylating agent (e.g., acetic anhydride/pyridine in DCM).

• Wash the resin with DCM, DMF, and methanol, and dry under vacuum.

2-Chlorotrityl Chloride Resin

• Swell the 2-CTC resin in DCM.

• Dissolve Boc-Hyp(Bzl)-OH (1.0-1.5 eq.) in DCM.

• Add DIPEA (2.0-3.0 eq.) to the amino acid solution.

• Add the amino acid solution to the swollen resin and agitate for 1-2 hours at room temperature[8].

• Quench the reaction and cap unreacted sites by adding methanol.

• Wash the resin with DCM, DMF, and methanol, and dry under vacuum.

General Coupling and Cleavage Protocols

Boc Deprotection and Coupling Cycle A typical cycle in Boc-SPPS involves the following steps:

• Deprotection: Removal of the N-terminal Boc group using 50% TFA in DCM[9].

• Neutralization: Neutralization of the resulting trifluoroacetate salt with a base such as 10% DIPEA in DCM.

• Coupling: Coupling of the next Boc-protected amino acid using a suitable coupling agent (e.g., HBTU, HATU, or DIC/HOBt). For the sterically hindered Boc-Hyp(Bzl)-OH, a more potent coupling agent or a double coupling strategy may be necessary.

Cleavage from Resin

• Merrifield Resin: Cleavage and global deprotection are typically performed simultaneously using anhydrous HF with scavengers (e.g., anisole) at 0°C for 1-2 hours.

• Wang Resin: The peptide is cleaved from the resin with simultaneous side-chain deprotection using a cocktail of 95% TFA with scavengers (e.g., water, triisopropylsilane) for 2-3 hours at room temperature.

• 2-Chlorotrityl Chloride Resin: For fully protected peptides, cleavage is achieved under very mild conditions, such as with a solution of 1-2% TFA in DCM or a mixture of acetic acid/TFE/DCM[10][11][12]. For cleavage with simultaneous deprotection, a standard 95% TFA cocktail can be used.

Mandatory Visualizations

Experimental Workflow for Solid-Phase Peptide Synthesis

Caption: General workflow for solid-phase peptide synthesis (SPPS).

Signaling Pathway of Collagen Interaction with Cell Receptors

Hydroxyproline is a key component of collagen, and collagen-containing peptides play a crucial role in various biological processes by interacting with cell surface receptors, primarily integrins and discoidin domain receptors (DDRs). This interaction triggers downstream signaling cascades that regulate cell adhesion, migration, proliferation, and differentiation.

Caption: Simplified signaling pathway of collagen interaction with integrin and DDR1 receptors.

References

• 1. peptide.com [peptide.com]
• 2. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advantages of Wang Resin in Peptide Synthesis - AltaBioscience [altabioscience.com]
• 4. 2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage. | Semantic Scholar [semanticscholar.org]
• 5. ks3-cn-beijing.ksyun.com [ks3-cn-beijing.ksyun.com]
• 6. benchchem.com [benchchem.com]
• 7. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.uci.edu [chem.uci.edu]
• 9. chempep.com [chempep.com]
• 10. Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Cleavage from Resin - Wordpress [reagents.acsgcipr.org]

A Comparative Guide to the Orthogonality of the Benzyl Protecting Group in Complex Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate process of peptide synthesis, the strategic use of protecting groups is paramount to achieving the desired sequence with high fidelity. The principle of orthogonality—the selective removal of one class of protecting groups without affecting others—is the cornerstone of modern solid-phase peptide synthesis (SPPS).[1][2] This guide provides an in-depth analysis of the benzyl (Bzl) protecting group, a classic and robust tool, and objectively compares its performance with contemporary alternatives, supported by experimental data and detailed protocols.

The Bedrock of Peptide Synthesis: Orthogonal Protection Strategies

The synthesis of complex peptides necessitates the temporary masking of reactive functional groups on amino acid side chains to prevent unwanted reactions.[3][4] Two dominant orthogonal strategies have shaped the landscape of SPPS: the Boc/Bzl and the Fmoc/tBu approaches.[5] The choice between these strategies is a critical decision that influences the entire synthetic workflow, from resin selection to the final cleavage and deprotection steps.

The Boc/Bzl Strategy: A Tale of Graded Acid Lability

The Boc/Bzl strategy, pioneered by R.B. Merrifield, relies on the differential acid lability of the temporary Nα-tert-butyloxycarbonyl (Boc) group and the more "permanent" benzyl-based side-chain protecting groups.[6] The Boc group is removed at each cycle of peptide chain elongation using a moderate acid, typically trifluoroacetic acid (TFA), while the Bzl groups remain intact.[7] The final cleavage of the peptide from the resin and the removal of the Bzl protecting groups are accomplished with a much stronger acid, such as anhydrous hydrogen fluoride (HF).[8]

This graded acid lability renders the Boc/Bzl strategy "quasi-orthogonal" rather than fully orthogonal.[2][5] While selective deprotection is achievable, the repeated exposure to acid throughout the synthesis can pose challenges, particularly for sensitive peptide sequences.

The Fmoc/tBu Strategy: A Truly Orthogonal Approach

In contrast, the Fmoc/tBu strategy offers a fully orthogonal protection scheme. The Nα-9-fluorenylmethyloxycarbonyl (Fmoc) group is base-labile and is typically removed with a solution of piperidine in dimethylformamide (DMF).[5] The side-chain protecting groups are based on the tert-butyl (tBu) moiety and are cleaved with a strong acid, such as TFA, during the final cleavage step. The distinct chemical nature of the deprotection steps for the temporary and permanent protecting groups makes this a truly orthogonal system, allowing for milder overall conditions and greater flexibility in the synthesis of modified peptides.

A Deep Dive into the Benzyl Protecting Group

The benzyl group is a versatile and widely used protecting group for a variety of amino acid side chains, including the hydroxyl groups of serine, threonine, and tyrosine, the carboxyl groups of aspartic and glutamic acid, the thiol group of cysteine, and the ε-amino group of lysine.[3][4]

Mechanism of Protection

The introduction of a benzyl group typically involves the reaction of the amino acid with a benzyl halide, such as benzyl bromide, under basic conditions. For hydroxyl groups, this proceeds via a Williamson ether synthesis.

Caption: Mechanism of O-benzylation of a tyrosine residue.

Deprotection: The Vigors of Strong Acids

The removal of benzyl protecting groups is most commonly achieved by treatment with strong, anhydrous acids like HF.[8] The mechanism of this cleavage is typically SN1, proceeding through a benzyl carbocation intermediate.[8]

Caption: SN1 mechanism of HF cleavage of an O-benzyl ether.

The generation of highly reactive carbocations is a major drawback of the SN1 mechanism, as they can lead to a variety of side reactions, including alkylation of sensitive residues like tryptophan and methionine. To mitigate these side reactions, a "low-high" HF cleavage procedure has been developed.[1] The "low HF" step utilizes a mixture of HF in dimethyl sulfide (DMS), which proceeds via an SN2 mechanism, generating fewer carbocationic species.[1] This is followed by a "high HF" step to remove more resistant protecting groups.

Comparative Analysis: Bzl vs. Alternatives

The choice of protecting group strategy has a profound impact on the success of a peptide synthesis, influencing yield, purity, and the potential for side reactions.

Feature	Bzl (in Boc/Bzl Strategy)	tBu (in Fmoc/tBu Strategy)
Orthogonality	Quasi-orthogonal	Fully orthogonal[5]
Nα-Deprotection	Moderate Acid (TFA)	Base (Piperidine)[5]
Side-Chain Deprotection	Strong Acid (HF, TFMSA)[9]	Moderate Acid (TFA)
Cleavage Conditions	Harsh	Mild
Side Reactions	Alkylation by benzyl carbocations, acid-catalyzed rearrangements	Diketopiperazine formation, aspartimide formation[10]
Suitability	Long, complex peptides; synthesis of peptide thioesters	Peptides with sensitive modifications (e.g., phosphorylation, glycosylation)

Experimental Data: A Head-to-Head Comparison

While direct, comprehensive comparative studies are sparse, data from the synthesis of challenging peptides and studies on specific amino acids provide valuable insights.

Tyrosine Protection and Side Reactions:

The hydroxyl group of tyrosine is particularly susceptible to side reactions during deprotection. The benzyl ether of tyrosine can undergo acid-catalyzed rearrangement to form 3-benzyltyrosine.

Protecting Group	Cleavage Conditions	Side Product (3-alkyltyrosine)
Bzl	HF	Can be significant, scavenger dependent
2,6-dichlorobenzyl	HF	Significantly reduced compared to Bzl
tBu	TFA	~1-5%

The use of scavengers, such as anisole or cresol, is crucial during HF cleavage to trap the benzyl carbocations and minimize side reactions.

Cysteine Protection:

The thiol group of cysteine is highly nucleophilic and requires robust protection. The S-benzyl group is a common choice in the Boc/Bzl strategy.

Protecting Group	Cleavage Conditions	Key Considerations
S-Bzl	HF, Na/NH₃[9]	Harsh cleavage, potential for side reactions
S-Trityl (Trt)	Mild Acid (TFA)	Prone to oxidation
S-Acetamidomethyl (Acm)	Iodine, Hg(II)	Orthogonal to both Boc/Bzl and Fmoc/tBu

Experimental Protocols

Boc/Bzl Solid-Phase Peptide Synthesis Cycle

Caption: A single cycle of solid-phase peptide synthesis using the Boc/Bzl strategy.

Step-by-Step Protocol for a Single Coupling Cycle (Boc/Bzl):

• Resin Swelling: Swell the peptide-resin in a suitable solvent like dichloromethane (DCM) or dimethylformamide (DMF).

• Boc Deprotection: Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 1-2 minutes, followed by a longer treatment of 20-30 minutes to ensure complete removal of the Boc group.[8]

• Washing: Wash the resin thoroughly with DCM and then DMF to remove residual acid and byproducts.

• Neutralization: Neutralize the protonated N-terminal amine with a solution of a hindered base, such as 10% diisopropylethylamine (DIEA) in DMF.

• Washing: Wash the resin again with DMF to remove excess base.

• Coupling: Add the next Boc-protected amino acid, pre-activated with a coupling reagent (e.g., dicyclohexylcarbodiimide/1-hydroxybenzotriazole - DCC/HOBt), to the resin and allow the reaction to proceed for 1-2 hours.

• Washing: Wash the resin extensively with DMF and DCM to remove unreacted amino acid and coupling byproducts.

• Repeat the cycle for each amino acid in the sequence.

Final Cleavage and Deprotection: "Low-High" HF Procedure

Caution: Anhydrous hydrogen fluoride is extremely corrosive and toxic. This procedure must be performed by trained personnel in a specialized apparatus.

• "Low HF" Step:

  • Suspend the dried peptide-resin in a mixture of dimethyl sulfide (DMS) and a scavenger (e.g., p-cresol).[1]

  • Cool the mixture to 0°C and condense liquid HF to a final concentration of approximately 25%.[1]

  • Stir the reaction for 2 hours at 0°C. This step removes many of the Bzl protecting groups via an SN2 mechanism.[1]

  • Evaporate the HF and DMS under vacuum.

• "High HF" Step:

  • To the resin from the "low HF" step, add fresh scavenger (e.g., anisole).

  • Condense liquid HF to a final concentration of approximately 90%.

  • Stir the reaction for 1 hour at 0°C to cleave the peptide from the resin and remove any remaining acid-labile protecting groups via an SN1 mechanism.[8]

  • Evaporate the HF under vacuum.

• Peptide Precipitation and Purification:

  • Wash the resin with cold diethyl ether to precipitate the crude peptide.

  • Dissolve the crude peptide in an appropriate aqueous buffer and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

Conclusion: Navigating the Choice of Protection Strategy

The benzyl protecting group, as an integral part of the Boc/Bzl strategy, remains a powerful and reliable tool for the synthesis of complex peptides. Its robustness and the wealth of historical data supporting its use make it a valuable option, particularly for long and challenging sequences. However, the harsh conditions required for its removal and the potential for side reactions necessitate careful consideration and optimization of the cleavage protocol.

The advent of the fully orthogonal Fmoc/tBu strategy has provided a milder and often more versatile alternative, especially for peptides containing sensitive modifications. The choice between these two cornerstone strategies ultimately depends on the specific characteristics of the target peptide, the scale of the synthesis, and the available expertise and equipment. A thorough understanding of the principles of orthogonality and the nuances of each protecting group is essential for any researcher venturing into the field of complex peptide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. biosynth.com [biosynth.com]
• 3. Rapid acidolysis of benzyl group as a suitable approach for syntheses of peptides naturally produced by oxidative stress and containing 3-nitrotyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. US7217835B2 - Production method of O-substituted tyrosine compound - Google Patents [patents.google.com]
• 8. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]

The Strategic Balancing Act: A Cost-Benefit Analysis of Boc-Hyp(Bzl)-OH in Peptide Synthesis

For researchers, scientists, and drug development professionals navigating the intricate world of peptide synthesis, the choice of protected amino acids is a critical decision that profoundly impacts synthesis efficiency, purity, and overall cost. This guide provides a comprehensive cost-benefit analysis of utilizing N-(tert-butoxycarbonyl)-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH) and objectively compares its performance against its primary alternative in the widely adopted Fmoc/tBu strategy, Fmoc-Hyp(tBu)-OH.

Hydroxyproline is a crucial component of collagen and other biologically active peptides, imparting structural stability. Its incorporation into synthetic peptides requires careful selection of protecting groups for both the α-amino group and the side-chain hydroxyl group. Boc-Hyp(Bzl)-OH is a cornerstone of the classic Boc/Bzl (tert-butoxycarbonyl/benzyl) solid-phase peptide synthesis (SPPS) strategy, while Fmoc-Hyp(tBu)-OH is the analogous reagent in the more modern Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) approach. This comparison will delve into the performance metrics, cost implications, and procedural nuances of each, supported by experimental data and detailed protocols to inform your synthetic strategy.

Performance Comparison: A Tale of Two Chemistries

The fundamental difference between the Boc/Bzl and Fmoc/tBu strategies lies in their orthogonal protection schemes. The Boc strategy relies on acid-labile protecting groups, with the Nα-Boc group being removed by moderate acid (e.g., trifluoroacetic acid - TFA), while the more stable side-chain benzyl (Bzl) group requires a strong acid like hydrofluoric acid (HF) for final cleavage. In contrast, the Fmoc strategy employs a base-labile Nα-Fmoc group (removed by piperidine) and acid-labile side-chain tert-butyl (tBu) groups, offering a milder overall process.

While direct head-to-head comparative studies for a single peptide synthesized using both Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH are not extensively documented in single publications, a compilation of data from various sources allows for a qualitative and semi-quantitative comparison.

Parameter	Boc-Hyp(Bzl)-OH (Boc/Bzl Strategy)	Fmoc-Hyp(tBu)-OH (Fmoc/tBu Strategy)	Key Considerations
Coupling Efficiency	Generally high, but can be sequence-dependent. May require more optimization with traditional reagents like DCC/HOBt.	>99% achievable with modern coupling reagents like HBTU/HATU.[1]	The steric hindrance of the protecting groups and the growing peptide chain can influence coupling times and efficiency.
Nα-Deprotection Conditions	Repetitive use of strong acid (e.g., 25-50% TFA in DCM).[2]	Repetitive use of a mild base (e.g., 20% piperidine in DMF).[3]	The harsh acidic conditions of Boc deprotection can lead to premature cleavage of some side-chain protecting groups in long syntheses.
Side-Chain Deprotection	Requires strong, hazardous acid (e.g., HF or TFMSA) and specialized equipment.	Milder acid cleavage (e.g., TFA cocktail).	The use of HF in the Boc/Bzl strategy poses significant safety and equipment challenges.
Crude Peptide Purity	Can be high, especially for difficult sequences, but the harsh final cleavage can generate more side products.[1]	Typically high (≥90% achievable) due to milder deprotection and cleavage steps.[1]	Higher crude purity in the Fmoc/tBu strategy often translates to simpler and more cost-effective purification.
Potential Side Reactions	- Benzyl group migration.[4]- Alkylation of sensitive residues by carbocations during deprotection.	- Diketopiperazine formation.- Aspartimide formation.	The choice of scavengers during final cleavage is critical in both strategies to minimize side reactions.
Overall Yield	Can be higher for long and complex peptides due to better solvation properties during synthesis.[1]	Good to excellent, but highly dependent on the peptide sequence and length.[1]	Yield is influenced by a combination of coupling efficiency, deprotection completeness, and losses during purification.

Cost-Benefit Analysis: Beyond the Price Tag

A direct comparison of the upfront cost of Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH reveals that Boc-protected amino acids are often perceived as more cost-effective on a per-gram basis. However, a true cost-benefit analysis must extend beyond the initial purchase price to include the entire synthesis workflow.

Cost Factor	Boc-Hyp(Bzl)-OH	Fmoc-Hyp(tBu)-OH	Analysis
Reagent Cost (per gram)	~ $101/g (for 5g) to ~$ 35/g (for 25g)[5]	~ $75/g (for 1g) to ~$ 40/g (for 25g)[6][7]	While bulk pricing can vary, the initial cost of the Fmoc derivative is often competitive, especially at larger scales.
Coupling Reagents	Can utilize less expensive reagents like DCC/HOBt, but more efficient (and expensive) reagents like HBTU/HATU are often necessary for difficult couplings.[8]	Typically employs more expensive but highly efficient coupling reagents like HBTU/HATU.[]	The need for more efficient coupling reagents can equalize the cost in this step.
Deprotection Reagents	TFA is a significant cost.	Piperidine is a regulated chemical, which can add to administrative and handling costs.	Both strategies have associated costs for their primary deprotection reagents.
Final Cleavage	Requires expensive and hazardous HF and a specialized apparatus.	Uses standard laboratory reagents (TFA).	The capital and safety costs associated with HF cleavage for the Boc/Bzl strategy are substantial.
Purification	Potentially lower crude purity can lead to more complex and costly purification steps (more solvent, longer HPLC runs).	Higher crude purity generally simplifies purification, reducing solvent consumption and time.	Downstream processing costs are a critical and often underestimated component of the total cost.
Waste Disposal	Generates halogenated and highly acidic waste.	Generates basic and acidic waste.	Costs are generally comparable but depend on institutional and local regulations.

While Boc-Hyp(Bzl)-OH may offer a lower initial purchase price, the Fmoc/tBu strategy utilizing Fmoc-Hyp(tBu)-OH often proves to be more cost-effective in the long run. This is primarily due to the milder reaction conditions, which lead to higher crude peptide purity, simpler purification, and the avoidance of hazardous and expensive reagents like HF. The improved efficiency and higher success rates, particularly for complex or sensitive peptides, can significantly outweigh the potentially higher initial cost of the Fmoc-protected amino acid.

However, the Boc/Bzl strategy remains a viable and sometimes preferred option for the synthesis of long or aggregation-prone peptides, where the acidic deprotection steps can help to disrupt secondary structures and improve solvation.[10]

Experimental Protocols

Detailed methodologies for the incorporation of Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH in the synthesis of a model collagen-like peptide, (Pro-Hyp-Gly)₃, are provided below. These are generalized protocols for manual solid-phase synthesis and can be adapted for automated synthesizers.

General Protocol for SPPS using Boc-Hyp(Bzl)-OH

This protocol assumes the use of a Merrifield resin.

• Resin Swelling: Swell the Merrifield resin in dichloromethane (DCM) for 1 hour.

• First Amino Acid Coupling (Boc-Gly-OH):

  • Prepare the cesium salt of Boc-Gly-OH.

  • Add the Boc-Gly-Cs salt to the swollen resin in DMF and heat at 50°C for 16 hours.[11]

• Peptide Chain Elongation (Cyclical Protocol):

  • Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash with DCM.[11]

  • Neutralization: Treat the resin with 10% diisopropylethylamine (DIEA) in DCM for 5 minutes (2x). Wash with DCM.[11]

  • Coupling: Dissolve the next Boc-amino acid (Boc-Hyp(Bzl)-OH or Boc-Pro-OH, 3 equivalents) and HBTU (2.9 equivalents) in DMF. Add DIEA (6 equivalents) and add the solution to the resin. Agitate for 2 hours. Monitor completion with a Kaiser test. Wash with DMF and DCM.[11]

• Final Cleavage and Deprotection:

  • Place the dried peptide-resin in a specialized HF apparatus with a scavenger (e.g., anisole).

  • Stir in liquid HF at 0°C for 1.5 hours.[11]

  • Evaporate the HF and precipitate the crude peptide with cold diethyl ether.

General Protocol for SPPS using Fmoc-Hyp(tBu)-OH

This protocol assumes the use of a Rink Amide resin for a C-terminally amidated peptide.

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour.

• Fmoc Deprotection of Resin: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash with DMF.

• First Amino Acid Coupling (Fmoc-Gly-OH):

  • Dissolve Fmoc-Gly-OH (3 equivalents) and a coupling agent like HBTU (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the amino acid solution.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours. Monitor completion with a Kaiser test. Wash with DMF.

• Peptide Chain Elongation (Cyclical Protocol):

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF as described above. Wash with DMF.

  • Coupling: Couple the next Fmoc-amino acid (Fmoc-Hyp(tBu)-OH or Fmoc-Pro-OH) using the same procedure as the first amino acid.

• Final Cleavage and Deprotection:

  • After the final Fmoc deprotection, wash the resin with DCM and dry.

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)) for 2-3 hours.

  • Filter the resin and collect the filtrate. Precipitate the crude peptide with cold diethyl ether.

Mandatory Visualizations

Caption: A generalized experimental workflow for Solid-Phase Peptide Synthesis (SPPS).

Caption: The TGF-β signaling pathway leading to the synthesis of collagen.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mybiosource.com [mybiosource.com]
• 6. shop.bachem.com [shop.bachem.com]
• 7. Fmoc-Hyp(tBu)-OH, 122996-47-8, Unusual Amino Acids, P3 BioSystems [p3bio.com]
• 8. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Hydroxyproline-Containing Peptides: Boc-Hyp(Bzl)-OH vs. Alternative Strategies

For researchers, scientists, and professionals in drug development, the synthesis of peptides rich in hydroxyproline, a key component of collagen, is crucial for creating models of the extracellular matrix, developing novel biomaterials, and designing therapeutic agents. The choice of protecting group strategy for the hydroxyproline residue significantly impacts the efficiency, purity, and overall success of the synthesis. This guide provides an objective comparison of the use of N-α-tert-butyloxycarbonyl-O-benzyl-L-hydroxyproline (Boc-Hyp(Bzl)-OH) with alternative methods, supported by available experimental data and detailed protocols.

The Classic Approach: Boc-Protected Hydroxyproline in Solid-Phase Peptide Synthesis

The tert-butyloxycarbonyl (Boc) protecting group strategy, a cornerstone of solid-phase peptide synthesis (SPPS), has been historically significant in the creation of collagen-model peptides. In this approach, Boc-Hyp(Bzl)-OH serves as a key building block for incorporating hydroxyproline into the growing peptide chain. The benzyl (Bzl) group provides robust protection for the hydroxyl function of hydroxyproline throughout the synthesis.

A landmark example of this strategy is the synthesis of the collagen-like peptide, (Pro-Hyp-Gly)n. These repeating tripeptide units are characteristic of the triple-helical structure of collagen. Seminal work in the field demonstrated the feasibility of synthesizing (Pro-Hyp-Gly)5 and (Pro-Hyp-Gly)10 through the repeated condensation of a protected tripeptide unit on a Merrifield resin, followed by cleavage with hydrogen fluoride (HF).

While this method proved successful in obtaining the desired peptides, the reliance on the Boc/Bzl strategy necessitates harsh acidic conditions for the final cleavage of the peptide from the resin and removal of the side-chain protecting groups. The use of strong acids like HF requires specialized equipment and can lead to side reactions in sensitive sequences.

Alternative Strategy: The Milder Fmoc/tBu Approach

A widely adopted alternative to the Boc/Bzl strategy is the use of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group for the α-amino group, in conjunction with a tert-butyl (tBu) group for side-chain protection of hydroxyproline (Fmoc-Hyp(tBu)-OH). This strategy offers the significant advantage of employing milder basic conditions for the removal of the Fmoc group during each cycle of peptide elongation. The final cleavage and deprotection of the side chains are typically achieved with trifluoroacetic acid (TFA), a less harsh acid than HF.

The milder conditions of the Fmoc/tBu strategy can lead to higher purity of the crude peptide product and are more compatible with a wider range of peptide sequences, including those with sensitive modifications.

Comparative Data on Peptide Synthesis

Direct, side-by-side quantitative comparisons of the synthesis of identical hydroxyproline-rich peptides using both Boc-Hyp(Bzl)-OH and Fmoc-Hyp(tBu)-OH are not extensively detailed in the literature. However, a general comparison of the two strategies highlights their respective strengths and weaknesses.

Parameter	Boc/Bzl Strategy with Boc-Hyp(Bzl)-OH	Fmoc/tBu Strategy with Fmoc-Hyp(tBu)-OH
Nα-Deprotection	Strong Acid (e.g., TFA)	Mild Base (e.g., Piperidine)
Side-Chain Protection	Acid-labile (e.g., Benzyl)	Acid-labile (e.g., tert-Butyl)
Final Cleavage	Strong Acid (e.g., HF)	Moderate Acid (e.g., TFA)
Typical Crude Purity	Generally good, but harsh cleavage can introduce impurities.	Often higher due to milder deprotection steps.
Overall Yield	Can be favorable, especially for aggregation-prone sequences.	Generally good to excellent, but can be sequence-dependent.
Compatibility	Less suitable for acid-sensitive modifications.	Compatible with a wider range of sensitive functional groups.
Safety & Equipment	Requires specialized equipment for handling hazardous HF.	Generally safer and requires less specialized equipment.

Experimental Protocols

General Protocol for Boc-SPPS of (Pro-Hyp-Gly)n

This protocol outlines the general steps for the manual solid-phase synthesis of a collagen-model peptide using Boc-Hyp(Bzl)-OH.

• Resin Preparation: Swell Merrifield resin in dichloromethane (DCM).

• First Amino Acid Coupling: Couple Boc-Gly-OH to the resin.

• Deprotection: Remove the Boc group with a solution of trifluoroacetic acid (TFA) in DCM.

• Neutralization: Neutralize the resin with a solution of diisopropylethylamine (DIEA) in DCM.

• Coupling: Couple the next protected amino acid, Boc-Hyp(Bzl)-OH, using a suitable coupling agent (e.g., DCC/HOBt).

• Repeat: Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid in the sequence (Boc-Pro-OH, etc.).

• Cleavage: Once the desired peptide sequence is assembled, cleave the peptide from the resin and remove the side-chain protecting groups using anhydrous hydrogen fluoride (HF) with a scavenger such as anisole.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical RP-HPLC.

Workflow and Pathway Visualizations

To better illustrate the synthetic processes, the following diagrams outline the key workflows.

A Comparative Guide to the Stability of Benzyl Ethers and Other Hydroxyl Protecting Groups for Researchers in Drug Development

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a critical element in the successful execution of complex multi-step organic syntheses. The stability of a protecting group under a variety of reaction conditions dictates its suitability for a given synthetic route. The benzyl (Bn) ether is a widely used protecting group for hydroxyl functions due to its robust nature. This guide provides an objective comparison of the stability of benzyl ethers against other common alcohol protecting groups, including silyl ethers, acetals, and esters, supported by experimental data and detailed methodologies.

Comparative Stability Analysis

The choice of a protecting group is contingent on its ability to withstand specific reaction conditions while allowing for selective removal at a later stage. Benzyl ethers are known for their general stability in both acidic and basic media, making them a reliable choice for many applications.[1] However, their susceptibility to reductive cleavage, particularly catalytic hydrogenolysis, provides a distinct and mild method for deprotection that is orthogonal to many other protecting groups.[1]

Silyl Ethers (e.g., TBS, TIPS): This class of protecting groups is characterized by its lability to fluoride ions and varying stability under acidic and basic conditions depending on the steric bulk of the silicon substituents. Generally, silyl ethers are less stable to acidic conditions than benzyl ethers but are stable to the reductive conditions used for benzyl ether cleavage.[2]

Acetals (e.g., MOM, THP): Acetal protecting groups are stable to basic and reductive conditions but are readily cleaved under acidic conditions.[3] The lability of acetals in acidic media is a key feature that allows for their selective removal in the presence of more acid-stable groups like benzyl ethers.

Esters (e.g., Acetate, Pivaloate): Ester protecting groups are typically introduced under acylation conditions and are most commonly removed by hydrolysis under basic conditions (saponification). They are stable to the catalytic hydrogenolysis conditions used to cleave benzyl ethers. However, they are sensitive to nucleophiles and strong bases which may not affect a benzyl ether.

Data Presentation: Comparative Stability of Hydroxyl Protecting Groups

The following table summarizes the stability of the benzyl ether compared to other common protecting groups under various reaction conditions. The stability is indicated qualitatively, with quantitative data provided where available from comparative studies.

Protecting Group	Reagents and Conditions	Benzyl (Bn)	tert-Butyldimethylsilyl (TBS)	Methoxymethyl (MOM)	Acetyl (Ac)
Acidic Conditions	1 M HCl in THF	Stable	Labile	Labile	Stable
Acetic Acid/THF/H₂O (various ratios)	Stable	Labile	Labile	Stable
Trifluoroacetic acid (TFA) in CH₂Cl₂	Labile (at higher conc./temp)	Labile	Labile	Stable
Basic Conditions	1 M NaOH in aq. EtOH	Stable	Stable	Stable	Labile
K₂CO₃ in MeOH	Stable	Stable	Stable	Labile
Ammonia in MeOH	Stable	Stable	Stable	Labile
Reductive Conditions	H₂ (1 atm), Pd/C in MeOH	Labile	Stable	Stable	Stable
Na in liquid NH₃	Labile	Stable	Stable	Stable
Fluoride Ion	Tetrabutylammonium fluoride (TBAF) in THF	Stable	Labile	Stable	Stable
Oxidative Conditions	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	Labile (especially PMB)	Stable	Stable	Stable

Note: Stability is relative and can be influenced by factors such as reaction time, temperature, and the specific substrate.

Experimental Protocols

Detailed methodologies for the deprotection of each class of protecting group are provided below.

Deprotection of Benzyl (Bn) Ethers by Catalytic Hydrogenolysis

• Objective: To cleave a benzyl ether protecting group under neutral, reductive conditions.

• Protocol:

  • Dissolve the benzyl-protected alcohol in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

  • Add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight relative to the substrate).

  • Purge the reaction vessel with hydrogen gas (H₂) and maintain a hydrogen atmosphere (using a balloon or a hydrogenation apparatus).

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected alcohol.

Deprotection of tert-Butyldimethylsilyl (TBS) Ethers with Fluoride Ion

• Objective: To cleave a TBS ether protecting group using a fluoride source.

• Protocol:

  • Dissolve the TBS-protected alcohol in tetrahydrofuran (THF).

  • Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (typically 1.1-1.5 equivalents).

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Deprotection of Methoxymethyl (MOM) Ethers under Acidic Conditions

• Objective: To cleave a MOM ether protecting group using acidic conditions.

• Protocol:

  • Dissolve the MOM-protected alcohol in a mixture of methanol and dichloromethane.

  • Add a catalytic amount of a strong acid, such as hydrochloric acid (e.g., a few drops of concentrated HCl or a solution of HCl in an organic solvent).

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, neutralize the reaction with a mild base (e.g., saturated aqueous sodium bicarbonate solution).

  • Extract the product with a suitable organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Deprotection of Acetyl (Ac) Esters by Basic Hydrolysis

• Objective: To cleave an acetyl ester protecting group under basic conditions.

• Protocol:

  • Dissolve the acetyl-protected alcohol in methanol.

  • Add a catalytic amount of sodium methoxide or a stoichiometric amount of potassium carbonate.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, neutralize the reaction with a mild acid (e.g., dilute aqueous HCl or acetic acid).

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and a suitable organic solvent.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows relevant to the use of benzyl and other hydroxyl protecting groups in multi-step synthesis.

Caption: Orthogonal deprotection of Benzyl and TBS ethers.

Caption: Protecting group strategy in Paclitaxel synthesis.

References

• 1. Paclitaxel total synthesis - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. De Novo Synthesis of Natural Products via the Asymmetric Hydration of Polyenes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Boc-Hyp(Bzl)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling (2S,4R)-1-tert-butoxycarbonyl-4-(phenylmethoxy)pyrrolidine-2-carboxylic acid (Boc-Hyp(Bzl)-OH). Adherence to these procedures is critical for ensuring personal safety, maintaining a safe laboratory environment, and preserving the integrity of the compound.

Personal Protective Equipment (PPE)

When handling Boc-Hyp(Bzl)-OH, particularly in its solid, powdered form, a comprehensive PPE strategy is mandatory to minimize exposure risks such as inhalation, skin contact, and eye contact.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side shields meeting ANSI Z87.1 standards.[1] A face shield is recommended if there is a significant splash hazard.[2]	To protect the eyes from dust particles and potential splashes of solutions.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[4][5] Disposable gloves should be changed frequently and immediately if contaminated.[6]	To prevent skin contact and potential irritation.[5]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation of dust.[5][7] If a fume hood is not available or if dust generation is likely, a NIOSH-approved respirator (e.g., N95 type) is recommended.[4][5]	To avoid the inhalation of fine dust particles which may cause respiratory tract irritation.[3][5]
Body Protection	A standard laboratory coat must be worn at all times.[5]	To protect skin and personal clothing from accidental spills and contamination.[3][5]
General Attire	Long pants and closed-toe shoes are required as standard laboratory practice.[1][3]	To protect against spills and other physical hazards in the laboratory.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Boc-Hyp(Bzl)-OH from receipt to experimental use.

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container tightly closed in a dry, cool, and well-ventilated place.[7] The recommended storage temperature is 0°C.[7]

• Store apart from incompatible materials, such as strong oxidizing agents.[5]

Handling and Experimental Use:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the workspace by ensuring it is clean and uncluttered. If working with the solid form, perform all manipulations within a chemical fume hood to control dust.[5]

• Weighing and Transferring:

  • Use spatulas and weigh boats to handle the solid compound.

  • Avoid creating dust.[7] If dust is generated, ensure adequate ventilation and respiratory protection are in use.

  • Close the container tightly after each use to prevent contamination and exposure.

• Dissolving:

  • If preparing a solution, add the solid Boc-Hyp(Bzl)-OH to the solvent slowly to avoid splashing.

  • If the solvent is volatile, ensure this is done within a fume hood.

• Post-Handling:

  • After handling, decontaminate the work area.

  • Wash hands thoroughly with soap and water.[5]

  • Do not eat, drink, or smoke in the work area.[5]

Disposal Plan

Proper disposal of Boc-Hyp(Bzl)-OH and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance. Do not dispose of this chemical in the general trash or down the drain.[5][8]

Waste Segregation and Collection:

• Solid Waste: Collect all solid waste containing Boc-Hyp(Bzl)-OH, including residual product and contaminated consumables (e.g., weigh paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled hazardous waste container.[5]

• Liquid Waste: If Boc-Hyp(Bzl)-OH is in a solution, collect it in a sealed and appropriately labeled waste container that is compatible with the solvent used.[5]

Labeling and Storage of Waste:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "Boc-Hyp(Bzl)-OH," and any solvents present.[5][8]

• Store the sealed waste container in a designated, cool, dry, and well-ventilated area for chemical waste accumulation, away from incompatible materials.[5]

Final Disposal:

• Arrange for the pickup of the hazardous waste with your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[5][8]

• The likely final disposal method will be incineration at a permitted facility.[5]

Chemical and Physical Properties

Property	Value
CAS Number	54631-81-1[4]
Molecular Formula	C₁₇H₂₃NO₅[9]
Molecular Weight	321.37 g/mol [4][7]
Appearance	Solid[4]
Melting Point	~70 °C[4][7]
Boiling Point	461.3 °C at 760 mmHg[7]
Flash Point	232.8 °C[7]
Storage Temperature	0°C[7]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of Boc-Hyp(Bzl)-OH.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. benchchem.com [benchchem.com]
• 4. Boc-Hyp(Bzl)-OH = 95.0 HPLC 54631-81-1 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]